(2-(1H-indol-3-yl)acetyl)-L-leucine-d4

Core Science & Biosynthesis

Technical Guide: Chemical Properties of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and biological properties of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. While specific experimental data for the deuterated form is limited, this document extrapolates information from its non-deuterated analogue, (2-(1H-indol-3-yl)acetyl)-L-leucine, a known plant metabolite.

Core Chemical Properties

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the deuterated isotopologue of (2-(1H-indol-3-yl)acetyl)-L-leucine. The primary difference between the two is the substitution of four hydrogen atoms with deuterium (B1214612) atoms on the L-leucine moiety. This isotopic labeling is particularly useful in metabolic studies and as an internal standard in mass spectrometry-based quantification.

Property	Value	Source
Chemical Formula	C₁₆H₁₆D₄N₂O₃	-
Molecular Weight	292.37 g/mol (Calculated)	-
Non-Deuterated Molecular Formula	C₁₆H₂₀N₂O₃	[1][2]
Non-Deuterated Molecular Weight	288.34 g/mol	[1][2]
Synonyms	Indole-3-acetyl-L-leucine-d4, IAA-L-Leu-d4	-
Appearance	Solid (assumed)	-
Solubility	Soluble in methanol, acetone, ethanol, and ethyl acetate (B1210297).	[3]

Experimental Protocols

Synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This synthesis involves the coupling of Indole-3-acetic acid (IAA) with deuterated L-leucine (L-leucine-d4).

Materials:

• Indole-3-acetic acid (IAA)

• L-leucine-d4

• N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dichloromethane (B109758) (DCM)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexane (B92381)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of Indole-3-acetic acid:

  • Dissolve Indole-3-acetic acid (1.0 eq) and N-Hydroxysuccinimide (1.1 eq) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise to the stirred solution.

  • Allow the reaction to stir at 0°C for 1 hour and then at room temperature for 4 hours.

  • The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Coupling Reaction:

  • In a separate flask, dissolve L-leucine-d4 (1.0 eq) in anhydrous Dimethylformamide (DMF).

  • Filter the activated IAA solution to remove the DCU precipitate and add the filtrate to the L-leucine-d4 solution.

  • Stir the reaction mixture at room temperature overnight.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate and wash successively with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

Note: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Biological Context and Signaling Pathway

(2-(1H-indol-3-yl)acetyl)-L-leucine is a conjugate of Indole-3-acetic acid (IAA), the most abundant naturally occurring auxin plant hormone.[4] The conjugation of IAA to amino acids is a mechanism for plants to regulate the levels of active IAA, thereby controlling various aspects of growth and development.[1] This process is a key part of auxin homeostasis.

The formation of IAA conjugates is an ATP-dependent process catalyzed by enzymes such as the GRETCHEN HAGEN 3 (GH3) family of acyl acid amido synthetases.[1]

Below is a diagram illustrating the biosynthesis of IAA from tryptophan and its subsequent conjugation to L-leucine.

Caption: IAA biosynthesis from tryptophan and conjugation with L-leucine.

Experimental Workflow

The general workflow for the synthesis and purification of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is depicted in the following diagram.

Caption: General workflow for synthesis and purification.

References

• 1. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 2. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indole-3-acetyl-L-leucine | 36838-63-8 | I-1570 [biosynth.com]
• 4. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]

Technical Guide: (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a deuterated derivative of the plant metabolite N-(indole-3-acetyl)-L-leucine. While a specific CAS number for the d4 variant is not publicly available, this document furnishes detailed information on its non-deuterated counterpart, (2-(1H-indol-3-yl)acetyl)-L-leucine (CAS No. 36838-63-8), and its application as an internal standard in analytical chemistry. This guide is intended for researchers, scientists, and professionals in drug development who require in-depth technical information for their work.

Chemical and Physical Properties

(2-(1H-indol-3-yl)acetyl)-L-leucine is an amino acid conjugate of the primary plant auxin, indole-3-acetic acid (IAA). Its deuterated form, (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, is primarily utilized as an internal standard in quantitative mass spectrometry-based analyses to ensure accuracy and precision.

Table 1: Physicochemical Properties of (2-(1H-indol-3-yl)acetyl)-L-leucine

Property	Value	Source
CAS Number	36838-63-8	[1][2]
Molecular Formula	C₁₆H₂₀N₂O₃	[1][3]
Molecular Weight	288.34 g/mol	[1][3]
IUPAC Name	(2S)-2-[[2-(1H-indol-3-yl)acetyl]amino]-4-methylpentanoic acid	[3]
Synonyms	N-(3-Indolylacetyl)-L-leucine, IAA-L-Leu	[4]
Appearance	White crystalline powder or powder	[5]
Melting Point	192 °C	[2]
Solubility	Soluble in methanol, acetone, ethanol, and ethyl acetate (B1210297).	[2]
Storage	Store at -20°C, protect from light.	[6]
Stability	Stable under ordinary conditions of use and storage.	[4]

Biological Role and Signaling Pathways

(2-(1H-indol-3-yl)acetyl)-L-leucine is a naturally occurring conjugate of the plant hormone indole-3-acetic acid (IAA). In plants, the conjugation of IAA to amino acids is a key mechanism for regulating hormone homeostasis, transport, and activity. These conjugates can be considered as storage or inactive forms of the hormone that can be hydrolyzed back to the active form when needed.

The signaling pathway of its precursor, IAA, is well-characterized. IAA is perceived by nuclear and cell-surface receptors, triggering a cascade of events that ultimately leads to changes in gene expression and various physiological responses, including cell elongation, division, and differentiation. In a broader context, IAA has been shown to have antioxidant and anti-inflammatory properties and can influence cellular processes in mammals, including endothelial barrier function.[7]

Below is a simplified representation of the core IAA signaling pathway in plants.

Core IAA Signaling Pathway in Plants.

Experimental Protocols

Chemical Synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine

A common method for the synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine involves the coupling of Indole-3-acetic acid with L-leucine using a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in an organic solvent.[3]

Materials:

• Indole-3-acetic acid (IAA)

• L-leucine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• Anhydrous N,N-Dimethylformamide (DMF)

• 1 M Sodium Bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Dichloromethane

• Hexane

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Indole-3-acetic acid (1.0 eq) and HOBt (1.0 eq) in anhydrous DMF. In a separate beaker, dissolve L-leucine (1.0 eq) in 1 M sodium bicarbonate solution to a pH of 8-9.

• Coupling Reaction: Cool the IAA/HOBt solution to 0°C. Slowly add EDC (1.1 eq) in portions. Add the L-leucine solution to the reaction mixture. Remove the ice bath and stir at room temperature for 12-18 hours.

• Work-up: Quench the reaction with water and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexane.

• Hydrolysis (if ester protection is used): If L-leucine methyl or ethyl ester was used, the ester group is hydrolyzed using a base like lithium hydroxide (B78521) in a mixture of THF and water. The product is then precipitated by acidifying the solution with HCl.

Chemical Synthesis Workflow.

Use as a Deuterated Internal Standard in LC-MS/MS

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is an ideal internal standard for the quantification of its non-deuterated analog in complex matrices using isotope dilution mass spectrometry.[8]

Materials:

• Analyte ((2-(1H-indol-3-yl)acetyl)-L-leucine)

• Deuterated Internal Standard ((2-(1H-indol-3-yl)acetyl)-L-leucine-d4)

• Methanol or Acetonitrile (LC-MS grade)

• Biological matrix (e.g., plasma, plant tissue extract)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of the analyte and the deuterated internal standard (e.g., 1 mg/mL) in a suitable organic solvent.

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution to create a calibration curve.

  • Prepare a working solution of the deuterated internal standard at a concentration that provides a stable signal.

• Sample Preparation (Protein Precipitation Example):

  • To a microcentrifuge tube containing the sample (calibrator, quality control, or unknown), add a fixed volume of the internal standard working solution.

  • Add a protein precipitating agent (e.g., cold acetonitrile).

  • Vortex vigorously to ensure complete precipitation.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method to separate the analyte and internal standard from other matrix components.

  • Optimize mass spectrometer parameters for the detection of both the analyte and the deuterated internal standard.

  • Quantify the analyte by calculating the ratio of the analyte peak area to the internal standard peak area and comparing it to the calibration curve.

LC-MS/MS Internal Standard Workflow.

Conclusion

(2-(1H-indol-3-yl)acetyl)-L-leucine and its deuterated analog are valuable tools for research in plant biology and analytical chemistry. While detailed information on the d4 variant is sparse, its role as an internal standard is crucial for accurate quantification. The information provided in this guide on the non-deuterated compound, along with the generalized protocols, offers a solid foundation for researchers and professionals in the field.

References

• 1. Indole-3-acetyl-l-leucine | 36838-63-8 | FI30445 [biosynth.com]
• 2. Indole-3-acetyl-L-leucine | 36838-63-8 | I-1570 [biosynth.com]
• 3. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 4. goldbio.com [goldbio.com]
• 5. nacalai.com [nacalai.com]
• 6. goldbio.com [goldbio.com]
• 7. The Plant Hormone Indole-3-Acetic Acid Helps the Endothelial Barrier Seal after Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

In-Depth Technical Guide: Molecular Weight of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This technical guide provides a detailed breakdown of the molecular weight of the deuterated compound (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a molecule of interest to researchers and scientists in the field of drug development and metabolic studies.

Data Presentation

The molecular weights of the non-deuterated compound, deuterium (B1214612), hydrogen, and the final deuterated compound are summarized in the table below for clarity and ease of comparison.

Compound/Element	Chemical Formula	Molecular Weight ( g/mol )
(2-(1H-indol-3-yl)acetyl)-L-leucine	C₁₆H₂₀N₂O₃	288.34[1][2][3][4]
Hydrogen (H)	H	~1.008
Deuterium (D)	²H or D	2.014[5][6]
(2-(1H-indol-3-yl)acetyl)-L-leucine-d4	C₁₆H₁₆D₄N₂O₃	292.364

Calculation Methodology

The molecular weight of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is calculated by first determining the molecular weight of its non-deuterated counterpart. The notation "-d4" indicates the substitution of four hydrogen atoms with four deuterium atoms.

The calculation process is as follows:

• Molecular Weight of the Base Molecule : The molecular weight of (2-(1H-indol-3-yl)acetyl)-L-leucine is 288.34 g/mol .[1][2][3][4]

• Atomic Weight of Hydrogen and Deuterium : The atomic weight of a single hydrogen atom is approximately 1.008 g/mol , while the atomic weight of a single deuterium atom is approximately 2.014 g/mol .[5][6]

• Mass Difference Calculation : The change in mass resulting from the isotopic substitution is calculated by subtracting the total mass of the four replaced hydrogen atoms from the total mass of the four deuterium atoms: (4 × 2.014 g/mol ) - (4 × 1.008 g/mol ) = 8.056 g/mol - 4.032 g/mol = 4.024 g/mol .

• Final Molecular Weight Calculation : This mass difference is then added to the molecular weight of the non-deuterated compound to obtain the final molecular weight of the deuterated substance: 288.34 g/mol + 4.024 g/mol = 292.364 g/mol .

Logical Relationship Diagram

The following diagram illustrates the logical workflow of the molecular weight calculation.

References

• 1. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 2. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indole-3-acetyl-L-leucine | LGC Standards [lgcstandards.com]
• 4. 858232-71-0,Indole-3-acetyl-L-leucine [easechem.com]
• 5. Deuterium - Wikipedia [en.wikipedia.org]
• 6. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 structure

An In-depth Technical Guide to (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This technical guide provides a comprehensive overview of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a deuterated analog of the plant metabolite Indole-3-acetyl-L-leucine. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its structure, properties, biological relevance, and key experimental protocols.

Chemical Structure and Properties

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the isotopically labeled version of Indole-3-acetyl-L-leucine, where four hydrogen atoms on the benzene (B151609) ring of the indole (B1671886) moiety are replaced by deuterium. This labeling provides a valuable tool for metabolic studies, quantification by mass spectrometry, and as an internal standard in analytical chemistry.

The structure is composed of an indole ring linked via an acetyl group to the amino group of the essential amino acid L-leucine. The IUPAC name for the parent compound is (2S)-2-[[2-(1H-indol-3-yl)acetyl]amino]-4-methylpentanoic acid[1][2].

Caption: Chemical structure of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

Physicochemical and Quantitative Data

The following tables summarize key quantitative data for the deuterated compound and its non-deuterated parent molecule. Data for the parent compound is sourced from established chemical databases, while data for the deuterated version is derived based on the structural modification.

Table 1: General Properties

Property	Value (Parent Compound)	Value (d4 Compound)	Data Source
IUPAC Name	(2S)-2-[[2-(1H-indol-3-yl)acetyl]amino]-4-methylpentanoic acid	(2S)-2-[[2-(1H-indol-4,5,6,7-d4-3-yl)acetyl]amino]-4-methylpentanoic acid	[1][2]
Molecular Formula	C₁₆H₂₀N₂O₃	C₁₆H₁₆D₄N₂O₃	[1]
CAS Number	36838-63-8	Not Available (Parent CAS)	[3][4][5]
Molecular Weight	288.34 g/mol	292.37 g/mol	[6]
Exact Mass	288.14739 Da	292.17259 Da	[1]
Melting Point	192 °C	Not Available	Biosynth

Table 2: Computed Properties (Parent Compound)

Property	Value	Data Source
XLogP3	2.5	PubChem[2]
Hydrogen Bond Donor Count	3	PubChem[2]
Hydrogen Bond Acceptor Count	3	PubChem[2]
Rotatable Bond Count	6	PubChem[2]

Biological Role in Auxin Homeostasis

Indole-3-acetyl-L-leucine is a naturally occurring plant metabolite. It is an amide conjugate of the primary plant hormone auxin, Indole-3-Acetic Acid (IAA)[6]. In plants, the levels of active IAA are tightly controlled through biosynthesis, transport, degradation, and conjugation. The formation of IAA-amino acid conjugates is a key mechanism for inactivating and storing auxin[7].

This conjugation is catalyzed by the GRETCHEN HAGEN 3 (GH3) family of enzymes. These enzymes ligate a free amino acid, such as L-leucine, to the carboxyl group of IAA in an ATP-dependent reaction. This process temporarily removes active IAA from the cellular pool, playing a crucial role in plant growth, development, and response to environmental stimuli[6].

Caption: Enzymatic conjugation of IAA with L-leucine by GH3 enzymes.

Experimental Protocols

This section details methodologies for the chemical synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine and its subsequent analysis from biological matrices.

Chemical Synthesis Protocol

The synthesis of Indole-3-acetyl-L-leucine is typically achieved via a standard peptide coupling reaction. The following protocol is a representative example. The synthesis of the d4 analog would require the use of Indole-d5-3-acetic acid as a starting material.

Materials:

• Indole-3-acetic acid (IAA)

• L-leucine methyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent (e.g., EDC/HOBt)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Lithium hydroxide (B78521) (LiOH)

• Methanol (MeOH) and Water

• Hydrochloric acid (HCl), 1M

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Amide Coupling:

  • Dissolve Indole-3-acetic acid (1.0 eq) in anhydrous DCM.

  • Add L-leucine methyl ester hydrochloride (1.1 eq) and TEA (2.5 eq) to the solution. Stir until all solids dissolve.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add DCC (1.2 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up and Purification:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product (Indole-3-acetyl-L-leucine methyl ester) by silica gel column chromatography.

• Ester Hydrolysis:

  • Dissolve the purified ester in a mixture of MeOH and water.

  • Add LiOH (1.5 eq) and stir at room temperature for 2-4 hours, monitoring by TLC.

  • Once the reaction is complete, remove the MeOH under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with 1M HCl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield the final product, (2-(1H-indol-3-yl)acetyl)-L-leucine.

Caption: General workflow for the chemical synthesis of IAA-amino acid conjugates.

Protocol for Extraction and Quantification from Plant Tissues

This protocol outlines a method for the analysis of IAA conjugates from plant samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 serves as an ideal internal standard for this purpose.

Materials:

• Plant tissue (e.g., rice seedlings)

• Liquid nitrogen

• Extraction solvent (80% acetone (B3395972) in water)

• (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 (as internal standard)

• Solid-Phase Extraction (SPE) C18 cartridges

• Methanol (MeOH), Acetic Acid

• LC-MS/MS system

Procedure:

• Sample Homogenization and Extraction:

  • Freeze a precisely weighed amount of plant tissue (20-100 mg) in liquid nitrogen and grind to a fine powder.

  • Add a known amount of the d4-labeled internal standard.

  • Add cold extraction solvent, vortex thoroughly, and incubate at 4 °C for 1 hour with shaking.

  • Centrifuge at high speed (e.g., 13,000 x g) at 4 °C for 15 minutes. Collect the supernatant.

• Solid-Phase Extraction (SPE) Purification:

  • Condition a C18 SPE cartridge with MeOH followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the IAA conjugates with MeOH or an appropriate solvent mixture.

• Sample Preparation for LC-MS/MS:

  • Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 10% MeOH with 1.0% acetic acid).

• LC-MS/MS Analysis:

  • Inject the sample onto an appropriate LC column (e.g., C18).

  • Perform chromatographic separation using a gradient of water and MeOH/acetonitrile, both containing a small amount of acid (e.g., 0.1% formic acid).

  • Analyze the eluent by ESI-MS/MS in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both the native compound and the d4-labeled internal standard.

  • Quantify the endogenous compound by comparing its peak area to that of the internal standard.

Caption: Workflow for the extraction and analysis of IAA conjugates from plant tissue.

References

• 1. Indole-3-acetyl-L-leucine | LGC Standards [lgcstandards.com]
• 2. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. marketreport.jp [marketreport.jp]
• 5. biosynth.com [biosynth.com]
• 6. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 7. researchgate.net [researchgate.net]

what is (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

An In-depth Technical Guide to (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

Abstract

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the deuterated form of Indole-3-acetyl-L-leucine, a significant molecule primarily recognized for its role as a plant metabolite.[1][2] As a conjugate of the plant hormone indole-3-acetic acid (IAA), it is integral to the regulation of auxin homeostasis and various physiological processes in plants.[1][3] This document provides a comprehensive overview of its chemical properties, biological significance, relevant biochemical pathways, and synthesis methodologies. The deuterated form serves as a valuable internal standard for quantitative analysis in metabolic and pharmacokinetic studies.

Chemical and Physical Properties

(2-(1H-indol-3-yl)acetyl)-L-leucine, also known as Indole-3-acetyl-L-leucine, is an amide conjugate formed through the condensation of indole-3-acetic acid and the amino acid L-leucine.[1][2] The "-d4" designation indicates that four hydrogen atoms in the L-leucine moiety have been replaced with deuterium (B1214612). This isotopic labeling is crucial for its use in mass spectrometry-based analytical methods.

Property	Data for Non-Deuterated Form ((2-(1H-indol-3-yl)acetyl)-L-leucine)	Data for Deuterated Form ((2-(1H-indol-3-yl)acetyl)-L-leucine-d4)
IUPAC Name	2-[[2-(1H-indol-3-yl)acetyl]amino]-4-methylpentanoic acid[1][2]	2-[[2-(1H-indol-3-yl)acetyl]amino]-4-methylpentanoic-d4 acid
Synonyms	N-(3-Indolylacetyl)-L-leucine, IA-L-Leu[3][4]	Indole-3-acetyl-L-leucine-d4
CAS Number	36838-63-8[3]	Not explicitly available in search results.
Molecular Formula	C₁₆H₂₀N₂O₃[1][2][3]	C₁₆H₁₆D₄N₂O₃
Molecular Weight	288.34 g/mol [1][2][3]	~292.36 g/mol (Calculated)
Canonical SMILES	CC(C)CC(C(=O)O)NC(=O)CC1=CNC2=CC=CC=C21[1][3]	Not explicitly available in search results.
InChI Key	HCZNPUHZYPPINM-UHFFFAOYSA-N[1]	Not explicitly available in search results.
Melting Point	192 °C[4]	Not available.
Storage Conditions	Store at 2°C - 8°C or -20°C, protect from light.[3][5]	Store under recommended conditions as per Certificate of Analysis.[6]
Solubility	Soluble in methanol, acetone, ethanol, and ethyl acetate.[4]	Not available.

Biological Role and Activity

Indole-3-acetyl-L-leucine is a naturally occurring conjugate of the primary plant auxin, indole-3-acetic acid (IAA).[3] Its biological significance is centered on its role in auxin metabolism and homeostasis, which is critical for plant growth and development.[1]

• Plant Growth Regulation : As a derivative of IAA, it functions as a homologous auxin, influencing plant growth, postharvest physiology, and processes in plant tissue culture.[3]

• Auxin Homeostasis : Plants conjugate excess IAA with amino acids, such as L-leucine, to form compounds like Indole-3-acetyl-L-leucine. This process, facilitated by enzymes like the GRETCHEN HAGEN 3 (GH3) acyl acid amidosynthetases, is a key mechanism for regulating active auxin levels within the cell.[1]

• Cell Signaling : The compound is involved in biochemical pathways related to tryptophan metabolism and can affect cell signaling cascades that regulate gene expression and cellular metabolism.[1]

• Protein Interaction : It has the ability to bind to specific proteins, which suggests it may modulate their activity and influence various metabolic processes.[1]

Signaling and Synthesis Pathways

Auxin Homeostasis Pathway

In plants, the concentration of the active auxin IAA is tightly controlled. When levels are too high, IAA is conjugated to amino acids. This process renders the auxin inactive but allows it to be stored or transported. The conjugation is a reversible process, allowing the plant to release free IAA when needed.

Caption: Role of IAA-Leucine conjugate in plant auxin homeostasis.

General Synthesis Workflow

The chemical synthesis of Indole-3-acetyl-L-leucine is typically achieved by forming an amide bond between indole-3-acetic acid and L-leucine. To synthesize the deuterated analog, L-leucine-d4 is used as a starting material.

Caption: General workflow for the synthesis of the target compound.

Experimental Protocols

Chemical Synthesis

The synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine and its deuterated analogs involves a standard peptide coupling reaction.

• Objective : To form an amide bond between the carboxyl group of indole-3-acetic acid and the amino group of L-leucine (or L-leucine-d4).

• Materials :

  • Indole-3-acetic acid

  • L-leucine (or L-leucine-d4 for the deuterated product)

  • Coupling reagent: Dicyclohexylcarbodiimide (DCC) or 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HBTU).[1][7]

  • Solvent: Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF).[1]

  • Base (if using hydrochloride salt of leucine): N-methylmorpholine (NMF) or Triethylamine (TEA).[7]

• General Procedure :

  • Indole-3-acetic acid is dissolved in an appropriate anhydrous organic solvent (e.g., DMF).

  • The coupling reagent (e.g., HBTU) is added to the solution.

  • In a separate vessel, L-leucine-d4 is dissolved in the solvent, and a base is added if starting from a hydrochloride salt to neutralize it.

  • The L-leucine-d4 solution is then added to the activated indole-3-acetic acid mixture.

  • The reaction is stirred under mild conditions (e.g., room temperature) for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is worked up. This may involve pouring the mixture into water to precipitate the product.[8]

  • The crude product is then purified, typically by recrystallization or column chromatography, to yield the pure (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.[8]

Analytical Characterization

The synthesized compound is characterized using standard analytical techniques to confirm its structure and purity.

• Mass Spectrometry (MS) : Used to confirm the molecular weight. For the deuterated compound, a mass shift corresponding to the four deuterium atoms will be observed. LC-MS is often used for analysis.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR and ¹³C NMR spectra are used to elucidate the chemical structure and confirm the position of the deuterium labels (by observing the absence of corresponding proton signals).[9][10]

• Infrared (IR) Spectroscopy : Used to identify characteristic functional groups, such as the amide and carboxylic acid moieties.[8]

Applications in Research

The primary application of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is as an internal standard in quantitative analytical studies. In techniques like liquid chromatography-mass spectrometry (LC-MS), a known amount of the stable isotope-labeled compound is added to a sample. Because it is chemically identical to the non-deuterated (endogenous) analyte, it co-elutes and ionizes similarly but is distinguishable by its higher mass. This allows for precise and accurate quantification of the endogenous analyte by correcting for variations in sample preparation and instrument response.

References

• 1. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 2. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indole-3-acetyl-l-leucine | 36838-63-8 | FI30445 [biosynth.com]
• 4. Indole-3-acetyl-L-leucine | 36838-63-8 | I-1570 [biosynth.com]
• 5. goldbio.com [goldbio.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene [mdpi.com]

The Role of Indole-3-acetyl-L-leucine in Plant Auxin Homeostasis: A Technical Guide

Abstract

Indole-3-acetyl-L-leucine (IAA-Leu) is a crucial conjugate of the primary plant hormone auxin, indole-3-acetic acid (IAA). This technical guide provides a comprehensive overview of the function of IAA-Leu in plants, detailing its biosynthesis, catabolism, transport, and its role in auxin signaling. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information including quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows. The reversible conjugation of IAA to amino acids, such as leucine, represents a key mechanism for plants to maintain auxin homeostasis, thereby regulating a myriad of growth and developmental processes.

Introduction

Auxin, predominantly represented by indole-3-acetic acid (IAA), is a pivotal phytohormone that orchestrates nearly every aspect of plant growth and development, from cell elongation and division to organogenesis and tropic responses.[1][2] The cellular concentration of free, active IAA must be tightly regulated to ensure proper physiological responses.[3] Plants employ several mechanisms to maintain auxin homeostasis, including de novo biosynthesis, transport, and metabolic inactivation.[3] One critical regulatory mechanism is the conjugation of IAA to amino acids, forming amide-linked conjugates.[3][4] Among these, indole-3-acetyl-L-leucine (IAA-Leu) has been identified as a significant, biologically active conjugate that functions as a temporarily stored, inactive form of auxin.[3][4][5] This guide delves into the multifaceted role of IAA-Leu in plant biology.

Biosynthesis and Catabolism of IAA-Leu

The dynamic equilibrium between free IAA and its conjugated forms is central to auxin homeostasis. The synthesis and hydrolysis of IAA-Leu are enzymatic processes that allow the plant to rapidly modulate the levels of active auxin in response to developmental and environmental cues.

Biosynthesis: The Role of GRETCHEN HAGEN 3 (GH3) Enzymes

IAA-Leu is synthesized through the enzymatic activity of the GRETCHEN HAGEN 3 (GH3) family of acyl acid amido synthetases.[6][7] These enzymes catalyze the formation of an amide bond between the carboxyl group of IAA and the amino group of L-leucine in an ATP-dependent manner.[6]

The GH3 gene family is categorized into distinct groups based on their substrate specificity.[6] Group II GH3 enzymes are primarily responsible for conjugating IAA to various amino acids, including leucine.[6][8] The synthesis of IAA-amino acid conjugates by GH3 enzymes follows a Bi Uni Uni Bi Ping Pong mechanism.[6]

Catabolism: Hydrolysis by ILR1-like Hydrolases

The release of free, active IAA from IAA-Leu is catalyzed by a family of amidohydrolases known as the ILR1-like (ILL) family.[4][5] The founding member of this family, IAA-LEUCINE RESISTANT 1 (ILR1), was identified in Arabidopsis thaliana and demonstrates a high affinity for hydrolyzing IAA-Leu and IAA-Phe.[4][5]

The hydrolysis of IAA-Leu by ILR1 and its homologs is a critical step in activating the stored auxin, thereby influencing downstream physiological responses.[5] The substrate specificity of different ILR1-like hydrolases varies, with ILR1 showing a preference for IAA-Leu.[4][5] In Arabidopsis, ILR1, IAR3, and ILL2 have been shown to hydrolyze IAA-Leu to varying extents.[5] These hydrolases are localized to the endoplasmic reticulum, suggesting this compartment is a key site for regulating auxin conjugate hydrolysis.[5]

Quantitative Data on IAA-Leu Levels

The concentration of IAA-Leu varies across different plant tissues and developmental stages, reflecting its role in dynamic auxin homeostasis. Quantitative analysis of IAA metabolites is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[9][10]

Plant Species	Tissue	Developmental Stage	IAA-Leu Concentration (pmol/g FW)	Reference
Arabidopsis thaliana	Roots	Vegetative	Highest levels found in roots	[9]
Arabidopsis thaliana	Expanding Leaves	Vegetative	Lower levels compared to roots	[9]
Arabidopsis thaliana	Aerial Tissues	Vegetative	Lower levels compared to roots	[9]
Oryza sativa (Rice)	Seedlings	-	Detected	[10]
Oryza sativa (Rice)	Dehulled Rice	-	Detected	[10]
Oryza sativa (Rice)	Calli	-	Detected	[10]

Table 1: Quantitative Levels of IAA-Leu in Plant Tissues. This table summarizes the reported concentrations of IAA-Leu in different plant species and tissues. The levels of IAA-Leu are often correlated with tissues that have high rates of auxin metabolism. For instance, in Arabidopsis, the highest levels of IAA-Leu are found in the roots.[9]

Role of IAA-Leu in Auxin Signaling

IAA-Leu itself is generally considered to be biologically inactive. Its primary function is to serve as a precursor that, upon hydrolysis, releases active IAA.[5] The released IAA can then participate in the canonical auxin signaling pathway.

The TIR1/AFB-Aux/IAA Signaling Pathway

The core of the auxin signaling pathway involves three main protein families: the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins, which act as auxin co-receptors; the AUXIN/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors; and the AUXIN RESPONSE FACTOR (ARF) transcription factors.[11][12][13]

In the absence of auxin, Aux/IAA proteins bind to ARF transcription factors, repressing their activity and preventing the transcription of auxin-responsive genes.[13][14] When auxin is present, it acts as a "molecular glue," promoting the interaction between TIR1/AFB proteins and the degron motif of Aux/IAA proteins.[11][12] This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome.[13][14] The degradation of Aux/IAA proteins liberates the ARF transcription factors, allowing them to activate the expression of downstream genes that mediate various auxin responses.[13]

Studies using genetically encoded auxin sensors have demonstrated that IAA-Leu, upon hydrolysis to IAA, activates this TIR1-dependent signaling pathway.[5][15]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of IAA-Leu.

Extraction and Quantification of IAA-Leu from Plant Tissue (LC-MS/MS)

This protocol outlines a general method for the extraction and quantification of IAA-Leu from plant tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Plant tissue (50-100 mg fresh weight)

• Liquid nitrogen

• Extraction buffer (e.g., 80% acetone (B3395972) in water with 2.5 mM diethyldithiocarbamate)

• Internal standard (e.g., ¹³C₆-IAA-Leu)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Sample Collection and Homogenization: Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder.

• Extraction: Add 1 mL of cold extraction buffer containing the internal standard to the powdered tissue. Vortex thoroughly and incubate at 4°C for 1 hour with gentle shaking.

• Centrifugation: Centrifuge the extract at 13,000 x g for 10 minutes at 4°C. Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the IAA conjugates with methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen gas. Reconstitute the residue in a suitable solvent (e.g., 50% methanol) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system equipped with a C18 reverse-phase column.

  • Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid) to separate the compounds.

  • Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode to specifically detect and quantify the transition of the precursor ion of IAA-Leu to its characteristic product ions.

  • Quantify the amount of endogenous IAA-Leu by comparing its peak area to that of the internal standard.[9][10][16]

In Vitro GH3 Enzyme Assay

This protocol describes a method to measure the activity of a purified GH3 enzyme in synthesizing IAA-Leu.

Materials:

• Purified GH3 enzyme

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, 5 mM MgCl₂, 1 mM DTT)

• ATP

• Indole-3-acetic acid (IAA)

• L-Leucine

• HPLC system

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer, ATP, IAA, and L-leucine.

• Enzyme Addition: Initiate the reaction by adding the purified GH3 enzyme to the reaction mixture.

• Incubation: Incubate the reaction at a specific temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of methanol or by heat inactivation.

• Analysis:

  • Centrifuge the terminated reaction to pellet any precipitated protein.

  • Analyze the supernatant by HPLC on a C18 column to separate IAA-Leu from the substrates.

  • Quantify the amount of IAA-Leu produced by comparing its peak area to a standard curve generated with known concentrations of IAA-Leu.[17]

In Vitro ILR1 Hydrolase Activity Assay

This protocol outlines a method to measure the hydrolytic activity of a purified ILR1-like enzyme on IAA-Leu.

Materials:

• Purified ILR1-like enzyme

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.0)

• Indole-3-acetyl-L-leucine (IAA-Leu)

• HPLC system

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer and IAA-Leu.

• Enzyme Addition: Initiate the reaction by adding the purified ILR1-like enzyme to the reaction mixture.

• Incubation: Incubate the reaction at a specific temperature (e.g., 37°C) for a defined period.

• Reaction Termination: Stop the reaction, for example, by adding an acid (e.g., HCl) to denature the enzyme.

• Analysis:

  • Analyze the reaction mixture by HPLC on a C18 column to separate the product (IAA) from the substrate (IAA-Leu).

  • Quantify the amount of IAA produced by comparing its peak area to a standard curve.[18]

Visualizations

Signaling Pathways and Workflows

Figure 1: Signaling pathway of IAA-Leu metabolism and subsequent auxin action.

Figure 2: General experimental workflow for studying IAA-Leu.

Conclusion

Indole-3-acetyl-L-leucine plays a vital, albeit indirect, role in the regulation of plant growth and development. As a readily hydrolyzable conjugate of IAA, it serves as a crucial component of the auxin homeostatic machinery. The enzymatic synthesis of IAA-Leu by GH3 proteins and its subsequent hydrolysis by ILR1-like hydrolases allow for the precise temporal and spatial control of active auxin levels. A thorough understanding of the dynamics of IAA-Leu metabolism and its influence on the canonical auxin signaling pathway is essential for a complete picture of how this master hormone orchestrates plant life. The methodologies and data presented in this guide provide a foundation for further research into the intricate network of auxin regulation and its potential applications in agriculture and biotechnology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tripod.nih.gov [tripod.nih.gov]
• 4. InterPro [ebi.ac.uk]
• 5. Hydrolases of the ILR1-like family of Arabidopsis thaliana modulate auxin response by regulating auxin homeostasis in the endoplasmic reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Genome-Wide Analysis of GRETCHEN HAGEN3 Genes and Characterization of IAA-Amido Synthetase Gene CsGH3.1 in Rhizome Proliferation in Cymbidium sinense ‘Qijianbaimo’ | MDPI [mdpi.com]
• 8. Brassicaceae-specific Gretchen Hagen 3 acyl acid amido synthetases conjugate amino acids to chorismate, a precursor of aromatic amino acids and salicylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. academic.oup.com [academic.oup.com]
• 12. A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Aux/IAA Gene Family in Plants: Molecular Structure, Regulation, and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]

The Synthesis of Indole-3-Acetyl Amino Acid Conjugates: A Technical Guide to Auxin Homeostasis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-3-acetic acid (IAA), the principal auxin in plants, is a critical signaling molecule that governs a vast array of developmental processes, from embryogenesis to senescence. The precise control of IAA levels and distribution within plant tissues is paramount for maintaining normal growth and responding to environmental cues. One of the key mechanisms for regulating auxin homeostasis is the conjugation of IAA to amino acids, a process that effectively inactivates the hormone and targets it for storage or degradation. This technical guide provides an in-depth exploration of the biosynthesis of indole-3-acetyl (IA)-amino acid conjugates, focusing on the core enzymatic machinery, regulatory pathways, and the experimental methodologies used to study this fundamental aspect of plant biology. Understanding these pathways offers potential avenues for the development of novel plant growth regulators and herbicides.

Core Biosynthetic Pathway: The Role of GH3 Acyl-Acid Amido Synthetases

The conjugation of IAA to amino acids is primarily catalyzed by a family of enzymes known as the GRETCHEN HAGEN 3 (GH3) acyl-acid amido synthetases.[1] These enzymes utilize ATP to activate the carboxyl group of IAA, forming an adenylated intermediate (IAA-AMP), which then reacts with an amino acid to form the corresponding IA-amino acid conjugate and AMP.

The GH3 Enzyme Family

The GH3 gene family is widespread in the plant kingdom and is typically divided into three major groups based on sequence homology and substrate specificity. Group II GH3 enzymes are the primary players in IAA conjugation.[1] In the model plant Arabidopsis thaliana, this group includes several members with partially redundant functions.

Catalytic Mechanism

The catalytic mechanism of GH3 enzymes proceeds via a two-step Bi Uni Uni Bi Ping-Pong reaction sequence.[2]

• First Half-Reaction: ATP and IAA bind to the enzyme. The carboxyl group of IAA is then adenylated by ATP, forming a high-energy IAA-AMP intermediate and releasing pyrophosphate (PPi).[2]

• Second Half-Reaction: An amino acid binds to the enzyme-IAA-AMP complex. The amino group of the amino acid performs a nucleophilic attack on the carbonyl carbon of the IAA-AMP intermediate, leading to the formation of the IA-amino acid conjugate and the release of AMP.[2]

Quantitative Data on GH3 Enzyme Kinetics and IAA-Amino Acid Conjugate Levels

The efficiency and substrate preference of GH3 enzymes, as well as the in vivo concentrations of their products, are crucial for understanding their physiological roles.

GH3 Enzyme Kinetic Parameters

The kinetic parameters of GH3 enzymes reveal their substrate affinities and catalytic efficiencies. These parameters can vary significantly between different GH3 isoforms and with different acyl and amino acid substrates.

Enzyme	Acyl Substrate	Amino Acid Substrate	K_m (µM)	k_cat (min⁻¹)	k_cat/K_m (min⁻¹µM⁻¹)	Reference
Vitis vinifera GH3-1	IAA	Aspartate	323	-	-	[3]
Arabidopsis thaliana AtGH3.15	IBA	Glutamine	110 ± 20	2.0 ± 0.1	0.018	[4]
Arabidopsis thaliana AtGH3.15	IBA	Cysteine	170 ± 20	2.5 ± 0.1	0.015	[4]
Arabidopsis thaliana AtGH3.15	IBA	Histidine	1000 ± 200	2.1 ± 0.2	0.002	[4]
Arabidopsis thaliana AtGH3.15	IBA	Methionine	1100 ± 200	2.5 ± 0.2	0.002	[4]
Arabidopsis thaliana AtGH3.15	IBA	Tyrosine	1100 ± 200	2.4 ± 0.2	0.002	[4]
Populus trichocarpa PtGH3.6	IAA	Aspartate	120 ± 50	571 ± 93	4.68	[1]
Populus trichocarpa PtGH3.6	IAA	Glutamate	67 ± 10	46.8 ± 2.4	2.92	[1]

Endogenous Levels of IAA-Amino Acid Conjugates

The levels of IA-amino acid conjugates vary depending on the plant species, tissue type, and developmental stage. IAA-Aspartate (IAA-Asp) and IAA-Glutamate (IAA-Glu) are often the most abundant conjugates.

Plant Species	Tissue	Conjugate	Concentration (pmol/g FW)	Reference
Arabidopsis thaliana	9-day-old seedlings	IAA-Asp	17.4 ± 4.6 ng/g FW	[5]
Arabidopsis thaliana	9-day-old seedlings	IAA-Glu	3.5 ± 1.6 ng/g FW	[5]
Oryza sativa (Rice)	Seedlings	IAA	2.0	[6][7]
Oryza sativa (Rice)	Seedlings	IAA-Asp	0.2	[6][7]
Oryza sativa (Rice)	Dehulled Rice	IAA	6.5	[6][7]
Oryza sativa (Rice)	Dehulled Rice	IAA-Asp	0.1	[6][7]
Oryza sativa (Rice)	Calli	IAA	1.1	[6][7]
Oryza sativa (Rice)	Calli	IAA-Asp	2.8	[6][7]
Oryza sativa (Rice)	Calli	IAA-Glu	1.9	[6][7]

Signaling Pathway Regulating GH3 Gene Expression

The expression of many Group II GH3 genes is rapidly induced by high levels of auxin, forming a negative feedback loop to maintain auxin homeostasis. This regulation is mediated by the canonical auxin signaling pathway involving the TIR1/AFB receptors, Aux/IAA co-repressors, and AUXIN RESPONSE FACTOR (ARF) transcription factors.[8][9]

Experimental Protocols

Extraction and Quantification of IA-Amino Acid Conjugates by LC-MS/MS

This protocol describes a general method for the extraction, purification, and quantification of IA-amino acid conjugates from plant tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6][7]

Materials:

• Plant tissue

• Liquid nitrogen

• 80% Acetone (B3395972) in water with 2.5 mM diethyldithiocarbamate (B1195824)

• Internal standards (e.g., ¹³C₆-IAA conjugates)

• C18 Solid-Phase Extraction (SPE) cartridges

• Methanol (B129727)

• Acetonitrile (B52724)

• Formic acid

• Ultrapure water

• LC-MS/MS system

Procedure:

• Sample Harvest and Homogenization:

  • Harvest approximately 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

  • Add 1 mL of pre-chilled 80% acetone containing 2.5 mM diethyldithiocarbamate to the powdered tissue.

  • Add a known amount of internal standards for each conjugate to be quantified.

  • Vortex thoroughly and incubate on a shaker for 1 hour at 4°C.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of ultrapure water to remove polar impurities.

  • Elute the IA-amino acid conjugates with 5 mL of methanol or acetonitrile.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 20% methanol in water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system equipped with a C18 column.

  • Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the conjugates.

  • Detect and quantify the conjugates using multiple reaction monitoring (MRM) mode, monitoring the specific precursor-to-product ion transitions for each analyte and its corresponding internal standard.

In Vitro GH3 Enzyme Activity Assay (Spectrophotometric)

This protocol provides a general method for determining the activity of GH3 enzymes in vitro by coupling the production of AMP to a series of enzymatic reactions that result in the oxidation of NADH, which can be monitored spectrophotometrically.[10]

Materials:

• Purified GH3 enzyme

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM DTT)

• ATP

• IAA

• Amino acid substrate

• Coupling enzymes: myokinase, pyruvate (B1213749) kinase, and lactate (B86563) dehydrogenase

• Phosphoenolpyruvate (PEP)

• NADH

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Reaction Mixture Preparation:

  • In a microcuvette, prepare a reaction mixture containing the reaction buffer, ATP, IAA, amino acid substrate, PEP, and NADH.

  • Add the coupling enzymes (myokinase, pyruvate kinase, and lactate dehydrogenase).

  • Incubate the mixture at the desired reaction temperature (e.g., 25°C) for 5 minutes to allow the temperature to equilibrate and to consume any contaminating ADP or pyruvate.

• Initiation of the Reaction:

  • Initiate the reaction by adding a small volume of the purified GH3 enzyme to the reaction mixture.

  • Mix quickly by inverting the cuvette.

• Spectrophotometric Measurement:

  • Immediately place the cuvette in the spectrophotometer and monitor the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is directly proportional to the rate of AMP production by the GH3 enzyme.

• Data Analysis:

  • Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot using the Beer-Lambert law (extinction coefficient for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹).

  • Enzyme activity can be expressed as µmol of product formed per minute per mg of protein.

Chemical Synthesis of N-(Indole-3-acetyl)-amino Acids

This protocol outlines a general procedure for the chemical synthesis of IA-amino acid standards for use in quantification and bioassays.[11][12]

Materials:

• Indole-3-acetic acid (IAA)

• Amino acid methyl or ethyl ester hydrochloride

• Dicyclohexylcarbodiimide (DCC) or other coupling agent

• N-Hydroxysuccinimide (NHS) (optional, for activated ester method)

• Anhydrous solvent (e.g., dichloromethane, DMF)

• Triethylamine (B128534) or other base

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of IAA (if using activated ester method):

  • Dissolve IAA and NHS in anhydrous solvent.

  • Add DCC and stir at room temperature for several hours to form the IAA-NHS ester.

  • Filter to remove the dicyclohexylurea byproduct.

• Coupling Reaction:

  • Dissolve the amino acid ester hydrochloride in an anhydrous solvent and add triethylamine to neutralize the salt.

  • Add the activated IAA (or IAA directly if using a direct coupling agent like DCC) to the amino acid ester solution.

  • Stir the reaction mixture at room temperature overnight.

• Work-up and Purification:

  • Filter the reaction mixture to remove any precipitated byproducts.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent.

  • Purify the crude product by silica gel column chromatography.

• Hydrolysis of the Ester:

  • Dissolve the purified IA-amino acid ester in a suitable solvent (e.g., methanol/water).

  • Add a stoichiometric amount of NaOH and stir at room temperature until the hydrolysis is complete (monitored by TLC).

  • Neutralize the reaction mixture with dilute HCl.

  • Extract the product with an organic solvent, dry, and evaporate to yield the final N-(indole-3-acetyl)-amino acid.

Generation of gh3 Mutants in Arabidopsis thaliana using CRISPR/Cas9

This protocol provides a general workflow for generating knockout mutants of GH3 genes in Arabidopsis thaliana using the CRISPR/Cas9 system.[13][14][15][16]

Materials:

• Arabidopsis thaliana (wild-type)

• CRISPR/Cas9 vector system for plants

• Oligonucleotides for guide RNA (gRNA) synthesis

• Restriction enzymes and T4 DNA ligase

• Agrobacterium tumefaciens

• Plant transformation media and selection agents

Procedure:

• gRNA Design and Vector Construction:

  • Design two or more gRNAs targeting a conserved exon of the target GH3 gene to increase the likelihood of a knockout mutation.

  • Synthesize and anneal complementary oligonucleotides for each gRNA.

  • Clone the annealed gRNA cassettes into a plant-compatible CRISPR/Cas9 vector containing the Cas9 nuclease gene.

• Agrobacterium-mediated Transformation:

  • Transform the constructed CRISPR/Cas9 vector into a suitable Agrobacterium tumefaciens strain.

  • Transform wild-type Arabidopsis thaliana plants using the floral dip method.

• Selection of T1 Transformants:

  • Collect seeds from the T1 generation and select for transformants on a medium containing the appropriate selection agent (e.g., hygromycin, Basta).

• Screening for Mutations:

  • Extract genomic DNA from the T1 transformants.

  • Use PCR to amplify the target region of the GH3 gene.

  • Sequence the PCR products to identify plants carrying mutations (insertions, deletions, or substitutions) at the target site.

• Generation of Homozygous Mutants:

  • Allow the T1 plants with identified mutations to self-pollinate.

  • Screen the T2 generation to identify homozygous mutant lines that are null for the target GH3 gene function.

Conclusion

The biosynthesis of indole-3-acetyl amino acid conjugates by GH3 enzymes represents a critical node in the complex network that governs auxin homeostasis. This technical guide has provided a comprehensive overview of the core biosynthetic pathway, the quantitative aspects of enzyme kinetics and conjugate levels, and the signaling pathways that regulate this process. The detailed experimental protocols offer a practical resource for researchers investigating auxin metabolism and its role in plant development. A deeper understanding of these mechanisms will continue to fuel advancements in agriculture and the development of novel compounds that can modulate plant growth and stress responses.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Arabidopsis thaliana GH3.15 acyl acid amido synthetase has a highly specific substrate preference for the auxin precursor indole-3-butyric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. iris.cnr.it [iris.cnr.it]
• 12. researchgate.net [researchgate.net]
• 13. Generation of Targeted Knockout Mutants in Arabidopsis thaliana Using CRISPR/Cas9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Using CRISPR/Cas9 System to Introduce Targeted Mutation in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CRISPR/Cas9-Based Genome Editing Toolbox for Arabidopsis thaliana | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]

The Gold Standard: A Technical Guide to the Role of Deuterated Standards in Metabolomics

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolomics, the pursuit of accurate and reproducible quantification of metabolites is paramount. This technical guide delves into the core principles and applications of deuterated internal standards, the undisputed gold standard for achieving the highest levels of precision and reliability in mass spectrometry-based metabolomics. This document provides an in-depth exploration of their advantages, limitations, and practical implementation, offering a comprehensive resource for researchers and drug development professionals seeking to enhance the quality and integrity of their metabolomic data.

Core Principles: Why Deuterated Standards Reign Supreme

Deuterated internal standards are isotopically labeled analogues of the analytes of interest, where one or more hydrogen atoms have been replaced by deuterium (B1214612) (²H), a stable isotope of hydrogen.[1] This subtle yet critical modification is the foundation of their analytical superiority. The near-identical physicochemical properties between a deuterated standard and its corresponding analyte ensure they behave almost identically throughout the entire analytical workflow, from sample extraction to detection.[2]

The primary role of a deuterated internal standard is to correct for analytical variability.[3] By introducing a known amount of the deuterated standard at the beginning of the sample preparation process, it acts as a reliable mimic that experiences the same variations as the target analyte.[4] These variations can include:

• Sample Preparation Inconsistencies: Losses during extraction, derivatization, and other sample handling steps.[5]

• Instrumental Variability: Fluctuations in injection volume and mass spectrometer response.[6]

• Matrix Effects: Ion suppression or enhancement caused by co-eluting components in complex biological matrices like plasma or urine.[7]

Because the deuterated standard and the analyte co-elute and have nearly identical ionization efficiencies, the ratio of their signals remains constant even if their absolute signal intensities fluctuate.[8] This normalization is the key to achieving highly accurate and precise quantification.[9]

Quantitative Performance: A Clear Advantage

The empirical evidence overwhelmingly supports the superiority of deuterated internal standards over other approaches, such as using structurally similar (analog) internal standards or no internal standard at all.

Parameter	No Internal Standard	Analog Internal Standard	Deuterated Internal Standard	Key Findings & References
Precision (%CV)	High (>15%)	Moderate (5-15%)	Low (<5%)	Deuterated standards significantly reduce variability, leading to higher precision.[3]
Accuracy (%Bias)	High (Variable)	Moderate (Can be biased)	Low (<5%)	The close physicochemical match of deuterated standards minimizes bias in quantification.[3]
Matrix Effect Compensation	None	Partial	Excellent	Deuterated standards co-elute and experience the same ion suppression/enhancement as the analyte, providing superior correction.[4][10]
Recovery Correction	None	Partial	Excellent	Proportional losses of the analyte and the deuterated standard during sample preparation are effectively corrected.[8]

Analyte	Matrix	Internal Standard Type	Recovery (%)	Coefficient of Variation (%CV)	Reference
Tacrolimus	Whole Blood	Deuterated (¹³C, D₂)	98.2	2.5	[10]
Tacrolimus	Whole Blood	Analog (Ascomycin)	95.7	6.8	[10]
Mycophenolic Acid	Plasma	Deuterated	Not Reported	< 4.0	[8]
Cyclosporine A	Whole Blood	Deuterated	Not Reported	< 5.0	[8]

Experimental Protocols: A Practical Guide

The successful implementation of deuterated standards hinges on meticulous experimental execution. The following are detailed methodologies for common sample preparation techniques in metabolomics.

Protocol 1: Protein Precipitation for Plasma Metabolomics

This protocol is a rapid and straightforward method for removing the majority of proteins from a plasma sample.[11][12]

Materials:

• Plasma samples

• Deuterated internal standard stock solution

• Ice-cold methanol (B129727) (or acetonitrile)[13]

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add a pre-determined amount of the deuterated internal standard stock solution.

• Add 400 µL of ice-cold methanol.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new tube for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Urine Metabolomics

This protocol provides a more thorough cleanup of the sample matrix, resulting in a cleaner extract and reduced matrix effects.[14]

Materials:

• Urine samples

• Deuterated internal standard stock solution

• SPE cartridges (e.g., C18)

• Methanol

• Water

• Elution solvent (e.g., acetonitrile)

• Vacuum manifold

Procedure:

• Add a known amount of the deuterated internal standard stock solution to 1 mL of the urine sample and vortex to mix.

• Conditioning: Place the SPE cartridges on the vacuum manifold. Pass 1 mL of methanol through each cartridge, followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

• Elution: Elute the analytes and the deuterated internal standard with 1 mL of the elution solvent.

• The eluate is now ready for analysis.

Visualizing the Workflow

To better understand the experimental process and the logical flow of a typical metabolomics study utilizing deuterated standards, the following diagrams are provided.

A typical experimental workflow for quantitative metabolomics using a deuterated internal standard.

Logical relationship illustrating how deuterated standards correct for analytical variability.

Limitations and Considerations

While deuterated standards are the preferred choice, it is essential to be aware of their potential limitations:

• Isotope Effect: The substitution of hydrogen with deuterium can sometimes lead to a slight difference in chromatographic retention time between the deuterated standard and the native analyte.[15] This "isotope effect" can result in differential matrix effects if the two do not perfectly co-elute.

• Deuterium Exchange: In certain molecules and under specific pH or temperature conditions, deuterium atoms can exchange with hydrogen atoms from the solvent, leading to a loss of the isotopic label.[15] Careful selection of the labeling position is crucial to minimize this risk.

• Cost and Availability: The synthesis of deuterated standards can be more expensive and complex compared to their non-labeled counterparts, and they may not be commercially available for all metabolites of interest.[9]

Conclusion

Deuterated internal standards are an indispensable tool in modern metabolomics, providing the foundation for accurate, precise, and reliable quantitative analysis. Their ability to closely mimic the behavior of endogenous metabolites allows for effective correction of analytical variability, particularly the unpredictable matrix effects inherent in complex biological samples. While considerations regarding the isotope effect and cost are important, the significant improvements in data quality and confidence far outweigh these limitations. For researchers and drug development professionals committed to the highest standards of scientific rigor, the implementation of deuterated internal standards is not just a recommendation but a necessity for robust and defensible metabolomic data.

References

• 1. Multi-step Preparation Technique to Recover Multiple Metabolite Compound Classes for In-depth and Informative Metabolomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iroatech.com [iroatech.com]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. texilajournal.com [texilajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 12. Protein precipitation: an expedient procedure for the routine analysis of the plasma metabolites of [123I]IBZM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. hilarispublisher.com [hilarispublisher.com]

Navigating the Synthesis and Procurement of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a deuterated analog of the plant auxin conjugate, is a specialized molecule of interest for metabolic studies, pharmacokinetic research, and as an internal standard in mass spectrometry-based quantification. This technical guide addresses its commercial availability, provides a detailed synthetic route for its laboratory-scale preparation, and outlines key analytical and experimental considerations. Our investigation reveals that (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is not a readily available catalog item from major chemical suppliers. Consequently, researchers requiring this molecule must rely on custom synthesis. This guide provides a comprehensive, step-by-step approach to its synthesis, purification, and characterization.

Commercial Availability

A thorough search of prominent chemical supplier catalogs indicates that (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is not commercially available as a stock product. Researchers seeking this compound will need to either pursue custom synthesis services or undertake its synthesis in-house. The non-deuterated form, (2-(1H-indol-3-yl)acetyl)-L-leucine, is, however, commercially available from several suppliers and can serve as a reference standard for analytical method development.

Quantitative Data for (2-(1H-indol-3-yl)acetyl)-L-leucine (Non-deuterated)

For researchers working with the non-deuterated analog or seeking to characterize the synthesized deuterated compound, the following table summarizes key quantitative data for (2-(1H-indol-3-yl)acetyl)-L-leucine.

Property	Value	Source
Molecular Formula	C₁₆H₂₀N₂O₃	[1][2]
Molecular Weight	288.34 g/mol	[1][2]
CAS Number	36838-63-8	[2]
Appearance	White to off-white solid	Generic
Melting Point	192 °C	[3]
Solubility	Soluble in methanol, ethanol, acetone, and ethyl acetate.	[3]
Storage	Store at 2-8°C, protect from light.	[3][4]

Proposed Synthetic Pathway for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

The synthesis of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 can be achieved through a two-stage process: the synthesis of L-leucine-d4 followed by its coupling with commercially available indole-3-acetic acid.

References

• 1. Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. A Simple Purification of Indole-3-Acetic Acid and Abscisic Acid for GC-SIM-MS Analysis by Microfiltration of Aqueous Samples through Nylon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leucine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. Given the absence of a specific Safety Data Sheet (SDS) for this deuterated compound, this guide is based on the safety profiles of its constituent parts: Indole-3-acetic acid (IAA) and L-leucine. This information is intended to be a valuable resource for laboratory personnel in the safe handling and use of this compound in research and development settings.

Section 1: Chemical Identification

Identifier	Information
Chemical Name	(2-(1H-indol-3-yl)acetyl)-L-leucine-d4
Synonyms	Indole-3-acetyl-L-leucine-d4
Parent Compound CAS	36838-63-8 (non-deuterated)[1][2]
Molecular Formula	C16H16D4N2O3
Molecular Weight	292.38 g/mol

Section 2: Hazard Identification and Classification

While specific GHS classifications for the deuterated compound are not available, the hazards can be inferred from the parent compound, Indole-3-acetic acid. It is considered nonhazardous according to GHS classifications, but caution should always be exercised.[3] Potential hazards may include:

• Acute Effects: May cause irritation to the eyes, skin, and respiratory tract.[3][4]

• Chronic Effects: Animal data suggests potential for affecting genetic material or causing adverse reproductive effects. No human data is available.[3]

GHS Hazard Statements (based on Indole-3-acetic acid)

Code	Statement
H315	Causes skin irritation[4][5]
H319	Causes serious eye irritation[4][5]
H335	May cause respiratory irritation[4][5]

GHS Precautionary Statements (based on Indole-3-acetic acid)

Code	Statement
P261	Avoid breathing dust.[4]
P264	Wash hands thoroughly after handling.[3]
P271	Use only outdoors or in a well-ventilated area.[3]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[3][4]
P302+P352	IF ON SKIN: Wash with plenty of water.[3]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3][4]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][4]
P312	Call a POISON CENTER or doctor if you feel unwell.[4]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.[6]
P501	Dispose of contents/container to an approved waste disposal plant.[6]

Section 3: Experimental Protocols - Safe Handling Workflow

The following workflow outlines the essential steps for the safe handling of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in a laboratory setting.

References

• 1. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indole-3-acetyl-L-leucine | 36838-63-8 | I-1570 [biosynth.com]
• 3. Indole-3-acetic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. bmgtechno.com [bmgtechno.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. westliberty.edu [westliberty.edu]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Auxin Conjugates Using a Deuterated (d4) Internal Standard

Introduction

Auxins, with indole-3-acetic acid (IAA) as the most prominent example, are a class of phytohormones essential for nearly every aspect of plant growth and development.[1][2] The cellular concentration of active auxin is tightly controlled through biosynthesis, transport, and metabolic inactivation.[2] One of the primary mechanisms of metabolic control is the conjugation of auxins to amino acids or sugars, forming auxin conjugates.[3] These conjugates are generally considered to be storage or inactivation forms of the hormone.[4] Accurate quantification of these conjugates is crucial for understanding auxin homeostasis and its role in developmental processes and responses to environmental stimuli.

This application note describes a robust and sensitive method for the quantitative analysis of auxin conjugates in plant tissues using a stable isotope-labeled internal standard, specifically a deuterated (d4) analog, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a d4-standard in an isotope dilution method provides high accuracy and precision by correcting for analyte loss during sample preparation and for matrix effects during ionization.[5][6]

Principle

The methodology is based on the principle of stable isotope dilution. A known quantity of a deuterated internal standard (e.g., d4-Indole-3-acetic acid-L-Alanine conjugate), which is chemically identical to the target analyte but has a different mass, is spiked into the plant tissue sample at the beginning of the extraction process.[5] The sample is then homogenized, extracted, and purified to isolate the auxin conjugates.

The purified extract is analyzed by LC-MS/MS. The liquid chromatography step separates the different auxin conjugates, while the mass spectrometer detects and quantifies both the endogenous (native) analyte and the deuterated internal standard using Multiple Reaction Monitoring (MRM). Because the standard and the analyte exhibit nearly identical behavior during extraction, purification, and ionization, the ratio of the native analyte signal to the internal standard signal allows for precise quantification of the original amount of the analyte in the sample, regardless of sample loss.[7] This method is highly sensitive, allowing for the detection of auxins at picogram levels from small amounts of tissue (5-25 mg fresh weight).[1][6]

Experimental Protocols

This section provides a detailed protocol for the extraction, purification, and quantification of auxin conjugates from plant tissue.

1. Materials and Reagents

• Plant Tissue: Fresh or flash-frozen in liquid nitrogen (20-50 mg).

• Internal Standard: d4-Auxin Conjugate Standard (e.g., d4-IAA-Alanine, d4-IAA-Aspartate) solution of known concentration.

• Extraction Buffer: 2-propanol/H₂O/concentrated HCl (2:1:0.002, v/v/v).

• Solvents: Dichloromethane, Hexane, Acetonitrile (HPLC or MS grade).

• Solid-Phase Extraction (SPE): C18 SPE cartridges or 96-well plates.

• SPE Conditioning/Wash Solvents: Methanol (B129727), 1% Acetic Acid in water.

• SPE Elution Solvent: 80% Methanol in water.

• LC-MS Mobile Phase A: 0.1% Formic Acid in Water.

• LC-MS Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Equipment: Homogenizer (bead beater or mortar and pestle), centrifuge, SPE manifold, nitrogen evaporator, LC-MS/MS system.

2. Sample Preparation and Extraction

• Weigh 20-50 mg of frozen plant tissue into a 2 mL microcentrifuge tube containing grinding beads.

• Add 1 mL of ice-cold extraction buffer to the tube.

• Spike the sample with a known amount of the d4-auxin conjugate internal standard (e.g., 10 µL of a 100 ng/mL solution). The amount should be comparable to the expected endogenous level.[5]

• Homogenize the tissue using a bead beater for 2-3 minutes or until fully pulverized.

• Place the tube on a shaker at 4°C for 30 minutes to ensure thorough extraction.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new 2 mL tube.

• To the remaining pellet, add 0.5 mL of extraction buffer, vortex briefly, and centrifuge again.

• Combine this second supernatant with the first one.

• Evaporate the solvent to near dryness under a stream of nitrogen gas or using a centrifugal evaporator.[8]

3. Solid-Phase Extraction (SPE) Purification

• Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of 1% acetic acid.

• Reconstitute the dried extract from step 10 in 1 mL of 1% acetic acid.

• Load the entire sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 1% acetic acid to remove polar interferences.

• Elute the auxin conjugates with 1 mL of 80% methanol.

• Dry the eluate completely under a stream of nitrogen.

• Reconstitute the final sample in 100 µL of the initial LC mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B) for LC-MS/MS analysis.[3]

4. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).[3]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-9 min: Hold at 95% B

  • 9-10 min: Return to 5% B

  • 10-12 min: Re-equilibration at 5% B

• Mass Spectrometer: Triple quadrupole operated in negative electrospray ionization (ESI) mode.[3]

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor-product ion transitions for each native conjugate and its corresponding d4-standard must be optimized.

5. Data Analysis and Quantification

• Integrate the peak areas for the native analyte and the d4-internal standard for each sample.

• Generate a calibration curve using standards containing a fixed amount of the d4-internal standard and varying concentrations of the native analyte. Plot the ratio of (Native Analyte Area / Internal Standard Area) against the concentration of the native analyte.

• Calculate the concentration of the auxin conjugate in the plant samples by interpolating their peak area ratios from the calibration curve.

• Normalize the final concentration to the initial fresh weight of the plant tissue (e.g., results in ng/g FW).

Data Presentation

Quantitative data from this protocol should be organized into clear tables for comparison and interpretation.

Table 1: Example LC-MS/MS MRM Transitions for Auxin Conjugate Analysis (Negative ESI Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
IAA-Alanine	245.1	130.1	50	15
d4 -IAA-Alanine (Std)	249.1	134.1	50	15
IAA-Aspartate	288.1	130.1	50	18
d4 -IAA-Aspartate (Std)	292.1	134.1	50	18
IAA-Glutamate	302.1	130.1	50	20
d4 -IAA-Glutamate (Std)	306.1	134.1	50	20
Free IAA	174.1	130.1	50	12
d4 -IAA (Std)	178.1	134.1	50	12

Table 2: Example Calibration Curve Data for IAA-Alanine

Standard Conc. (ng/mL)	Analyte Peak Area	d4-Standard Peak Area	Peak Area Ratio (Analyte/Std)
0.1	1,520	148,500	0.010
0.5	7,850	151,200	0.052
1.0	14,990	149,800	0.100
5.0	76,200	150,100	0.508
10.0	153,100	149,500	1.024
50.0	748,500	148,900	5.027
Linear Fit	y = 0.1005x + 0.0002
R²	0.9998

Table 3: Example Quantitative Results for Auxin Conjugates in Plant Seedlings

Sample ID	Tissue Type	Treatment	IAA-Alanine (ng/g FW)	IAA-Aspartate (ng/g FW)
1	Root	Control	12.5 ± 1.3	25.8 ± 2.1
2	Root	High Salinity	18.9 ± 1.9	41.2 ± 3.5
3	Shoot	Control	8.2 ± 0.9	15.4 ± 1.6
4	Shoot	High Salinity	10.1 ± 1.1	22.7 ± 2.4

(Data are representative examples and presented as mean ± SD, n=3)

Visualizations

Diagrams are provided to illustrate the experimental workflow and the relevant biological context.

Caption: Experimental workflow for auxin conjugate quantification.

Caption: Simplified overview of auxin metabolism and signaling.

References

• 1. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 2. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry [mdpi.com]
• 4. Application of Long-Chained Auxin Conjugates Influenced Auxin Metabolism and Transcriptome Response in Brassica rapa L. ssp. pekinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A high-throughput method for the quantitative analysis of auxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of Indole-3-acetyl-L-leucine using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals involved in metabolomics, plant hormone analysis, and pharmacokinetic studies.

Introduction: Indole-3-acetyl-L-leucine (IAA-Leu) is an amino acid conjugate of the primary plant auxin, indole-3-acetic acid (IAA).[1][2] In plants, the formation of such conjugates, mediated by enzymes like the GRETCHEN HAGEN 3 (GH3) family, is a key mechanism for regulating the levels of free, active IAA, thereby controlling various growth and developmental processes.[1][2] Given its role in metabolic regulation, accurate quantification of IAA-Leu is critical. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for this analysis due to its high sensitivity and selectivity. The use of a stable isotope-labeled (SIL) internal standard is essential for correcting for matrix effects and variations during sample preparation and analysis, ensuring the highest accuracy and precision.[3][4][5]

This document provides a detailed protocol for the quantification of IAA-Leu using a deuterated internal standard, (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

Principle of the Method

The principle of this method is based on isotope dilution mass spectrometry. A known concentration of a stable isotope-labeled internal standard (in this case, IAA-Leu-d4), which is chemically identical to the analyte, is spiked into the sample at the beginning of the sample preparation process.[3] The analyte (IAA-Leu) and the SIL internal standard (IAA-Leu-d4) exhibit nearly identical behavior during extraction, chromatography, and ionization.[3][4] However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. By measuring the ratio of the analyte signal to the internal standard signal, the concentration of the endogenous analyte can be accurately determined, as the ratio is unaffected by sample loss or matrix-induced signal suppression or enhancement.

Below is a diagram illustrating the core principle of using a stable isotope-labeled internal standard for quantification.

Caption: Principle of Isotope Dilution LC-MS/MS.

Materials and Reagents

• Analytes and Standards:

  • Indole-3-acetyl-L-leucine (IAA-Leu), ≥95% purity (CAS: 36838-63-8)[6]

  • (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 (IAA-Leu-d4) (Internal Standard)[7]

• Solvents and Chemicals:

  • Methanol (B129727) (LC-MS Grade)

  • Acetonitrile (LC-MS Grade)

  • Water (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Ammonium Acetate (LC-MS Grade)

  • Solid Phase Extraction (SPE) Cartridges (e.g., C18 or Mixed-Mode)

• Equipment:

  • Liquid Chromatography system (HPLC or UPLC)

  • Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Pipettes and general laboratory glassware

Experimental Protocol

The following workflow provides a general procedure. Specific steps, especially for sample preparation, may require optimization based on the matrix (e.g., plant tissue, plasma, cell culture media).

Caption: General Experimental Workflow for IAA-Leu Quantification.

1. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of IAA-Leu and IAA-Leu-d4 into separate vials. Dissolve in methanol to a final concentration of 1 mg/mL. Store at -20°C.

• Working Solutions: Prepare intermediate working solutions of IAA-Leu (for calibration curve) and IAA-Leu-d4 (for spiking) by diluting the stock solutions with methanol. A typical internal standard working concentration might be 1 µg/mL.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1 to 100 ng/mL) by serial dilution of the IAA-Leu working solution. Each calibration standard must be spiked with the same amount of the IAA-Leu-d4 internal standard as the samples.

2. Sample Preparation (Example: Plant Tissue)

• Weigh 10-50 mg of frozen, ground plant tissue into a 2 mL tube.

• Add 1 mL of ice-cold 80% methanol.

• Spike with a fixed volume of the IAA-Leu-d4 internal standard working solution (e.g., 10 µL of 1 µg/mL IS).

• Homogenize the sample using a bead beater or sonicator.

• Vortex vigorously for 10 minutes and then centrifuge at >13,000 x g for 10 minutes at 4°C.

• Collect the supernatant. For exhaustive extraction, the pellet can be re-extracted.

• Proceed with SPE cleanup if necessary to remove interfering matrix components. A C18 SPE cartridge is commonly used for this purpose.

• Evaporate the final extract to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in a known volume (e.g., 100 µL) of the initial mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid).

3. LC-MS/MS Analysis The following parameters serve as a starting point and should be optimized for the specific instrument used.

LC Parameters	Value
Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Parameters	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C

MRM Transitions The precursor ion for IAA-Leu will be the protonated molecule [M+H]+.[8] Fragmentation will likely occur at the amide bond, yielding a characteristic product ion corresponding to the indole-3-acetic acid fragment (m/z 130.06).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
IAA-Leu	289.15	130.06	~15-25 (Optimize)
IAA-Leu-d4 (IS)	293.17	134.08	~15-25 (Optimize)

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of both IAA-Leu and the internal standard, IAA-Leu-d4.

• Calibration Curve: Calculate the peak area ratio (IAA-Leu Area / IAA-Leu-d4 Area) for each calibration standard. Plot this ratio against the known concentration of IAA-Leu to generate a calibration curve. A linear regression with 1/x or 1/x² weighting is often used.

• Sample Quantification: Calculate the peak area ratio for each unknown sample. Determine the concentration of IAA-Leu in the sample by interpolating from the calibration curve.

• Final Concentration: Adjust the calculated concentration for the initial sample weight and reconstitution volume to report the final concentration in units such as ng/g of tissue.

Method Validation and QC

For robust and reliable results, the method should be validated according to standard bioanalytical guidelines. Key parameters to assess include:

Validation Parameter	Description	Acceptance Criteria (Typical)
Linearity	The range over which the response is proportional to concentration.	R² > 0.99
Accuracy	Closeness of measured value to the true value.	Within ±15% (±20% at LLOQ)
Precision	Repeatability of measurements (intra- and inter-day).	RSD < 15% (< 20% at LLOQ)
Limit of Quantification (LLOQ)	The lowest concentration that can be quantified with acceptable accuracy and precision.	S/N > 10, within accuracy/precision limits
Matrix Effect	The effect of co-eluting compounds on ionization.	Assessed by post-extraction spike
Recovery	The efficiency of the extraction process.	Consistent and reproducible

Auxin Homeostasis Pathway

The quantification of IAA-Leu is biologically relevant as it is part of the mechanism that controls the amount of active auxin in plant cells.

References

• 1. Buy Indole-3-acetyl-L-leucine [smolecule.com]
• 2. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indole-3-acetyl-l-leucine | 36838-63-8 | FI30445 [biosynth.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Indole-3-acetyl-L-leucine | C16H20N2O3 | CID 3945661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Plant Hormone Analysis Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the quantitative analysis of plant hormones in plant tissues. The methodologies described herein leverage the accuracy of deuterated internal standards coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for phytohormone quantification due to its high sensitivity and selectivity.[1]

Introduction

Plant hormones are crucial signaling molecules that regulate a wide array of physiological and developmental processes in plants, even at very low concentrations.[2][3] Accurate quantification of these phytohormones is essential for research in plant biology, agriculture, and the development of new plant-targeted drugs. The use of deuterated internal standards is a critical component of robust quantitative methods, as they effectively compensate for analyte loss during sample preparation and variations in mass spectrometer response.[4] These standards, being chemically identical to the target analytes but with a higher mass, co-elute with the endogenous hormones, allowing for precise correction of variability in extraction efficiency and matrix effects.[4]

Core Principles of the Method

The quantification of plant hormones using deuterated standards follows the principle of isotope dilution analysis.[2] A known amount of a stable isotope-labeled analogue (the deuterated internal standard) of the target hormone is added to the plant sample as early as possible in the extraction procedure.[2][5] This "spiking" ensures that the internal standard undergoes the same sample processing steps as the endogenous analyte. During purification, the ratio of the endogenous (unlabeled) hormone to the deuterated standard remains constant, regardless of sample losses.[5] Mass spectrometry is then used to measure the distinct signals from the unlabeled and labeled compounds, and the ratio of their ion intensities is used to calculate the concentration of the endogenous hormone in the original sample.[5]

Experimental Workflow Overview

The general workflow for plant hormone analysis involves several critical stages, from sample collection to data analysis. Each step is optimized to ensure maximal recovery of the target analytes and to minimize interference from the complex plant matrix.

Caption: Generalized workflow for quantitative plant hormone analysis.

Detailed Experimental Protocols

The following protocols are adapted from established methods for phytohormone analysis and can be modified based on the specific plant tissue and target hormones.[6][7][8]

Protocol 1: General Phytohormone Extraction

This protocol is suitable for the simultaneous extraction of multiple classes of acidic plant hormones such as auxins, abscisic acid (ABA), jasmonates (JAs), and salicylic (B10762653) acid (SA).

Materials:

• Plant tissue (50-100 mg fresh weight)[3]

• Liquid nitrogen[6]

• Pre-chilled mortar and pestle or bead beater[6]

• 2 mL microcentrifuge tubes[3]

• Extraction Solvent: 80% methanol (B129727) in water with 1% acetic acid, pre-chilled to -20°C[6][8]

• Deuterated internal standard mixture (e.g., d6-ABA, d6-JA, d5-IAA, d4-SA)

• Centrifuge capable of 14,000 x g and 4°C[6]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)[7][9]

• SPE vacuum manifold

• Nitrogen evaporator or vacuum concentrator[1]

• LC-MS grade solvents (methanol, acetonitrile (B52724), formic acid, water)[4]

Procedure:

• Sample Harvesting and Homogenization: a. Harvest approximately 50-100 mg of fresh plant tissue and immediately flash-freeze in liquid nitrogen to quench metabolic activity.[3][6] b. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[6]

• Extraction and Internal Standard Spiking: a. Transfer the powdered tissue to a 2 mL microcentrifuge tube. b. Add 1 mL of ice-cold extraction solvent.[6] c. Add a known amount of the deuterated internal standard mixture. The amount should be comparable to the expected endogenous levels of the target hormones.[6]

• Incubation and Centrifugation: a. Vortex the mixture thoroughly and incubate at 4°C for 30-60 minutes with gentle shaking.[4][6] b. Centrifuge the sample at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[6] c. Carefully collect the supernatant and transfer it to a new tube.[6] For exhaustive extraction, the pellet can be re-extracted with another 0.5 mL of the extraction solvent, and the supernatants pooled.

• Solid-Phase Extraction (SPE) Purification: a. Condition the SPE cartridge according to the manufacturer's instructions. For a C18 cartridge, this typically involves washing with 1 mL of methanol followed by 1 mL of water.[3][8] b. Load the supernatant onto the conditioned cartridge. c. Wash the cartridge to remove interfering compounds (e.g., with 1 mL of water or a low percentage of organic solvent).[8] d. Elute the plant hormones with an appropriate solvent (e.g., 1 mL of 80% methanol or acetonitrile).[8]

• Sample Concentration and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.[1] b. Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of a solvent compatible with the initial mobile phase for LC-MS/MS analysis (e.g., 10% acetonitrile in water with 0.1% formic acid).[4]

• LC-MS/MS Analysis: a. Centrifuge the reconstituted sample at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet any remaining particulates.[3] b. Transfer the supernatant to an LC vial for analysis. c. Inject the sample into the LC-MS/MS system.

Protocol 2: Cytokinin Extraction

This protocol is specifically optimized for the extraction of cytokinins, which can be present in very low concentrations.

Materials:

• Plant root or shoot tissue (50-100 mg fresh weight)[7]

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction Buffer: Modified Bieleski's buffer (methanol:water:formic acid, 15:4:1, v/v/v), pre-chilled.[7][10]

• Deuterated cytokinin internal standards (e.g., d5-trans-Zeatin, d6-isopentenyladenine)[7]

• Mixed-mode cation-exchange SPE cartridge[7]

Procedure:

• Sample Homogenization: a. Freeze 50-100 mg of fresh plant tissue in liquid nitrogen.[7] b. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.[7]

• Extraction: a. Transfer the powdered tissue to a tube containing 1 mL of pre-chilled modified Bieleski's extraction buffer.[7] b. Add the deuterated cytokinin internal standards.[7] c. Incubate at -20°C for at least 1 hour (or overnight).[7] d. Centrifuge at high speed (e.g., 14,000 rpm) at 4°C for 20 minutes.[7] e. Collect the supernatant.[7]

• Purification using Solid-Phase Extraction (SPE): a. Use a mixed-mode cation-exchange SPE cartridge.[7] b. Condition, load, wash, and elute according to the cartridge manufacturer's protocol, optimizing for cytokinin recovery.

• Concentration and Analysis: a. Proceed with the sample concentration, reconstitution, and LC-MS/MS analysis steps as described in Protocol 1.

LC-MS/MS Parameters

The successful separation and detection of plant hormones require optimized LC-MS/MS conditions.

Liquid Chromatography (LC):

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.[1]

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B) is typically employed.[1][3]

• Flow Rate: A standard flow rate is 0.3 mL/min.[1]

Tandem Mass Spectrometry (MS/MS):

• Ionization Source: Electrospray ionization (ESI) is used in either positive or negative mode, depending on the target analytes.[1][3]

• Scan Type: Multiple Reaction Monitoring (MRM) is the preferred scan mode for quantification due to its high selectivity and sensitivity.[1][3]

• Ion Transitions: Specific precursor-to-product ion transitions (MRM transitions) must be optimized for each endogenous hormone and its corresponding deuterated internal standard.[1]

Quantitative Data Summary

The validation of an analytical method is crucial to ensure its reliability.[1] The following tables summarize typical performance data for validated LC-MS/MS methods for the quantification of various plant hormones using deuterated internal standards. These values can vary depending on the specific plant matrix, instrumentation, and experimental conditions.[6]

Table 1: Linearity and Sensitivity of Validated LC-MS/MS Methods for Plant Hormones [1]

Plant Hormone Class	Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
Auxins	Indole-3-acetic acid (IAA)	0.1 - 100	>0.99	0.05	0.1
Cytokinins	trans-Zeatin (tZ)	0.05 - 50	>0.99	0.02	0.05
Isopentenyladenine (iP)	0.05 - 50	>0.99	0.02	0.05
Gibberellins	Gibberellic acid (GA₃)	0.5 - 200	>0.99	0.2	0.5
Abscisic Acid	Abscisic acid (ABA)	0.1 - 100	>0.99	0.05	0.1
Jasmonates	Jasmonic acid (JA)	0.1 - 100	>0.99	0.05	0.1
Salicylic Acid	Salicylic acid (SA)	0.2 - 200	>0.99	0.1	0.2

LOD: Limit of Detection; LOQ: Limit of Quantification

Table 2: Recovery and Matrix Effect for Jasmonic Acid Quantification [6]

Parameter	Representative Value
Recovery	85-115%
Matrix Effect	80-120% (ion suppression/enhancement)

Visualizing the Purification Process

Solid-phase extraction is a critical step for removing interfering compounds from the crude plant extract. The following diagram illustrates the general principle of SPE.

Caption: The four main steps of solid-phase extraction for sample cleanup.

Conclusion

The protocols and data presented provide a robust framework for the accurate and sensitive quantification of plant hormones using deuterated internal standards and LC-MS/MS. Adherence to these methodologies will enable researchers to obtain reliable and reproducible data, which is fundamental for advancing our understanding of plant physiology and for applications in agricultural and pharmaceutical sciences. The validation of any analytical method within the specific laboratory context and for the particular plant matrix under investigation is strongly recommended to ensure data quality.[11][12]

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Pre-treatment Methods for Plant Hormone Samples - Creative Proteomics [metabolomics.creative-proteomics.com]
• 10. Efficiency of different methods of extraction and purification of cytokinins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 12. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a deuterated analog of an auxin amino acid conjugate. This method is applicable for pharmacokinetic studies, metabolic profiling, and various research applications where precise quantification of this internal standard is required. The protocol outlines sample preparation, chromatographic separation, and mass spectrometric detection parameters.

Introduction

(2-(1H-indol-3-yl)acetyl)-L-leucine is an amide conjugate of the plant hormone indole-3-acetic acid (IAA) and the amino acid leucine (B10760876).[1][2] Such conjugates are involved in the storage, transport, and catabolism of IAA, playing a crucial role in regulating auxin levels in plants.[1][3] Deuterated standards, such as (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, are essential for accurate quantification of their endogenous, non-labeled counterparts in complex biological matrices by compensating for matrix effects and variations in sample processing.[4][5][6] This document provides a detailed protocol for the analysis of this specific deuterated compound.

Experimental Protocols

Sample Preparation

A generic sample preparation protocol for biological matrices (e.g., plant tissue, plasma) is provided below. Optimization may be required based on the specific matrix.

• Homogenization: Homogenize 20-100 mg of tissue sample in 100 µL of an extraction solvent (e.g., 80% acetone (B3395972) in water or acetonitrile/water (1/1, v/v)).[7][8]

• Internal Standard Spiking: Add an appropriate amount of a suitable internal standard if relative quantification is needed. For absolute quantification of the d4-labeled compound, this step is omitted.

• Centrifugation: Centrifuge the homogenate to pellet cellular debris.

• Solid-Phase Extraction (SPE): For cleanup and concentration, use a C18 cartridge.[7]

  • Condition the cartridge with methanol (B129727) followed by water.

  • Load the supernatant from the previous step.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the analyte with methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

dot

Caption: Experimental workflow from sample preparation to data analysis.

Liquid Chromatography

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is recommended for good separation.[9]

• Mobile Phase A: 0.1% Formic acid in water.[10]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[10]

• Flow Rate: 0.3 mL/min.[8]

• Injection Volume: 5-10 µL.[10]

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, followed by a wash and re-equilibration step. An example gradient is provided in the table below.

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5
12.0	5

Mass Spectrometry

• Ionization Source: Electrospray Ionization (ESI), operated in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Predicted MRM Transitions: Based on the structure of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, the protonated molecule [M+H]⁺ is expected at m/z 307.2. A common fragmentation of IAA-amino acid conjugates is the cleavage of the amide bond, resulting in a fragment ion corresponding to the indole-3-acetyl moiety (m/z 130.1). Another potential fragmentation is the loss of water and CO from the leucine portion. The d4-label on the leucine part will influence the fragment ions containing it.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(2-(1H-indol-3-yl)acetyl)-L-leucine-d4	307.2	130.1	To be optimized
(2-(1H-indol-3-yl)acetyl)-L-leucine-d4	307.2	Fragment 2	To be optimized

Note: The optimal collision energy and the second product ion should be determined by direct infusion of a standard solution of the analyte.

Quantitative Data Summary

The following table presents expected performance characteristics for a method analyzing auxin-amino acid conjugates, based on published data for similar compounds.[2][5][7]

Parameter	Expected Range
Limit of Detection (LOD)	0.5 - 5 fmol
Limit of Quantification (LOQ)	1 - 15 fmol
Linearity (r²)	> 0.99
Precision (%RSD)	< 15%
Accuracy (%Bias)	85 - 115%

Signaling Pathway Context

(2-(1H-indol-3-yl)acetyl)-L-leucine is part of the auxin metabolism pathway in plants. Indole-3-acetic acid (IAA), the primary auxin, can be conjugated to amino acids to form inactive storage forms. This process is reversible, allowing the plant to regulate the levels of active IAA. These conjugates can also be targeted for degradation.

dot

Caption: Simplified overview of the role of IAA-Leucine in auxin homeostasis.

Conclusion

The LC-MS/MS method outlined in this application note provides a framework for the reliable quantification of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. The use of a deuterated standard in conjunction with a well-characterized analytical method is crucial for obtaining high-quality data in metabolic and pharmacokinetic research. The provided protocols for sample preparation, liquid chromatography, and mass spectrometry can be adapted to various experimental needs and matrices.

References

• 1. Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Indole-3-acetic Acid in Douglas Fir Using a Deuterated Analog and Selected Ion Monitoring: Comparison of Microquantities in Seedling and Adult Tree - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. [PDF] Characterization of indole-3-acetic acid in cambial zone tissue by ultra-performance liquid chromatography-tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 10. Protocol: analytical methods for visualizing the indolic precursor network leading to auxin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Deuterated Indole-3-Acetyl Amino Acids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of deuterated indole-3-acetyl amino acids. These isotopically labeled compounds are invaluable tools in metabolic research, pharmacokinetic studies, and as internal standards in mass spectrometry-based quantification of plant hormones and related metabolites.

Introduction

Indole-3-acetic acid (IAA) is a primary auxin, a class of plant hormones that regulate various aspects of plant growth and development. IAA can be conjugated to amino acids, a process that modulates its activity and metabolic fate. Deuterium-labeled IAA-amino acid conjugates serve as powerful tracers to study these processes without altering the biochemical properties of the molecules. The synthetic procedures outlined below are divided into two main stages: the deuteration of the indole-3-acetic acid core and the subsequent coupling with the desired amino acid.

Data Presentation

The following tables summarize the quantitative data for the synthesis of deuterated indole-3-acetic acid (IAA-d5) and a representative deuterated indole-3-acetyl amino acid, N-(indole-3-acetyl-d5)-L-Aspartic acid.

Table 1: Synthesis of Deuterated Indole-3-Acetic Acid (IAA-d5)

Parameter	Value	Reference
Starting Material	Indole-3-acetic acid (IAA)	[1][2]
Deuteration Reagent	20 wt % D₂SO₄ in CD₃OD/D₂O	[1][2]
Reaction Temperature	95 °C	[2]
Reaction Time	14 hours	[2]
Yield	94%	[2]
Deuterium Incorporation	95% (average at C2, C4-C7)	[2]
Analytical Method	¹H NMR, ¹³C NMR, HRMS	[2]

Table 2: Synthesis of N-(Indole-3-acetyl-d5)-L-Aspartic Acid

Parameter	Value	Reference
Starting Materials	Indole-3-acetic acid-d5 (IAA-d5), L-Aspartic acid di-tert-butyl ester hydrochloride	[Adapted from non-deuterated synthesis]
Coupling Reagent	Dicyclohexylcarbodiimide (B1669883) (DCC)	[Adapted from non-deuterated synthesis]
Deprotection Reagent	Trifluoroacetic acid (TFA)	[Adapted from non-deuterated synthesis]
Expected Yield	~70-80% (based on analogous reactions)	[General peptide coupling yields]
Isotopic Enrichment	>95% (dependent on IAA-d5)	[Expected based on starting material]
Analytical Method	¹H NMR, ¹³C NMR, HRMS	[Standard characterization techniques]

Experimental Protocols

Protocol 1: Synthesis of Indole-3-acetic acid-d5 (IAA-d5)

This protocol is adapted from a facile method for deuterium-labeling of indoles via acid-catalyzed hydrogen-deuterium exchange.[1][2]

Materials:

• Indole-3-acetic acid (IAA)

• Deuterium sulfate (B86663) (D₂SO₄, 20 wt % solution in D₂O)

• Methanol-d4 (CD₃OD)

• Deuterium oxide (D₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

Procedure:

• Prepare a 20 wt % D₂SO₄ solution in a CD₃OD/D₂O (7/3) mixture.

• Dissolve 1.0 g of indole-3-acetic acid (5.7 mmol) in 28.6 mL of the prepared D₂SO₄ solution in a sealed reaction vessel.

• Heat the solution at 95 °C for 14 hours.

• After cooling to room temperature, quench the reaction by carefully adding saturated sodium bicarbonate solution until the pH is neutral.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield deuterated IAA (IAA-d5) as a brown solid.

• The product can be further purified by column chromatography on silica (B1680970) gel using a hexane:ethyl acetate gradient if necessary.

Characterization:

• ¹H NMR (600 MHz, CD₃OD): δ 7.54 (s, 0.03H), 7.33 (s, 0.03H), 7.15 (s, 0.03H), 7.09 (s, 0.02H), 7.01 (s, 0.03H), 3.73 (s, 2H). The significant reduction in the intensity of the aromatic protons indicates high levels of deuteration.[2]

• ¹³C NMR (150 MHz, CD₃OD): δ 176.5, 137.9, 128.6, 124.4 (t, J = 27.3 Hz), 121.9 (t, J = 23.0 Hz), 119.3 (t, J = 24.5 Hz), 119.0 (t, J = 24.5 Hz), 111.8 (t, J = 23.0 Hz), 108.7, 31.9. The triplets observed for the deuterated carbons are due to C-D coupling.[2]

• HRMS (ESI-TOF) m/z: [M + H]⁺ calcd for [C₁₀H₅D₅NO₂]⁺ 181.1025, found 181.1030.[2]

Protocol 2: General Procedure for the Synthesis of Deuterated Indole-3-Acetyl Amino Acids

This protocol describes a general method for the coupling of IAA-d5 with a protected amino acid ester using dicyclohexylcarbodiimide (DCC), followed by deprotection. This method can be adapted for various amino acids by selecting the appropriate protected amino acid ester.

Materials:

• Indole-3-acetic acid-d5 (IAA-d5)

• Amino acid ester hydrochloride (e.g., L-Alanine methyl ester hydrochloride, L-Leucine methyl ester hydrochloride, L-Glutamic acid di-tert-butyl ester hydrochloride)

• Dicyclohexylcarbodiimide (DCC)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA) for tert-butyl ester deprotection

• Lithium hydroxide (B78521) (LiOH) for methyl/ethyl ester deprotection

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Part A: Coupling Reaction

• Dissolve the amino acid ester hydrochloride (1.2 equivalents) and DIPEA or TEA (1.5 equivalents) in anhydrous DCM. Stir for 10 minutes at room temperature.

• In a separate flask, dissolve IAA-d5 (1.0 equivalent) in anhydrous DCM.

• Add the IAA-d5 solution to the amino acid ester solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.2 equivalents) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Part B: Deprotection

• For tert-butyl esters: Dissolve the purified protected conjugate in a solution of TFA in DCM (e.g., 20-50% v/v) and stir at room temperature for 1-4 hours. Monitor the reaction by TLC. Remove the solvent and excess TFA under reduced pressure.

• For methyl/ethyl esters: Dissolve the purified protected conjugate in a mixture of THF and water. Add LiOH (2-3 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC). Acidify the reaction mixture with 1 M HCl and extract the product with ethyl acetate.

Final Purification: The final deuterated indole-3-acetyl amino acid can be purified by recrystallization or preparative HPLC.

Signaling Pathway and Experimental Workflow

The conjugation of IAA to amino acids is a key mechanism for maintaining auxin homeostasis in plants. This process is primarily mediated by the GRETCHEN HAGEN 3 (GH3) family of enzymes.[3][4]

Caption: Auxin conjugation pathway for maintaining homeostasis.

The workflow for a typical experiment utilizing deuterated indole-3-acetyl amino acids for metabolic studies is outlined below.

Caption: Experimental workflow for metabolic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Local conjugation of auxin by the GH3 amido synthetases is required for normal development of roots and flowers in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Deuterated Auxins in Plant Biology Research: Application Notes and Protocols

Deuterated auxins, which are versions of the plant hormone auxin where one or more hydrogen atoms have been replaced by its heavier isotope, deuterium (B1214612), serve as powerful tools in plant biology research. Their unique properties make them invaluable for precise quantification of endogenous auxin levels, tracing metabolic pathways, and understanding auxin transport and signaling. These application notes provide an overview of their uses and detailed protocols for their implementation.

Application Note 1: Quantitative Analysis of Endogenous Auxins using Isotope Dilution Mass Spectrometry

One of the primary applications of deuterated auxins is in the highly accurate quantification of endogenous auxins, such as indole-3-acetic acid (IAA), through the isotope dilution method coupled with mass spectrometry (MS).[1][2][3][4]

Principle: A known amount of a deuterated auxin internal standard (e.g., d4-IAA, d5-IAA, or ¹³C₆-IAA) is added to a plant tissue sample at the beginning of the extraction process.[1][2] This "spiked" sample is then purified and analyzed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][3][4] Because the deuterated standard is chemically identical to the endogenous auxin, it experiences the same losses during sample preparation and ionization suppression/enhancement during MS analysis.[5][6][7] By comparing the signal intensity of the endogenous, non-labeled auxin to that of the deuterated internal standard, the absolute amount of the endogenous auxin in the original sample can be precisely calculated.[4] The use of polydeuterated standards is particularly advantageous as it shifts the mass-to-charge ratio (m/z) of the standard significantly, moving it outside the natural isotope cluster of the analyte and thereby increasing sensitivity and accuracy.[8]

Advantages:

• High Accuracy and Precision: Corrects for sample loss during purification and matrix effects in the mass spectrometer.[5][6]

• High Sensitivity: Enables the quantification of auxins at very low concentrations (picogram levels) typically found in plant tissues.[1][3]

• High Throughput: Methods have been developed for the rapid processing of numerous samples.[2]

Application Note 2: Metabolic Labeling and Flux Analysis

Deuterated auxins and their precursors are instrumental in studying the dynamics of auxin metabolism, including biosynthesis, catabolism, and conjugation.[9][10][11]

Principle: Plants or cell cultures are fed with a deuterated precursor of auxin, such as deuterated tryptophan. The fate of the deuterium label is then traced through the various metabolic pathways by analyzing the incorporation of deuterium into IAA and its metabolites over time using LC-MS/MS.[9][11] This approach, often referred to as Stable Isotope Labeled Kinetics (SILK), allows researchers to determine the rates of synthesis and turnover of auxins and their intermediates, providing a dynamic view of auxin homeostasis.[9][12] By tracking the movement of the isotope label, researchers can elucidate metabolic fluxes and identify key regulatory points in the auxin metabolic network.[9][11][13]

Applications:

• Determining the contribution of different biosynthetic pathways to the overall auxin pool.[9]

• Studying the rates of auxin conjugation and degradation in response to developmental or environmental signals.[10][14]

• Identifying novel auxin metabolites and catabolites.[10]

Application Note 3: Tracing Auxin Transport

While radioactively labeled auxins have traditionally been used to study auxin transport, deuterated auxins offer a stable, non-radioactive alternative for tracing auxin movement within plants.[15]

Principle: A deuterated auxin is applied locally to a specific plant organ, such as the root or shoot apex. After a defined period, the distribution of the deuterated auxin in different parts of the plant is determined by MS analysis. This allows for the visualization and quantification of auxin movement through different tissues. While not providing the real-time imaging capabilities of fluorescently labeled auxins, this method offers precise quantification of the transported auxin.[16][17]

Advantages:

• Stable Isotope Tracer: Avoids the complications and safety concerns associated with radioactive isotopes.

• Quantitative Analysis: Allows for the precise measurement of the amount of auxin transported to different locations.

Quantitative Data of Deuterated Auxins

The following table summarizes the mass information for commonly used deuterated auxins and their non-labeled counterparts. This data is crucial for setting up MS experiments for their detection and quantification.

Compound	Chemical Formula	Monoisotopic Mass (Da)	Deuterated Analog	Chemical Formula of Analog	Monoisotopic Mass of Analog (Da)	Mass Shift (Da)
Indole-3-acetic acid (IAA)	C₁₀H₉NO₂	175.0633	d5-IAA	C₁₀H₄D₅NO₂	180.0946	+5
Indole-3-acetic acid (IAA)	C₁₀H₉NO₂	175.0633	d4-IAA	C₁₀H₅D₄NO₂	179.0883	+4
Indole-3-acetic acid (IAA)	C₁₀H₉NO₂	175.0633	¹³C₆-IAA	¹³C₆C₄H₉NO₂	181.0835	+6
Indole-3-butyric acid (IBA)	C₁₂H₁₃NO₂	203.0946	d5-IBA	C₁₂H₈D₅NO₂	208.1259	+5

Experimental Protocols

Protocol 1: Quantification of Endogenous IAA in Arabidopsis thaliana Seedlings using d4-IAA as an Internal Standard

This protocol describes the extraction, purification, and quantification of IAA from plant tissue using a deuterated internal standard and LC-MS/MS.

Materials:

• Arabidopsis thaliana seedlings (10-50 mg fresh weight)

• d4-Indole-3-acetic acid (d4-IAA) solution (1 ng/µL in methanol)

• Extraction buffer: 2-propanol/H₂O/concentrated HCl (2:1:0.002, v/v/v)

• Dichloromethane (B109758)

• Solid-phase extraction (SPE) C18 columns

• Diazomethane for derivatization (optional, for GC-MS)

• LC-MS/MS system

Procedure:

• Harvesting and Homogenization:

  • Harvest approximately 50 mg of Arabidopsis thaliana seedlings and immediately freeze in liquid nitrogen to quench metabolism.

  • Add a known amount of d4-IAA internal standard (e.g., 1 ng) to the frozen tissue.

  • Homogenize the tissue in 1 mL of ice-cold extraction buffer using a bead beater or mortar and pestle.

• Extraction:

  • Shake the homogenate for 30 minutes at 4°C.

  • Add 1 mL of dichloromethane and shake for another 30 minutes at 4°C.

  • Centrifuge at 13,000 x g for 5 minutes at 4°C.

  • Transfer the lower organic phase to a new tube and re-extract the aqueous phase with another 1 mL of dichloromethane.

  • Combine the organic phases and evaporate to dryness under a stream of nitrogen gas.

• Purification:

  • Resuspend the dried extract in 100 µL of 1% acetic acid.

  • Condition an SPE C18 column with 1 mL of methanol (B129727) followed by 1 mL of 1% acetic acid.

  • Load the sample onto the column and wash with 1 mL of 1% acetic acid.

  • Elute the auxins with 1 mL of 80% methanol.

  • Evaporate the eluate to dryness.

• LC-MS/MS Analysis:

  • Reconstitute the sample in a suitable volume (e.g., 50 µL) of the initial mobile phase.

  • Inject an aliquot into the LC-MS/MS system.

  • Separate the auxins using a C18 reverse-phase column with a suitable gradient (e.g., water and acetonitrile (B52724) with 0.1% formic acid).

  • Detect and quantify the endogenous IAA and the d4-IAA internal standard using multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for both labeled and unlabeled IAA should be optimized for the instrument used.

Protocol 2: Pulse-Chase Labeling to Study IAA Metabolism

This protocol outlines a pulse-chase experiment to trace the metabolic fate of auxin using a deuterated precursor.

Materials:

• Plant cell suspension culture or seedlings

• Deuterated tryptophan (d5-Trp)

• Growth medium

• Extraction and analysis reagents as described in Protocol 1

Procedure:

• Pulse Labeling:

  • Grow plant cells or seedlings in their standard growth medium.

  • Replace the medium with fresh medium containing a known concentration of d5-Trp (the "pulse"). The concentration and duration of the pulse should be optimized based on the experimental system.

  • Incubate the cells/seedlings for a specific period (e.g., 1-4 hours) to allow for the uptake and metabolism of the labeled precursor.

• Chase Period:

  • Remove the labeling medium and wash the cells/seedlings with fresh medium lacking d5-Trp to remove any unincorporated label.

  • Add fresh medium without the labeled precursor (the "chase").

  • Collect samples at various time points during the chase period (e.g., 0, 1, 2, 4, 8, 24 hours).

• Extraction and Analysis:

  • For each time point, harvest the tissue, freeze it in liquid nitrogen, and extract the metabolites as described in Protocol 1.

  • Analyze the extracts by LC-MS/MS to quantify the levels of d5-IAA and any other deuterated metabolites.

• Data Analysis:

  • Plot the concentration of d5-IAA and its metabolites over time to determine the rates of synthesis and turnover.

Visualizations

Caption: Simplified auxin signaling pathway.

Caption: Experimental workflow for auxin quantification.

Caption: Principle of metabolic flux analysis.

References

• 1. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 2. A high-throughput method for the quantitative analysis of auxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Auxin Detection Technology - Creative Proteomics [metabolomics.creative-proteomics.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of 4,5,6,7 and 2,4,5,6,7 Deuterium-labeled Indole-3-Acetic Acid for Use in Mass Spectrometric Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. conservancy.umn.edu [conservancy.umn.edu]
• 10. [PDF] Study of auxin metabolism using stable isotope labeling and LCMS; evidence for in planta auxin decarboxylation pathway | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Analytical methods for stable isotope labeling to elucidate rapid auxin kinetics in Arabidopsis thaliana | PLOS One [journals.plos.org]
• 13. researchgate.net [researchgate.net]
• 14. Auxin Metabolism in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Measurement of auxin transport in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Auxin conjugated to fluorescent dyes--a tool for the analysis of auxin transport pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Analytical Methods for Detecting Plant Hormone Conjugates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plant hormones, or phytohormones, are crucial signaling molecules that regulate a vast array of physiological and developmental processes in plants, even at very low concentrations.[1][2] These hormones often exist in conjugated forms, where they are chemically linked to other molecules such as sugars or amino acids. These conjugated forms are generally considered to be inactive storage or transport forms of the hormones. The analysis of plant hormone conjugates is essential for understanding hormone homeostasis, metabolism, and the overall regulatory networks governing plant growth and responses to environmental stimuli.

This document provides detailed application notes and protocols for the analytical detection of plant hormone conjugates, focusing on modern, sensitive, and specific techniques. The methodologies covered are primarily based on chromatography-mass spectrometry and immunoassays, which have become the standard for phytohormone analysis due to their high sensitivity and specificity.[3][4][5]

Core Analytical Techniques

The quantification of plant hormone conjugates from complex plant matrices presents a significant analytical challenge due to their low endogenous concentrations and the presence of interfering compounds.[4][6] The most common and reliable methods employed are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the dominant and preferred method for the analysis of plant hormones and their conjugates.[6] It offers high sensitivity, selectivity, and the ability to analyze multiple compounds in a single run.[3][7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): While powerful for volatile and semi-volatile compounds, GC-MS is often used for specific classes of hormones like auxins, cytokinins, gibberellins, and abscisic acid.[5] It may require derivatization to increase the volatility of the analytes.

• Immunoassays (ELISA and RIA): These methods are based on the specific binding of antibodies to the target hormone or conjugate.[9][10][11] They can be highly sensitive and are often used for high-throughput screening, requiring minimal sample purification.[9][11]

Experimental Workflow for Plant Hormone Conjugate Analysis

The general workflow for the analysis of plant hormone conjugates involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for plant hormone conjugate analysis.

Detailed Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Auxin (Indole-3-acetic Acid - IAA) Conjugates

This protocol is adapted for the purification of IAA and its conjugates from plant tissue using a C18 SPE cartridge.[1]

Materials:

• C18 SPE cartridges

• Plant tissue

• Liquid nitrogen

• 80% Methanol (B129727)

• 20% Methanol

• Methanol

• Water

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: a. Homogenize 1 gram of fresh plant tissue in liquid nitrogen to a fine powder.[1] b. Add 5 mL of 80% methanol to the homogenized tissue and vortex thoroughly. c. Centrifuge the mixture at 10,000 rpm for 10 minutes and carefully collect the supernatant.[1] d. Repeat the extraction of the pellet with another 5 mL of 80% methanol and combine the supernatants.[1]

• SPE Procedure: a. Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water.[1] b. Loading: Load the combined plant extract onto the conditioned cartridge.[1] c. Washing: Wash the cartridge with 5 mL of 20% methanol to remove polar impurities.[1] d. Elution: Elute the IAA and its conjugates with 5 mL of 80% methanol.[1]

• Post-Elution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen.[1] b. Reconstitute the dried residue in a suitable solvent (e.g., 5% acidified methanol) for subsequent LC-MS analysis.[12]

Caption: SPE workflow for auxin conjugate purification.

Protocol 2: LC-MS/MS Analysis of Plant Hormone Conjugates

This protocol provides a general framework for the LC-MS/MS analysis of various plant hormone conjugates. Specific parameters will need to be optimized for the particular instrument and target analytes.

Materials:

• Purified plant extract (from Protocol 1)

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole or high-resolution mass spectrometer)[2][13]

• Appropriate LC column (e.g., C18 for reversed-phase chromatography)

• Mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid)

• Internal standards (stable isotope-labeled versions of the target hormones)[4]

Procedure:

• Chromatographic Separation: a. Inject the reconstituted sample onto the LC system. b. Use a gradient elution program to separate the different hormone conjugates. A typical gradient might start with a low percentage of organic solvent and gradually increase to elute more hydrophobic compounds.

• Mass Spectrometric Detection: a. The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode for targeted quantification on a triple quadrupole instrument.[2] This involves selecting a specific precursor ion for the target analyte and a specific product ion resulting from its fragmentation. b. For high-resolution mass spectrometers, targeted analysis can be performed by extracting the accurate mass of the precursor ion. c. Optimize MS parameters such as collision energy and cone voltage for each analyte to achieve maximum sensitivity.

• Quantification: a. Quantification is typically performed using the isotope dilution method.[4] A known amount of a stable isotope-labeled internal standard is added to the sample at the beginning of the extraction process. b. The ratio of the peak area of the endogenous analyte to the peak area of the internal standard is used to calculate the concentration of the hormone conjugate in the original sample.

Protocol 3: Immunoassay for Abscisic Acid (ABA) and its Conjugates

This protocol outlines the general steps for a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common type of immunoassay for plant hormones.[14]

Materials:

• Microtiter plate pre-coated with anti-ABA antibodies[14]

• Plant extract

• ABA standards of known concentrations

• ABA-enzyme conjugate (tracer)[14]

• Substrate for the enzyme[14]

• Wash buffer

• Stop solution

• Microplate reader

Procedure:

• Sample and Standard Preparation: Prepare a series of ABA standards of known concentrations. Dilute the plant extracts to fall within the range of the standard curve.

• Competitive Binding: a. Add the ABA standards and plant extract samples to the wells of the antibody-coated microtiter plate. b. Add the ABA-enzyme conjugate (tracer) to each well. c. Incubate the plate to allow the free ABA (from the standard or sample) and the ABA-enzyme conjugate to compete for binding to the limited number of antibody sites.

• Washing: Wash the plate thoroughly to remove any unbound reagents.

• Substrate Reaction: a. Add the enzyme substrate to each well. The enzyme bound to the plate will convert the substrate into a colored product. b. Incubate the plate to allow the color to develop. The intensity of the color is inversely proportional to the amount of ABA in the sample.

• Stopping the Reaction: Add a stop solution to halt the enzymatic reaction.

• Measurement: Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Quantification: Construct a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to determine the concentration of ABA in the plant samples.

Caption: Workflow for a competitive ELISA.

Quantitative Data Summary

The following tables summarize typical quantitative data for the different analytical methods. The values can vary depending on the specific plant matrix, instrumentation, and experimental conditions.

Table 1: Performance Characteristics of LC-MS/MS for Plant Hormone Conjugate Analysis

Hormone Conjugate	Plant Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
IAA-Aspartate	Arabidopsis	~ 0.1 pmol/g FW	~ 0.5 pmol/g FW	85-105	[12]
IAA-Glutamate	Arabidopsis	~ 0.1 pmol/g FW	~ 0.5 pmol/g FW	85-105	[12]
Abscisic Acid Glucose Ester (ABA-GE)	Various	fmol range	fmol to pmol range	>90	[11]
Cytokinin Glucosides	Various	pg range	pg to ng range	80-110	[15]

Table 2: Performance Characteristics of Immunoassays for ABA and Conjugates

Assay Type	Analyte	Detection Limit	Measuring Range	Average Recovery (%)	Reference
Radioimmunoassay (RIA)	Free ABA	0.25 x 10-12 mol	up to 20 x 10-12 mol	103	[9]
Radioimmunoassay (RIA)	Free ABA	27 pg	0.2 - 8 pmol	>99	[10]
Radioimmunoassay (RIA)	Total ABA (Free + Conjugated)	47 pg	0.2 - 30 pmol	>99	[10]
Enzyme Immunoassay (EIA)	ABA and Conjugates	50-60 fmol	Not specified	Not specified	[11]

Signaling Pathway Overview: Auxin Conjugation and Deconjugation

The balance between free (active) and conjugated (inactive) hormones is tightly regulated and is crucial for controlling developmental processes. The following diagram illustrates the simplified signaling pathway of auxin conjugation and its release.

Caption: Simplified auxin conjugation and deconjugation pathway.

Conclusion

The accurate detection and quantification of plant hormone conjugates are fundamental to advancing our understanding of plant biology. The methods outlined in this document, particularly LC-MS/MS, provide the sensitivity and specificity required for reliable analysis. The choice of method will depend on the specific research question, the available instrumentation, and the required throughput. By following these detailed protocols, researchers can obtain high-quality data to unravel the complex roles of hormone conjugation in plant development and environmental responses.

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical Methods for Plant Hormones - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Plant Hormone Analysis Technology: GC-MS, LC-MS, IMS, and MALDI-MS - Creative Proteomics [creative-proteomics.com]
• 6. Can plant hormonomics be built on simple analysis? A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical Determination of Auxins and Cytokinins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of major plant hormones in crude plant extracts by high-performance liquid chromatography–mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Radioimmunoassay for the determination of free and conjugated abscisic acid | Semantic Scholar [semanticscholar.org]
• 10. scilit.com [scilit.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Agdia - Phytodetek® Immunoassay Kit for ABA [orders.agdia.com]
• 15. Mass Spectrometric Analysis of Cytokinins in Plant Tissues : V. Identification of the Cytokinin Complex of Datura Innoxia Crown Gall Tissue - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving signal intensity of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

Welcome, researchers and scientists. This technical support center is designed to help you troubleshoot and optimize the signal intensity of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in your analytical experiments. As a deuterated stable isotope-labeled (SIL) internal standard, its consistent and robust signal is paramount for accurate quantification in techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 and what is its primary application?

A1: (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is the deuterated form of a conjugate between indole-3-acetic acid and the amino acid L-leucine. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of its unlabeled counterpart in complex biological matrices using mass spectrometry.[1][2] SIL standards are critical for correcting variations in sample preparation, chromatography, and signal response during analysis.[1][2]

Q2: Why is a stable signal intensity for my deuterated internal standard so important?

A2: The fundamental principle of using a SIL-IS is that it behaves nearly identically to the unlabeled analyte throughout the entire analytical process (extraction, chromatography, and ionization).[2] A stable and consistent signal from the SIL-IS is used to normalize the signal of the target analyte. If the internal standard's signal is low or variable, it can lead to inaccurate and unreliable quantification of your target compound.[3][4]

Q3: What are the best practices for storing and handling this deuterated standard?

A3: Proper storage is critical to maintain the integrity of your standard.[4]

• Temperature: For long-term storage, -20°C is often recommended. Stock solutions prepared in an appropriate solvent like methanol (B129727) may be stable at 4°C for shorter periods. Always consult the manufacturer's certificate of analysis.[4]

• Light: Protect the compound from light by using amber vials or storing it in the dark to prevent photodegradation.[4]

• Solvent: Use high-purity solvents. Methanol is a common choice for stock solutions. Avoid strongly acidic or basic conditions, which could potentially catalyze a deuterium-hydrogen (D-H) exchange, compromising the isotopic purity.[2][4]

• Atmosphere: For neat material, storing under an inert atmosphere like argon or nitrogen can prevent oxidation.[4]

Q4: What is "isotopic exchange" or "deuterium loss" and should I be concerned?

A4: Isotopic exchange is a phenomenon where deuterium (B1214612) atoms on the standard can be replaced by hydrogen atoms from the solvent or sample matrix.[2][5] This can occur if the deuterium labels are in chemically labile positions (e.g., on a heteroatom like oxygen or nitrogen, or a carbon adjacent to a carbonyl group).[2][6] This loss compromises the standard's mass and can lead to it being incorrectly measured as the unlabeled analyte.[6] While the d4-label on the leucine (B10760876) portion of this molecule is generally stable, it is crucial to use neutral pH conditions where possible and verify the stability of the standard during method development.[2]

Troubleshooting Guide: Low or Variable Signal Intensity

This guide addresses the common issue of poor signal intensity for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. A systematic approach is key to identifying and resolving the problem.

Caption: A logical workflow for troubleshooting low signal intensity.

Problem 1: My signal is consistently low or absent.

This could be due to issues with the mass spectrometer settings, the integrity of the standard solution, or severe signal suppression.

Potential Cause	Recommended Solution
Suboptimal MS Parameters	Directly infuse a fresh, known concentration of the standard into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flows, temperature) and MS/MS parameters (collision energy, precursor/product ions).[7][8]
Degraded Standard	Prepare a fresh working solution from your stock. If the problem persists, prepare a new stock solution from the neat material. Verify storage conditions.[4]
Incorrect Mass/Adduct Monitored	Verify you are monitoring the correct precursor ion. For positive electrospray ionization (ESI+), the primary adduct is likely [M+H]+. However, sodium [M+Na]+ or ammonium (B1175870) [M+NH4]+ adducts can also form, splitting the signal. Check for these common adducts.[9][10][11]
Instrument Contamination	A dirty ion source can significantly reduce sensitivity.[12] Follow the manufacturer's protocol for cleaning the ion source components.[12][13]

Problem 2: My signal is highly variable between injections, especially in biological samples.

This is a classic symptom of matrix effects, where co-eluting compounds from the sample interfere with the ionization of your standard.[3][14][15]

Potential Cause	Recommended Solution
Ion Suppression	Components in the sample matrix (salts, lipids, proteins) co-elute with the standard and compete for ionization, reducing its signal.[14]
Insufficient Sample Cleanup	The sample preparation method is not adequately removing interfering matrix components.[16]
Chromatographic Co-elution	The standard is co-eluting with a highly suppressive matrix component.

Solutions for Matrix Effects:

• Improve Sample Preparation: Enhance the cleanup procedure to better remove interferences.

  Caption: Common sample preparation workflows for LC-MS/MS analysis.

• Optimize Chromatography: Modify the LC gradient or change the column chemistry to separate the standard from the interfering compounds. Even a slight shift in retention time can move it out of a zone of high ion suppression.[16]

• Dilute the Sample: Reducing the concentration of matrix components by diluting the sample can effectively mitigate matrix effects.[17] This is often the simplest solution, provided the analyte of interest remains above the limit of quantification.

Problem 3: I see a shift in retention time between the deuterated standard and the unlabeled analyte.

This is a known phenomenon called the "chromatographic isotope effect".[18] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts on reverse-phase columns.[18]

• Is it a problem? If the shift is small and consistent, and both peaks are sharp and symmetrical, it may not be an issue. However, if the shift is large enough to cause the analyte and the standard to experience different degrees of matrix effects, it will compromise quantification.[5]

• Solution: Adjust the chromatography (e.g., use a shallower gradient) to minimize the separation and ensure the two compounds elute in as similar a matrix environment as possible.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL): Accurately weigh the neat (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 material. Dissolve it in a Class A volumetric flask using high-purity methanol to the final concentration. Store this stock solution in an amber vial at -20°C.

• Working Internal Standard Solution (e.g., 100 ng/mL): Perform serial dilutions from the stock solution using the appropriate mobile phase or reconstitution solvent (e.g., 50:50 methanol:water). Prepare working solutions fresh before each analytical run to minimize potential degradation or adsorption to container walls.[4]

Protocol 2: General LC-MS/MS Method Parameters

These are starting parameters; optimization is required for your specific instrument and application. Indole-containing compounds are typically analyzed in positive ion mode.[19][20]

Parameter	Recommended Starting Point
LC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol
Gradient	Start at 5-10% B, ramp to 95% B, hold, and re-equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Analysis	Multiple Reaction Monitoring (MRM)
Precursor Ion [M+H]+	Monitor the calculated m/z for the d4-labeled compound.
Product Ion(s)	Determine the most stable and intense fragment ions by infusing the standard and performing a product ion scan. A common fragmentation pathway for indole (B1671886) derivatives involves the loss of the side chain.[21]

Protocol 3: Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol helps quantify the level of ion suppression or enhancement.[3]

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike the internal standard into the final reconstitution solvent.

  • Set B (Post-Spike Sample): Process a blank matrix sample (e.g., plasma from an un-dosed subject) through your entire sample preparation procedure. Spike the internal standard into the final extract just before injection.

  • Set C (Pre-Spike Sample): Spike the internal standard into the blank matrix before starting the sample preparation procedure.

• Analyze and Compare:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Interpretation: A Matrix Effect value significantly different from 100% (e.g., <80% or >120%) indicates the presence of ion suppression or enhancement, respectively, and that the method needs further optimization.

Caption: How matrix components can cause ion suppression in ESI-MS.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. gmi-inc.com [gmi-inc.com]
• 8. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 9. Useful Mass Differences | Analytical Chemistry Instrumentation Facility [acif.ucr.edu]
• 10. support.waters.com [support.waters.com]
• 11. acdlabs.com [acdlabs.com]
• 12. support.waters.com [support.waters.com]
• 13. benchchem.com [benchchem.com]
• 14. longdom.org [longdom.org]
• 15. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 16. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 17. welch-us.com [welch-us.com]
• 18. benchchem.com [benchchem.com]
• 19. hilarispublisher.com [hilarispublisher.com]
• 20. researchgate.net [researchgate.net]
• 21. Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS Analysis of Auxins

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of auxins.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of auxin analysis?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample extract other than the auxin analyte of interest. These components can include proteins, lipids, salts, pigments, and other endogenous compounds.[1] Matrix effects occur when these co-eluting components interfere with the ionization of the target auxin in the mass spectrometer's ion source.[1] This interference can either decrease the analyte signal, a phenomenon known as ion suppression , or increase it, which is called ion enhancement .[2][3] Both effects can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis.[4]

Q2: How can I determine if my auxin analysis is being affected by matrix effects?

A2: The most reliable quantitative method is the post-extraction spike method .[5][6] This involves comparing the signal response of an auxin standard in a clean solvent to the response of the same standard spiked into a blank matrix extract (a sample known to be free of the target auxin) after the extraction process. A significant difference between the two responses indicates the presence of matrix effects.[5][7] Qualitatively, post-column infusion can be used to identify regions in the chromatogram where co-eluting compounds cause ion suppression or enhancement.[5][6]

Q3: What are the primary strategies to minimize or compensate for matrix effects?

A3: Strategies to combat matrix effects can be grouped into three main categories:

• Sample Preparation: The most effective approach is to remove interfering matrix components before LC-MS analysis.[1] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly used for this purpose.[1]

• Chromatographic Separation: Optimizing the HPLC or UHPLC method can help separate the auxin of interest from co-eluting matrix components.[5]

• Compensation Methods: When matrix effects cannot be eliminated, their impact can be compensated for by using an appropriate internal standard, ideally a stable isotope-labeled (SIL) version of the analyte (e.g., ¹³C₆-IAA).[8][9] SIL internal standards co-elute with the analyte and experience similar matrix effects, allowing for accurate quantification based on the analyte-to-internal standard peak area ratio.[9] Another approach is to use matrix-matched calibration curves, where standards are prepared in a blank matrix extract to mimic the sample's composition.[1]

Q4: What are common co-eluting interferences in auxin analysis from plant tissues?

A4: Plant matrices are complex and contain numerous compounds that can interfere with auxin analysis.[4] Common interferences include:

• Other Auxin Conjugates: Plants contain a variety of auxin-amino acid and sugar conjugates which are structurally similar and may have close retention times to free auxins.[4]

• Parent Auxin (IAA): When analyzing auxin conjugates like IAA-Glycine, the free indole-3-acetic acid (IAA) is often present at much higher concentrations and can interfere if not chromatographically resolved.[4]

• Pigments and Lipids: These are abundant in plant extracts and are known to cause significant ion suppression.[4][9]

• Phenolic Compounds: Many plant phenolic compounds can co-extract with auxins and interfere with the analysis.

Troubleshooting Guides

Issue 1: Low Recovery of Auxin After Sample Cleanup

Symptom: The signal intensity of your auxin analyte is significantly lower than expected, even after correcting for matrix effects with an internal standard.

Possible Causes & Solutions:

• Incomplete Extraction from Tissue: The initial extraction solvent may not be optimal.

  • Solution: Ensure the extraction solvent is appropriate for auxins, which are weakly acidic.[6] A common choice is a mixture of methanol (B129727), isopropanol, or acetonitrile (B52724) with water, often acidified slightly to improve extraction efficiency.[6]

• Analyte Loss During SPE: The SPE protocol may not be optimized for your specific auxin and matrix.

  • Solution 1: Verify that the SPE sorbent is appropriate. C18 is a common choice for retaining auxins while allowing more polar impurities to be washed away.[4] Mixed-mode cation exchange (MCX) cartridges can also be effective at removing interfering compounds like pigments and lipids.[9]

  • Solution 2: Re-evaluate the pH of your sample load and wash solutions. Auxins are weak acids, and their retention on reverse-phase sorbents like C18 is pH-dependent.

  • Solution 3: Ensure the elution solvent is strong enough to fully recover the analyte from the SPE cartridge. A common elution solvent is 80% methanol or acetonitrile.[4]

• Degradation of Auxin: Indolic compounds can be unstable and prone to oxidation during sample preparation.[4]

  • Solution: Perform extraction steps at low temperatures (e.g., 4°C or on ice) and minimize exposure to light.[6] Adding antioxidants to the extraction buffer can also help.

Issue 2: Significant Ion Suppression Observed at the Analyte's Retention Time

Symptom: Post-column infusion or post-extraction spike experiments reveal a significant drop in signal intensity at the retention time of your target auxin.

Possible Causes & Solutions:

• Co-elution with Matrix Components: The chromatographic method is not adequately separating the auxin from interfering compounds.

  • Solution 1: Modify the gradient elution profile. A shallower gradient can improve the resolution between the analyte and closely eluting matrix components.

  • Solution 2: Experiment with a different analytical column. A column with a different stationary phase chemistry or a longer column may provide the necessary selectivity.

  • Solution 3: Adjust the mobile phase composition, such as the type or concentration of the acidic modifier (e.g., formic acid or acetic acid).

• Inadequate Sample Cleanup: The sample preparation method is not effectively removing the compounds causing ion suppression.

  • Solution 1: Implement a more rigorous SPE cleanup. This could involve using a different sorbent (e.g., Oasis HLB or MCX) or adding a second, orthogonal SPE step (e.g., C18 followed by an anion exchange column).

  • Solution 2: Consider Liquid-Liquid Extraction (LLE) as an alternative or additional cleanup step.[10]

  • Solution 3: Dilute the sample extract. This can reduce the concentration of interfering matrix components, thereby lessening the ion suppression effect. However, this may compromise the limit of detection.[5]

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for unpredictable ion suppression.[9] The SIL-IS will be suppressed to the same extent as the analyte, allowing for an accurate ratio-based measurement.[9]

Issue 3: Poor Peak Shape (Tailing, Fronting, or Splitting)

Symptom: The chromatographic peak for your auxin analyte is not symmetrical, which can affect integration and quantification accuracy.

Possible Causes & Solutions:

• Column Overload: Injecting too much sample onto the column.

  • Solution: Dilute the sample or inject a smaller volume.

• Interactions with Column Hardware: Some compounds can interact with the stainless steel components of the HPLC column.

  • Solution: Consider using a metal-free or bio-inert column if you suspect analyte chelation or adsorption.[11]

• Inappropriate Injection Solvent: The solvent used to reconstitute the final extract is too different from the initial mobile phase conditions.

  • Solution: Reconstitute the dried extract in a solvent that is as close as possible in composition and strength to the initial mobile phase.[4]

• Column Contamination or Degradation: The column may be contaminated with strongly retained matrix components or the stationary phase may be degrading.

  • Solution: First, try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced.[4]

Data Presentation

Table 1: Quantitative Matrix Effects on Plant Hormone Analysis in Lotus japonicus

The following table summarizes the percentage of ion suppression observed for various plant hormones, including Indole-3-acetic acid (IAA), in different plant tissues. The matrix effect was evaluated by comparing the peak area of a pure standard to that of the standard mixed with a plant extract.[12] A higher percentage indicates stronger ion suppression.

Plant Hormone	Tissue	Ion Suppression (%)[12]
Indole-3-acetic acid (IAA)	Root	68.7
Stem	45.5
Leaf	55.3
Abscisic acid (ABA)	Root	53.0
Stem	48.7
Leaf	33.2
Gibberellin A4 (GA4)	Root	69.8
Stem	68.4
Leaf	61.2
Salicylic acid (SA)	Root	10.2
Stem	22.8
Leaf	12.6
Jasmonic acid (JA)	Root	72.8
Stem	72.6
Leaf	77.2
trans-Zeatin (tZ)	Root	87.3
Stem	81.1
Leaf	85.3
Brassinosteroid (BL)	Root	10.2
Stem	22.8
Leaf	12.6

Data adapted from a study on Lotus japonicus, showing significant and tissue-dependent ion suppression for most plant hormones.[12]

Mandatory Visualizations

Caption: Experimental workflow for auxin analysis, highlighting sample preparation and LC-MS steps.

Caption: Diagram illustrating the mechanism of ion suppression by matrix components.

Caption: A logical workflow for troubleshooting matrix effects in auxin LC-MS analysis.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using the Post-Extraction Spike Method

This protocol details the steps to quantitatively determine the extent of matrix effects (ion suppression or enhancement).[6][7]

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): In a clean vial, prepare a standard solution of the auxin analyte and its stable isotope-labeled internal standard (SIL-IS) in the final reconstitution solvent (e.g., the initial mobile phase composition). This represents the response without any matrix influence.

• Set B (Post-Extraction Spike):

  • Select a representative blank matrix (e.g., plant tissue known to be free of the target auxin).

  • Perform the complete sample extraction and cleanup procedure on this blank matrix.

  • After the final evaporation step, spike the dried extract with the same amount of auxin analyte and SIL-IS as in Set A.

  • Reconstitute the spiked extract in the same volume of solvent as Set A. This set reveals the analyte response in the presence of the extracted matrix.

• Set C (Pre-Extraction Spike / Recovery):

  • Spike a blank matrix sample with the same amount of auxin analyte and SIL-IS before starting the extraction procedure.

  • Perform the complete sample extraction and cleanup procedure.

  • This set is used to determine the overall process efficiency, including extraction recovery.

2. LC-MS/MS Analysis:

• Inject equal volumes of the final solutions from Set A, Set B, and Set C into the LC-MS/MS system.

• Record the peak areas for the analyte and the SIL-IS for each injection.

3. Calculations:

• Matrix Effect (%ME): %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Recovery (%RE): %RE = (Peak Area in Set C / Peak Area in Set B) * 100

  • This calculates the efficiency of the extraction and cleanup process.

• Process Efficiency (%PE): %PE = (Peak Area in Set C / Peak Area in Set A) * 100

  • This represents the overall method efficiency, combining both recovery and matrix effects.

Protocol 2: Solid-Phase Extraction (SPE) for Auxin Cleanup from Plant Tissue

This protocol provides a general workflow for cleaning up auxin extracts from plant tissue using a C18 SPE cartridge.[4]

1. Sample Preparation:

• Homogenize 50-100 mg of fresh plant tissue in liquid nitrogen.

• Extract the powdered tissue with a cold extraction solvent (e.g., 1 mL of 80% methanol with 0.1% formic acid) containing a known amount of a suitable internal standard (e.g., ¹³C₆-IAA).

• Vortex thoroughly and incubate at -20°C for at least 1 hour.

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collect the supernatant for SPE cleanup.

2. SPE Procedure (C18 Cartridge):

• Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg/1 mL) by passing 1 mL of methanol, followed by 1 mL of water. Do not let the cartridge go dry.[4]

• Loading: Load the supernatant from step 1.5 onto the conditioned SPE cartridge. Allow the sample to pass through slowly.[4]

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities like salts and sugars.[4]

• Elution: Elute the retained auxins with 1 mL of 80% methanol (or acetonitrile) into a clean collection tube.[4]

3. Final Steps:

• Evaporate the eluate to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[4]

References

• 1. longdom.org [longdom.org]
• 2. Protocol: analytical methods for visualizing the indolic precursor network leading to auxin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Analytical methods for stable isotope labeling to elucidate rapid auxin kinetics in Arabidopsis thaliana | PLOS One [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Quantitative analysis of seven plant hormones in Lotus japonicus using standard addition method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of Indole-3-Acetyl Amino Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of indole-3-acetyl amino acids.

Frequently Asked Questions (FAQs)

Q1: What are indole-3-acetyl amino acids and why is their separation important?

Indole-3-acetyl amino acids are conjugates of the plant hormone auxin (indole-3-acetic acid, IAA) and various amino acids. In plants, these conjugates are crucial for maintaining auxin homeostasis, serving as storage forms or intermediates targeted for degradation.[1] The accurate separation and quantification of these molecules are vital for understanding plant growth, development, and metabolic pathways.[2]

Q2: Which chromatographic techniques are most suitable for analyzing indole-3-acetyl amino acids?

High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS) is the predominant and most powerful technique for the analysis of indole-3-acetyl amino acids.[3][4][5] This method offers high sensitivity and selectivity, which is essential due to the low endogenous concentrations of these compounds in complex biological matrices.[1] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but it requires derivatization of the analytes to increase their volatility.[6][7]

Q3: What are the typical challenges encountered during the chromatographic analysis of these compounds?

Common challenges include:

• Low concentrations: Endogenous levels of indole-3-acetyl amino acids are often very low.[1]

• Matrix effects: Complex sample matrices can interfere with the ionization of the target analytes in LC-MS/MS, leading to signal suppression or enhancement.[1]

• Analyte stability: These compounds can be sensitive to degradation during sample extraction and storage.[1]

• Co-elution: Structurally similar compounds may co-elute, making accurate quantification difficult.

Troubleshooting Guides

HPLC & LC-MS/MS Troubleshooting

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Possible Cause	Troubleshooting Steps
Column Contamination	Implement a robust column washing procedure after each analytical run. Use a guard column to protect the analytical column from strongly retained matrix components.
Column Degradation	If performance declines significantly over time, replace the analytical column.
Incompatible Sample Solvent	The sample solvent should ideally be the same as or weaker than the initial mobile phase. If a strong solvent is necessary for solubility, inject a smaller volume.
Column Overload	Dilute the sample or reduce the injection volume.
Secondary Interactions	For basic analytes interacting with residual silanols on the stationary phase, lower the mobile phase pH (e.g., to 3.8 with acetic acid) to protonate the silanols.[8]

Issue 2: Retention Time Shifts

Possible Cause	Troubleshooting Steps
Inconsistent Mobile Phase Preparation	Prepare fresh mobile phase daily. Ensure accurate measurement of all components, especially additives like formic or acetic acid, as small pH changes can significantly impact retention times of ionizable compounds.
Pump Malfunction	Check for leaks, worn pump seals, or salt buildup. Regular pump maintenance is crucial for consistent flow rates.
Temperature Fluctuations	Use a column oven to maintain a constant and stable temperature.
Insufficient Column Equilibration	Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection, especially for gradient elution.

Issue 3: Low Sensitivity or No Signal

Possible Cause	Troubleshooting Steps
Incorrect MS Parameters	Optimize MS source parameters (e.g., capillary voltage, source temperature, gas flows) by infusing a standard solution of the target analyte.[1]
Matrix Suppression	Improve sample cleanup by incorporating a solid-phase extraction (SPE) step.[1] Adjust the HPLC gradient to better separate the analyte from interfering matrix components.
Analyte Degradation	Perform sample extraction at low temperatures (e.g., 4°C), use amber vials to protect from light, and analyze samples promptly or store them at -80°C.[1]
Incorrect MRM Transition	Verify the precursor and product ions for your specific analyte. For most IAA-amino acid conjugates, the characteristic product ion is the quinolinium ion at m/z 130.1.[1]

GC-MS Troubleshooting

Issue: Poor Derivatization Efficiency

Possible Cause	Troubleshooting Steps
Presence of Water	Ensure samples are completely dry before adding the derivatization reagent, as moisture can deactivate it.
Incorrect Reaction Conditions	Optimize the reaction temperature and time. For example, when using MTBSTFA for silylation, heating at 100°C for 4 hours may be required for complete derivatization of some amino acids.[6]
Reagent Degradation	Use fresh derivatization reagents and store them under appropriate conditions (e.g., protected from moisture).

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis

This protocol outlines a general procedure for the extraction and purification of indole-3-acetyl amino acids from plant tissue.

• Homogenization: Flash-freeze 50-100 mg of plant tissue in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[1]

• Extraction: Add 1 mL of ice-cold extraction buffer (e.g., 50 mM Na-phosphate buffer, pH 7.0) to the powdered tissue.[9] Vortex thoroughly and incubate at 4°C for 1 hour with gentle shaking.

• Centrifugation: Centrifuge the extract at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.[2]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) with 1 mL of methanol.[1]

  • Equilibration: Equilibrate the cartridge with 1 mL of water.[1]

  • Loading: Load the supernatant from the centrifugation step onto the conditioned cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove polar impurities.[1]

  • Elution: Elute the indole-3-acetyl amino acids with 1 mL of 80% methanol.[1]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A liquid chromatography-tandem mass spectrometry-based assay for indole-3-acetic acid-amido synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]

reducing ion suppression for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing and mitigating ion suppression for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 during LC-MS/MS analysis.

Troubleshooting Guides

This section offers solutions to common problems encountered during LC-MS/MS experiments that may be related to ion suppression.

Problem: Significant signal drop for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in matrix samples compared to neat solutions.

• Possible Cause: This is a classic indication of ion suppression, where components in the sample matrix are interfering with the ionization of your deuterated internal standard in the mass spectrometer's source.[1][2]

• Solutions:

  • Improve Sample Preparation: The most effective way to combat ion suppression is to remove the interfering matrix components before analysis.[1][2]

    • Solid-Phase Extraction (SPE): This is often the most effective technique for removing a broad range of interferences.

    • Liquid-Liquid Extraction (LLE): Can be a valuable alternative to SPE for removing non-polar interferences.

    • Protein Precipitation (PPT): A simpler method that can be effective, but may not remove all matrix components.[3]

  • Optimize Chromatography: Adjusting the chromatographic conditions can separate the analyte from the interfering components.[1][4]

    • Modify the mobile phase gradient to enhance separation.

    • Experiment with different analytical columns (e.g., different stationary phases or particle sizes).

  • Dilute the Sample: If the concentration of the analyte is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[2][5]

Problem: Inconsistent and irreproducible results for quality control (QC) samples.

• Possible Cause: Variability in the matrix composition from sample to sample can lead to differing degrees of ion suppression, resulting in inconsistent outcomes.[2]

• Solutions:

  • Implement a Robust Sample Preparation Method: A thorough sample cleanup using SPE or LLE will minimize the variability in matrix effects.[6][7]

  • Employ Matrix-Matched Calibrators and QCs: Preparing your calibration standards and QC samples in the same biological matrix as your unknown samples can help to compensate for consistent matrix effects.

  • Ensure Co-elution of Analyte and Internal Standard: Verify that (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 and its non-deuterated analogue co-elute perfectly. Even minor chromatographic separation can lead to differential ion suppression.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for my (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 internal standard?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[1][8] This leads to a decreased signal intensity for the analyte. For your deuterated internal standard, (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, ion suppression can lead to an underestimation of its concentration, which in turn affects the accuracy and reliability of the quantification of the target analyte.[3][10]

Q2: Shouldn't a deuterated internal standard like (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 automatically correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) such as (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 co-elutes with the analyte and experiences the same degree of ion suppression. The ratio of the analyte signal to the internal standard signal should then remain constant, allowing for accurate quantification.[1][8] However, deuteration can sometimes cause a slight shift in retention time.[8][11] If this separation occurs in a region of the chromatogram with significant ion suppression, the analyte and the internal standard will be affected differently, leading to inaccurate results.[8][9]

Q3: What are the common sources of ion suppression in bioanalytical assays?

A3: Ion suppression can be caused by a variety of endogenous and exogenous substances:

• Endogenous Matrix Components: These are substances naturally present in biological samples, such as salts, lipids, proteins, and metabolites.[8][12]

• Exogenous Substances: These can be introduced during sample collection or preparation, and include anticoagulants, plasticizers from collection tubes, and mobile phase additives like trifluoroacetic acid (TFA).[4][8]

• High Analyte Concentration: At very high concentrations, the analyte itself can saturate the ionization source, leading to a non-linear response and suppression.[8]

Q4: How can I determine if ion suppression is affecting my analysis?

A4: The most common method to identify regions of ion suppression is the post-column infusion experiment .[8] This involves infusing a constant flow of your analyte solution into the LC eluent after the analytical column but before the mass spectrometer. After establishing a stable baseline signal, a blank matrix sample is injected. Any dip in the baseline signal indicates the retention times at which co-eluting matrix components are causing ion suppression.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To identify the retention time regions where significant ion suppression occurs in the chromatographic run.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece

• Standard solution of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

• Blank matrix extract (e.g., plasma, urine) prepared using your standard protocol

• Mobile phase

Methodology:

• Prepare a standard solution of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 at a concentration that provides a stable and mid-range signal.

• Set up the LC system with the analytical column and mobile phase used in your assay.

• Connect the outlet of the LC column to one port of the tee-piece.

• Connect a syringe pump containing the standard solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the mass spectrometer inlet.

• Begin the LC gradient and, once the flow is stable, start the syringe pump to infuse the standard solution at a low, constant flow rate (e.g., 10 µL/min).

• Acquire data in MRM mode for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 to establish a stable baseline signal.

• Inject a blank, extracted matrix sample.

• Monitor the signal for the infused standard. A dip in the baseline indicates a region of ion suppression.

Protocol 2: Comparison of Sample Preparation Techniques

Objective: To evaluate the effectiveness of different sample preparation methods in reducing ion suppression.

Materials:

• Blank biological matrix

• (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 standard

• Reagents for Protein Precipitation (e.g., acetonitrile, methanol)

• Reagents and cartridges for Solid-Phase Extraction

• Reagents for Liquid-Liquid Extraction (e.g., ethyl acetate, methyl tert-butyl ether)

Methodology:

• Spike the blank biological matrix with a known concentration of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

• Divide the spiked matrix into three aliquots.

• Process each aliquot using one of the three sample preparation methods: PPT, SPE, and LLE.

• Prepare a neat solution of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in the reconstitution solvent at the same final concentration as the processed samples.

• Analyze all prepared samples and the neat solution by LC-MS/MS.

• Calculate the matrix effect for each sample preparation method using the following formula: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) * 100

• A value close to 100% indicates minimal ion suppression.

Data Presentation

Table 1: Comparison of Sample Preparation Methods on Ion Suppression

Sample Preparation Method	Mean Peak Area (n=3)	Matrix Effect (%)
Neat Solution	1,500,000	100
Protein Precipitation	750,000	50
Liquid-Liquid Extraction	1,200,000	80
Solid-Phase Extraction	1,425,000	95

Note: The data presented in this table is for illustrative purposes only and will vary depending on the specific matrix and experimental conditions.

Visualizations

Caption: A workflow for troubleshooting ion suppression.

Caption: Mechanism of ion suppression in ESI.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. providiongroup.com [providiongroup.com]
• 6. biotech-spain.com [biotech-spain.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Deuterated Plant Metabolites

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of deuterated plant metabolites. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate the complexities of isotopic labeling in plant systems.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for introducing deuterium (B1214612) into plant metabolites?

A1: The main strategies for deuterium labeling of plant metabolites include:

• In Vivo Labeling: This involves administering a deuterium source, most commonly deuterium oxide (D₂O or "heavy water"), to living plants or plant cell cultures. The plant's metabolic processes then incorporate deuterium into various metabolites.[1]

• Chemical Synthesis: This approach uses deuterated reagents in chemical reactions to produce the target metabolite. Methods like mild acid-catalyzed electrophilic aromatic substitution are used for specific classes of compounds like polyphenolics.[2][3]

• Biotransformation: This method utilizes microbial or enzymatic systems to carry out specific transformations on a deuterated precursor molecule.[4]

• Catalytic H-D Exchange: This technique employs a catalyst, such as palladium on carbon (Pd/C), to facilitate the exchange of hydrogen atoms for deuterium from a source like D₂O.[5][6]

Q2: Why is achieving high levels of deuterium incorporation in whole plants so challenging?

A2: High-level deuteration in higher plants (e.g., >40%) is complicated by several factors. High concentrations of D₂O can be toxic, leading to inhibitory effects on critical physiological processes like seed germination, root growth, and overall development.[7][8] Plants also have complex physiological responses, such as transpiration, which can affect D₂O concentration and distribution.[7][8] Furthermore, for slow-growing plants, reaching an isotopic steady state where the deuterium incorporation plateaus can take an exceptionally long time.[1]

Q3: What analytical techniques are used to confirm and quantify deuterium incorporation?

A3: The most common and powerful techniques are:

• Mass Spectrometry (MS): A highly sensitive method that determines the degree of deuterium incorporation by measuring the mass shift in the molecular ion or its fragments. It is used to analyze mass isotopologue distributions (MIDs).[1][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can quantify deuteration by observing the reduction or disappearance of proton signals, while ²H NMR can directly detect the deuterium signals, providing information on the location and extent of labeling.[5][7][8]

Q4: What is the Kinetic Isotope Effect (KIE) and why is it important in deuteration?

A4: The Kinetic Isotope Effect (KIE) refers to the change in the rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[9][10] Consequently, reactions where C-H bond cleavage is the rate-determining step will proceed more slowly if deuterium is present.[9] This is a critical consideration in drug development, as it can slow down a drug's metabolism, potentially increasing its half-life and stability.[9][10][11]

Troubleshooting Guides

This section addresses common problems encountered during the synthesis and analysis of deuterated plant metabolites.

Problem 1: Low or No Deuterium Incorporation

Low incorporation of deuterium is one of the most frequent challenges. Use the following decision tree and table to troubleshoot this issue.

Troubleshooting decision tree for low deuterium incorporation.

Possible Cause	Recommended Solution
Inactive or Insufficient Deuterium Source	Ensure the D₂O is of high isotopic purity (>99%). For in vivo labeling, use a sufficient concentration to drive incorporation, but be mindful of toxicity.[5] For chemical synthesis, use a molar excess of the deuterated reagent.[12]
Toxicity of D₂O	High concentrations of D₂O can inhibit growth and metabolic activity.[7][13] Start with lower concentrations (e.g., 10-50%) and gradually increase if tolerated by the plant species. Monitor for signs of stress like slower growth or discoloration.[13]
Low Metabolic Activity	Deuterium is incorporated during active biosynthesis.[1] Use young, actively growing tissues (e.g., shoot tips) as they often exhibit higher rates of metabolism and label incorporation.[1] Slow-growing species may require significantly longer labeling periods.[1]
Insufficient Reaction/Labeling Time	The labeling process may not have reached equilibrium. Increase the duration of exposure to the deuterium source and monitor incorporation by analyzing samples at different time points.[5]
Back-Exchange During Workup	Deuterium atoms bound to heteroatoms (like oxygen or nitrogen) can easily exchange back with protons from solvents (e.g., water, methanol) during extraction and analysis.[1] To minimize this, use deuterated solvents for extraction where possible and lyophilize (freeze-dry) samples to remove all water before analysis.
Flavin-Enzyme Catalyzed Water Exchange	In plants, certain enzymes can catalyze the exchange between the hydrogen in NADPH and water. This can obscure the labeling signal when using deuterated substrates. This is a complex issue inherent to plant metabolic networks.[14]

Problem 2: Poor Regioselectivity in Chemical Synthesis

Achieving deuterium incorporation at a specific position in a molecule is a common challenge in chemical synthesis.

Possible Cause	Recommended Solution
Non-Specific Catalyst	The catalyst may be promoting H-D exchange at multiple sites. Screen different catalysts, as they can exhibit different regioselectivities. For example, certain iridium catalysts are known for high ortho-selectivity.[5]
Uncontrolled Reaction Conditions	Factors like pH and temperature can influence which protons are most likely to exchange. In acid- or base-catalyzed reactions, carefully control the pH to target the most acidic protons.[5]
Lack of Directing Group	The reaction lacks a feature to guide the catalyst to the desired position. Utilize directing groups on your substrate that can coordinate to a metal catalyst and direct the C-H activation to a specific site.[5]

Problem 3: Difficulty in Purification

Separating the desired deuterated metabolite from its non-deuterated or partially deuterated counterparts is often not feasible with standard methods.

Issue	Recommended Approach
Isotopologue Co-elution	Standard chromatographic techniques like HPLC often cannot separate molecules that differ only in isotopic composition.[12][15]
Focus on Synthesis	The primary strategy should be to maximize the isotopic purity during the synthesis itself by driving the reaction to completion with a high excess of the deuterium source and optimal conditions.[12]
Removal of Chemical Impurities	For removing non-isotopic impurities, standard purification methods like recrystallization (for solids) or column chromatography are effective.[12][16]

Quantitative Data Summary

The concentration of D₂O used for in vivo labeling directly impacts both the level of incorporation and the physiological health of the plant.

D₂O Concentration	Observed Effects & Deuterium Incorporation	Plant Species Example
10%	Growth can be identical to or even healthier than controls.[13] Detectable deuterium incorporation observed.[1]	Arabidopsis thaliana, Huperzia tetrasticha[1][13]
30-40%	Generally considered the upper limit for long-term survival of higher eukaryotes.[17][18]	Mammals
50%	Can produce significant deuterium incorporation (30-40%) in biomass, but may require establishing roots in H₂O first.[7][8]	Annual Ryegrass, Switchgrass[7][8]
60-70%	Often results in significant growth inhibition, reduced vascular tissue, and leaf discoloration.[13][19]	Arabidopsis thaliana, Peppermint[13][19]
>90%	Lethal for most eukaryotes, though some organisms like mosses show unusual tolerance.[18]	Funaria hygrometrica (moss)[18]

Experimental Protocols

General Protocol for In Vivo Labeling of Plants with D₂O

This protocol provides a general workflow for labeling plant metabolites using D₂O. It should be optimized for your specific plant species and experimental goals.

General workflow for in vivo plant metabolite deuteration.

Methodology Details:

• Plant Material: Use healthy, actively growing plants or cell cultures. For whole plants, it may be beneficial to germinate and establish them in normal water (H₂O) before transferring them to the D₂O-containing medium.[8]

• Labeling Medium: Prepare a nutrient solution (e.g., Murashige & Skoog) using high-purity D₂O. The final concentration of D₂O will depend on the plant's tolerance and the desired level of incorporation (see table above).

• Incubation: Grow the plants in the D₂O medium for the desired duration. For slow-growing species, this could be several weeks.[1] For excised leaves or shoots, place the cut end in the D₂O solution.[1]

• Harvesting: At the end of the labeling period, harvest the tissue of interest (e.g., new leaves, roots). Immediately flash-freeze the tissue in liquid nitrogen to quench all metabolic activity.

• Extraction: The extraction process must be designed to minimize back-exchange. Homogenize the frozen tissue and extract with a cold solvent. If possible, use deuterated solvents (e.g., methanol-d4).

• Analysis: After extraction, lyophilize the sample to dryness to remove all protic solvents. The dried extract can then be reconstituted in an appropriate deuterated solvent for analysis by MS or NMR to determine the mass isotopologue distributions and calculate deuterium enrichment.[1]

References

• 1. D2O Labeling to Measure Active Biosynthesis of Natural Products in Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted deuteration of polyphenolics for their qualitative and quantitative metabolomic analysis in plant-derived extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of approaches for deuterium incorporation in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 12. benchchem.com [benchchem.com]
• 13. "The biophysical effects of deuterium oxide on biomolecules and living " by Anthony Salvagno [digitalrepository.unm.edu]
• 14. Limitations of Deuterium-Labelled Substrates for Quantifying NADPH Metabolism in Heterotrophic Arabidopsis Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. electronicsandbooks.com [electronicsandbooks.com]

Technical Support Center: Purification of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the post-synthesis purification of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes I need to assess for my purified (2-(1H-indol-3-yl)acetyl)-L-leucine-d4?

A1: The two most critical parameters are chemical purity and isotopic purity.

• Chemical Purity: Refers to the absence of other chemical entities, such as starting materials, reagents, or side-products from the synthesis. This is typically assessed by HPLC, LC-MS, and NMR.

• Isotopic Purity: Refers to the percentage of the compound that contains the deuterium (B1214612) labels at the desired positions and the desired number of deuterium atoms (d4). It is essential to confirm the isotopic enrichment and structural integrity. High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR), particularly ¹H and ²H NMR, are the primary techniques for this assessment.[1][2]

Q2: My crude product is a complex mixture. What is a good general strategy for purification?

A2: A multi-step approach is often necessary for complex crude mixtures. A general strategy involves an initial bulk purification to remove major impurities, followed by a high-resolution polishing step.

• Initial Characterization: Analyze the crude product using TLC or LC-MS to understand the number and nature of impurities.

• Bulk Purification: Use flash column chromatography over silica (B1680970) gel or a preparatory liquid-liquid extraction to remove major impurities and unreacted starting materials.

• Final Polishing: Employ preparative reversed-phase high-performance liquid chromatography (RP-HPLC) to separate the target compound from closely related impurities.[3]

• Purity Confirmation: Analyze the purified fractions using analytical HPLC, HR-MS, and NMR to confirm chemical and isotopic purity.[1][2]

Q3: Can the deuterium labels affect the compound's behavior during chromatography?

A3: Yes, although the effect is often subtle, it can be observed. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to minor differences in polarity and intermolecular interactions. This phenomenon, known as the kinetic isotope effect, may cause slight shifts in retention times compared to the non-deuterated analogue, but it can sometimes be used to achieve separation of deuterated and non-deuterated compounds.[2]

Q4: My indole-containing compound appears to be degrading on a silica gel column. What can I do?

A4: Indole (B1671886) derivatives can be sensitive to the slightly acidic nature of standard silica gel, leading to degradation.[4]

• Deactivate the Silica: Pre-treat the silica gel by flushing the packed column with a solvent system containing a small amount of a base, such as 0.5-2% triethylamine (B128534) (NEt₃) or ammonia (B1221849) in methanol (B129727), before loading the sample.[4][5]

• Use an Alternative Stationary Phase: Consider using neutral or basic alumina (B75360) as an alternative to silica gel.[4] For more polar compounds, reversed-phase silica (C18) is an excellent option.[3][4]

• Stability Test: Perform a 2D TLC analysis to check for compound stability on the stationary phase before committing to a column.[4]

Q5: How can I avoid isotopic scrambling or H/D exchange during purification?

A5: Isotopic scrambling, the unwanted migration of isotopes, can compromise your final product. To minimize this risk:

• Avoid Harsh Conditions: Steer clear of strongly acidic or basic conditions and high temperatures, especially if the deuterium atoms are in labile positions.

• Use Aprotic Solvents: Whenever possible, use aprotic solvents that do not participate in hydrogen/deuterium exchange.

• Buffer Mobile Phases: If using protic solvents (like water or methanol in RP-HPLC), ensure the mobile phase is buffered to a neutral or mildly acidic pH (e.g., using formic acid or ammonium (B1175870) formate) to maintain stable conditions.[2][6]

Troubleshooting Guides

Guide 1: Reversed-Phase HPLC (RP-HPLC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary interactions between the compound's indole nitrogen or carboxylic acid with residual silanol (B1196071) groups on the C18 column.[5]	- Adjust Mobile Phase pH: Add 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase to suppress silanol ionization and protonate the indole nitrogen.[5][6] - Use a Competing Base: For basic compounds, adding a small amount of triethylamine (TEA) can mask active silanol sites.[5] - Use an End-Capped Column: Employ a high-quality, end-capped HPLC column specifically designed to minimize silanol interactions.
Poor Resolution	Inappropriate mobile phase composition; Co-eluting impurities.	- Optimize Gradient: Adjust the gradient slope. A shallower gradient often improves the separation of closely eluting peaks. - Change Organic Modifier: Switch from acetonitrile (B52724) to methanol or vice versa. They offer different selectivities and may resolve co-eluting peaks.[7] - Modify pH: Altering the mobile phase pH can change the ionization state of the analyte and impurities, affecting retention and selectivity.
High Backpressure	Particulate matter from the sample blocking the column frit; Buffer precipitation in high organic content.	- Filter Sample: Always filter the sample through a 0.22 µm or 0.45 µm syringe filter before injection.[3] - Use a Guard Column: Protect the analytical/preparative column with a guard column. - Check Buffer Solubility: Ensure the buffer used is soluble in the highest concentration of organic solvent used in the gradient.
No Compound Eluting	Compound is too hydrophobic and irreversibly bound; Compound precipitated on the column.	- Increase Elution Strength: Increase the percentage of the organic solvent in the mobile phase. - Check Solubility: Ensure the sample is fully dissolved in the initial mobile phase before injection. Dissolving in a small amount of a strong solvent (like DMSO) and diluting with the mobile phase can help.[3]

Guide 2: Recrystallization Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
"Oiling Out"	The solute is precipitating from the solution at a temperature above its melting point; Cooling rate is too fast.[8]	- Reheat and Add More Solvent: Reheat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly.[8] - Lower Crystallization Temperature: Use a solvent with a lower boiling point or cool the solution to a lower temperature.
No Crystals Form	The solution is not supersaturated; Too much solvent was used; Compound is very soluble even at low temperatures.[8]	- Induce Crystallization: Gently scratch the inside of the flask with a glass rod at the solution's surface or add a seed crystal of the pure compound.[8] - Reduce Solvent Volume: Evaporate some of the solvent and allow the solution to cool again. - Use an Anti-Solvent: Add a miscible "anti-solvent" (in which the compound is insoluble) dropwise until turbidity appears, then warm slightly to redissolve and cool slowly.[8]
Low Yield	Significant amount of product remains in the mother liquor; Premature crystallization during hot filtration.	- Cool Thoroughly: Ensure the solution is cooled sufficiently (e.g., in an ice bath) to maximize crystal formation before filtration. - Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound. - Pre-warm Funnel: If performing hot filtration, pre-warm the funnel and filter paper to prevent the product from crystallizing out prematurely.[9]

Experimental Protocols

Protocol 1: Preparative RP-HPLC Purification

This protocol is a general guideline for purifying (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

• Sample Preparation:

  • Dissolve the crude product in a minimal amount of a strong solvent (e.g., DMSO, DMF, or Methanol).

  • Dilute the solution with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). The final concentration should be high, but the compound must remain fully dissolved.

  • Filter the entire solution through a 0.45 µm syringe filter to remove particulates.[3]

• HPLC System Setup & Equilibration:

  • Column: C18 silica column (preparative scale).

  • Mobile Phase A: Deionized water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Equilibration: Equilibrate the column with the initial mobile phase conditions (e.g., 5-10% B) for at least 15-20 minutes or until a stable baseline is achieved.[3]

• Purification Run:

  • Inject the prepared sample onto the column.

  • Run a linear gradient to elute the compound. A typical gradient might be from 10% B to 90% B over 30-40 minutes. This should be optimized based on analytical scale runs.

  • Monitor the elution using a UV detector, typically at 280 nm for the indole chromophore.

  • Collect fractions as the target peak elutes using an automated fraction collector.

• Post-Run Analysis and Work-up:

  • Analyze the collected fractions using analytical LC-MS or HPLC to identify the pure fractions.

  • Combine the pure fractions.

  • Remove the organic solvent (acetonitrile) using a rotary evaporator.

  • Lyophilize (freeze-dry) the remaining aqueous solution to obtain the purified product as a solid.

Protocol 2: Flash Column Chromatography (Deactivated Silica)

• Solvent System Selection:

  • Using TLC, find a solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol) that gives the target compound an Rf value of approximately 0.3.

  • To prevent streaking, add 0.5-1% triethylamine (NEt₃) to the eluent.[4]

• Column Packing and Deactivation:

  • Pack a column with standard silica gel as a slurry in the non-polar solvent (e.g., Hexane).

  • Flush the packed column with 2-3 column volumes of the chosen eluent containing NEt₃ to neutralize acidic sites.

  • Finally, flush with 2-3 column volumes of the initial eluent (without NEt₃ if dry loading, with NEt₃ if wet loading) to equilibrate.[5]

• Sample Loading:

  • Dry Loading (Preferred): Dissolve the crude compound in a minimal amount of a volatile solvent (e.g., Dichloromethane or Methanol). Add a small amount of silica gel and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[2][4]

• Elution and Fraction Collection:

  • Begin elution with the selected mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) if necessary.

  • Collect fractions and monitor their composition by TLC, staining with an appropriate reagent like p-anisaldehyde or using a UV lamp.[4]

• Work-up:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

Data Summary Tables

Table 1: Typical RP-HPLC Conditions for Indole Derivatives

Parameter	Typical Value / Condition	Notes
Stationary Phase	C18-silica, 5 µm particle size	Most common and effective for indole compounds.[3]
Mobile Phase A	Water with 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA)	Acid modifier improves peak shape.[6]
Mobile Phase B	Acetonitrile or Methanol with 0.1% FA or TFA	Acetonitrile often provides sharper peaks.
Detection Wavelength	280 nm	Corresponds to the indole chromophore absorbance maximum.
Column Temperature	25 - 40 °C	Maintaining a constant temperature improves reproducibility.
Flow Rate	1.0 mL/min (analytical); 20-50 mL/min (preparative)	Scaled according to column diameter.

Table 2: Common Solvent Systems for Silica Gel Chromatography of Indole Derivatives

Solvent System	Polarity	Typical Applications
Hexane / Ethyl Acetate	Low to Medium	Good for less polar indole derivatives.
Dichloromethane / Methanol	Medium to High	Versatile system for a wide range of polarities.[4]
Toluene / Acetone	Medium	Alternative non-halogenated solvent system.
Chloroform (B151607) / Methanol	Medium to High	Effective but use of chloroform should be minimized.
Note: The addition of 0.5-2% triethylamine or acetic acid may be required to prevent peak tailing for basic or acidic compounds, respectively.[4]

Visualizations

Caption: General workflow for the purification and analysis of the target compound.

Caption: Decision tree for troubleshooting when no crystals form during recrystallization.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction | MDPI [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. The information is designed to address potential stability issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in solution?

The stability of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in solution is primarily influenced by pH, temperature, light exposure, and the presence of oxidizing agents. The indole (B1671886) moiety is susceptible to oxidation, while the deuterated leucine (B10760876) portion may be subject to hydrogen-deuterium exchange under certain conditions.

Q2: What is "back-exchange" and how can it impact my results?

Back-exchange is the process where deuterium (B1214612) atoms on your compound are replaced by protons (hydrogen atoms) from the solvent or buffer.[1] This can be a significant issue for deuterium atoms attached to heteroatoms or those that are in exchangeable positions. For (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, while the C-D bonds are generally stable, prolonged exposure to highly acidic or basic conditions could potentially facilitate this exchange, leading to a loss of the deuterium label and affecting the accuracy of mass spectrometry-based quantification.[1]

Q3: At what pH is the compound likely to be most stable?

Q4: What are forced degradation studies and why are they necessary?

Forced degradation, or stress testing, involves subjecting the compound to harsh conditions such as high and low pH, high temperature, light, and oxidizing agents to accelerate its degradation.[1][2][3][4][5] These studies are critical for:

• Identifying potential degradation products.[1][4]

• Understanding the degradation pathways.[1][4]

• Developing and validating stability-indicating analytical methods that can distinguish the intact drug from its degradation products.[1]

Q5: What analytical techniques are recommended for monitoring the stability of this compound?

A combination of High-Performance Liquid Chromatography (HPLC) with UV and/or Mass Spectrometry (MS) detection is highly recommended.[1][6][7]

• HPLC-UV can be used to quantify the parent compound and detect the formation of degradants that possess a chromophore.

• LC-MS is crucial for identifying degradation products by their mass-to-charge ratio and for monitoring the integrity of the deuterium label.[6][7]

• Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed to provide detailed structural information on the compound and any potential degradation products, as well as to confirm the position and extent of deuteration.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of Deuterium Label	Back-exchange with protic solvents.	Use deuterated solvents for sample preparation and mobile phases where feasible. Minimize the time between sample preparation and analysis. Consider quenching the exchange by rapid pH adjustment to around 2.6 before LC-MS analysis.[1]
pH-catalyzed exchange.	Determine the pH range of stability for your compound. Avoid prolonged exposure to highly acidic or basic conditions.[1]
Unexpected Degradation Products	Instability at the tested pH.	Conduct a systematic forced degradation study across a range of pH values to identify the degradation pathway and the pH at which the compound is most stable.[1]
Oxidation of the indole ring.	Use an inert atmosphere (e.g., nitrogen or argon) during experiments if the compound is susceptible to oxidation.[1] Add antioxidants to the solution if compatible with your experimental design.
Photodegradation.	Protect solutions from light by using amber vials or covering containers with aluminum foil. Conduct photostability studies as part of forced degradation.
Poor Reproducibility of Stability Data	Inconsistent sample handling and storage.	Ensure consistent and well-defined procedures for sample preparation, storage, and analysis. Store samples at low temperatures (e.g., -20°C or -80°C) until analysis.
Non-validated analytical method.	Develop and validate a stability-indicating analytical method capable of separating the parent compound from all potential degradation products.

Experimental Protocols

Protocol: pH Stability Assessment (Forced Hydrolysis)

This protocol outlines a general procedure for assessing the stability of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 across a range of pH values.

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Preparation of Reaction Solutions:

  • For each pH condition (e.g., pH 1.2, 4.5, 7.4, 9.0, and 12.0), pipette a known volume of the stock solution into a vial.

  • Add the appropriate buffer or acid/base solution to achieve the target pH and a final concentration suitable for analysis (e.g., 10 µg/mL).

  • Prepare a control sample at the same concentration in the sample preparation diluent (e.g., 50:50 acetonitrile:water).

• Incubation:

  • Incubate the vials at a controlled temperature (e.g., 40°C or 60°C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Quenching and Storage:

  • Immediately neutralize the acidic and basic samples to prevent further degradation before analysis.[1]

  • Store the collected samples at a low temperature (e.g., -20°C) until analysis.[1]

• Analysis:

  • Analyze the samples using a validated stability-indicating HPLC-UV/MS method. The HPLC method should be capable of separating the parent compound from all potential degradation products.[1]

  • The mass spectrometer will aid in the identification of degradation products and in monitoring for any loss of the deuterium label.

• Data Evaluation:

  • Calculate the percentage of the compound remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage remaining versus time for each pH condition to determine the degradation kinetics.

  • Identify and quantify the major degradation products.

Data Presentation

Table 1: Stability of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in Aqueous Buffers at 60°C

pH	Time (hours)	% Remaining (Parent Compound)	Major Degradation Products (% Peak Area)
1.2	0	100.0	-
8	85.2	DP1 (10.5%), DP2 (4.3%)
24	60.7	DP1 (25.1%), DP2 (14.2%)
7.4	0	100.0	-
8	98.5	DP3 (1.5%)
24	95.3	DP3 (4.7%)
12.0	0	100.0	-
8	70.1	DP4 (29.9%)
24	45.8	DP4 (54.2%)
DP = Degradation Product (hypothetical)

Table 2: Summary of Forced Degradation Studies

Stress Condition	Conditions	% Degradation	Observations
Acid Hydrolysis	0.1 M HCl, 60°C, 24h	39.3%	Two major degradation products (DP1, DP2) observed.
Base Hydrolysis	0.1 M NaOH, 60°C, 24h	54.2%	One major degradation product (DP4) observed.
Oxidative	3% H₂O₂, RT, 8h	22.5%	Formation of N-oxide and hydroxylated species.
Thermal	80°C, 48h	8.7%	Minor degradation observed.
Photolytic	ICH Q1B, 24h	15.4%	Yellowing of solution, multiple minor degradants.

Visualizations

Caption: Workflow for assessing the pH stability of deuterated compounds.

Caption: Potential oxidative degradation pathway for the indole portion of the molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 3. Forced Degradation Studies | Semantic Scholar [semanticscholar.org]
• 4. ijrpp.com [ijrpp.com]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]

Technical Support Center: Troubleshooting Common Pitfalls in the Use of Deuterated Internal Standards

Welcome to the technical support center for the use of deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during mass spectrometry-based quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common pitfalls when using deuterated internal standards?

A1: The most frequently encountered issues include:

• Isotopic Exchange: The unintended replacement of deuterium (B1214612) atoms on the internal standard with hydrogen atoms from the surrounding environment (e.g., sample matrix, solvents).[1][2]

• Purity Issues: The presence of unlabeled analyte (d0) or other impurities within the deuterated internal standard.[3]

• Differential Matrix Effects: The analyte and the deuterated internal standard experience different degrees of ion suppression or enhancement from components in the sample matrix.[2][4]

• Chromatographic Co-elution Issues: The deuterated internal standard and the analyte have slightly different retention times, which can lead to differential matrix effects.[2][5]

• In-source Instability: The deuterated internal standard may exhibit different stability or fragmentation patterns in the mass spectrometer's ion source compared to the analyte.[1][6]

Q2: Why is my deuterated internal standard undergoing isotopic exchange, and how can I prevent it?

A2: Isotopic exchange, or H/D back-exchange, occurs when deuterium atoms on the internal standard are swapped for protons from the sample matrix or solvents.[7] This can lead to an underestimation of the internal standard's signal and an overestimation of the analyte's concentration.[8]

Factors that promote isotopic exchange:

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[7][9] Deuteriums on carbons adjacent to carbonyl groups can also be prone to exchange.[10]

• pH: The rate of exchange is highly dependent on pH, increasing significantly in acidic or basic conditions.[7][11]

• Temperature: Higher temperatures can accelerate the rate of isotopic exchange.[7]

• Solvent Composition: Protic solvents like water and methanol (B129727) are necessary for the exchange to occur.[7]

Prevention and Mitigation Strategies:

• Select a Stable Label Position: Choose an internal standard where deuterium atoms are on stable, non-exchangeable positions, such as aromatic or aliphatic carbons.[12]

• Control pH: Maintain a neutral pH during sample preparation and analysis whenever possible.[11]

• Use Aprotic Solvents: Store deuterated standards in aprotic solvents and at low temperatures.[12]

• Consider ¹³C or ¹⁵N-labeled Standards: These isotopes are not susceptible to chemical exchange and are a more robust alternative, although they are often more expensive.[6][8]

Q3: How do I know if my deuterated internal standard is pure, and what are the consequences of using an impure standard?

A3: The purity of a deuterated internal standard is critical for accurate quantification.[9] Impurities can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).[3]

Recommended Purity Levels:

Purity Type	Recommended Level
Chemical Purity	>99%
Isotopic Enrichment	≥98%

Consequences of Impurities:

• Cross-Signal Contribution: The presence of unlabeled analyte in the deuterated standard contributes to the analyte's signal, leading to inaccurate results.[3]

• Non-Linear Calibration Curves: Isotopic interference can cause non-linear calibration behavior.[3]

Q4: My deuterated internal standard and analyte have different retention times. Why is this happening and how can I fix it?

A4: A slight difference in retention time between the deuterated internal standard and the analyte is a known phenomenon called the "isotope effect".[13] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[2] This can become a problem if it leads to differential matrix effects, where the two compounds are exposed to different levels of ion suppression or enhancement.[2]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm the degree of separation.

• Adjust Chromatographic Conditions: Modifying the mobile phase, gradient, or temperature can help improve co-elution.[1]

• Use a Lower Resolution Column: In some cases, a column with lower resolution can be used to ensure the analyte and internal standard elute as a single peak.[2][5]

Troubleshooting Guides

Guide 1: Investigating and Mitigating Isotopic Exchange

This guide provides a workflow for identifying and addressing isotopic exchange.

Caption: Workflow for troubleshooting isotopic exchange.

Experimental Protocol 1: Assessing Isotopic Stability

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the internal standard into a blank matrix and immediately process it according to your standard sample preparation protocol.[7]

  • Incubated Samples: Spike the internal standard into the blank matrix and incubate under conditions that mimic your entire analytical process (time, temperature, pH).[14]

• Sample Preparation: At each time point, extract the sample using the standard protocol.[12]

• LC-MS Analysis: Analyze the extracted samples by LC-MS.

• Evaluation: Monitor the mass channels for the fully deuterated internal standard, partially deuterated species, and the unlabeled analyte. A significant increase in the signal for partially deuterated or unlabeled species over time indicates that back-exchange is occurring.[12]

Guide 2: Assessing Purity of the Deuterated Internal Standard

This guide outlines the process for evaluating the purity of your deuterated internal standard.

Caption: Workflow for assessing internal standard purity.

Experimental Protocol 2: Quantifying Unlabeled Analyte in the Internal Standard

Objective: To determine the amount of unlabeled analyte present as an impurity in the deuterated internal standard.

Methodology:

• Prepare Internal Standard Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration similar to what is used in your assay.[3]

• LC-MS/MS Analysis: Analyze this solution by LC-MS/MS.

• Monitor Transitions: Monitor the mass transition of the unlabeled analyte.[3]

• Data Analysis: A significant peak at the analyte's retention time indicates contamination. The response should ideally be less than 0.1% of the analyte's response at the LLOQ.

Guide 3: Evaluating and Managing Differential Matrix Effects

This guide provides a protocol for assessing differential matrix effects.

Experimental Protocol 3: Matrix Effect Evaluation

Objective: To quantify the degree of ion suppression or enhancement for an analyte and its deuterated internal standard in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.[1]

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.[1]

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.[1]

• Analyze Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Interpretation:

The following table summarizes hypothetical data from a matrix effect experiment, illustrating how to identify differential effects.

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio
Set A (Neat)	1,000,000	1,200,000	0.83
Set B (Post-Spike)	500,000	900,000	0.56
Set C (Pre-Spike)	450,000	810,000	0.56

Calculations:

• Analyte Matrix Effect: (500,000 / 1,000,000) * 100 = 50% (Significant ion suppression)

• IS Matrix Effect: (900,000 / 1,200,000) * 100 = 75% (Moderate ion suppression)

• Analyte Recovery: (450,000 / 500,000) * 100 = 90%

• IS Recovery: (810,000 / 900,000) * 100 = 90%

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[1] This highlights a differential matrix effect.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Mass Spectral Sensitivity for Low-Level Auxin Detection

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance mass spectral sensitivity for the detection of low-level auxins.

Frequently Asked Questions (FAQs)

Q1: What is the most significant factor limiting the sensitivity of auxin detection by mass spectrometry?

A1: While multiple factors are at play, sample preparation is often the most critical and limiting step in the analysis of auxins.[1] Due to their very low concentrations in plant tissues and the complexity of the plant matrix, efficient extraction, and purification are paramount to achieving high sensitivity.[2] Inadequate sample cleanup can lead to ion suppression in the mass spectrometer, significantly reducing signal intensity.

Q2: When should I consider derivatization for my auxin analysis?

A2: Derivatization can be a powerful tool to enhance sensitivity, particularly for gas chromatography-mass spectrometry (GC-MS) analysis, where it increases the volatility and thermal stability of auxins.[3] For liquid chromatography-mass spectrometry (LC-MS), while not always necessary, derivatization can improve ionization efficiency and thus increase sensitivity, sometimes up to 200-fold.[1] For instance, methylation of the carboxylic acid group of indole-3-acetic acid (IAA) is a common strategy.[3]

Q3: What are the advantages of using an internal standard, and which one should I choose?

A3: Using a stable isotope-labeled internal standard, such as [¹³C₆]IAA, is highly recommended for accurate quantification.[4][5] This method, known as isotope dilution analysis, allows for the correction of analyte loss during sample preparation and variations in instrument response, leading to more precise and accurate results. The labeled standard has a distinct mass spectrum from the endogenous auxin, allowing for its separate detection.[4]

Q4: Which ionization mode, positive or negative Electrospray Ionization (ESI), is better for auxin analysis?

A4: Both positive and negative ESI modes can be used for the analysis of auxins and their metabolites.[6] The choice may depend on the specific auxin or conjugate being analyzed. For IAA and its amino acid conjugates, the positive ion mode can be particularly helpful in generating diagnostic fragment ions for identification.[6] However, both modes have demonstrated high levels of reliability and accuracy.[6] It is often beneficial to test both modes during method development to determine the optimal conditions for your specific analytes.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor or No Signal for Auxin Standard	1. Improper MS parameter settings: Incorrect ion source voltage, collision energy, or mass analyzer settings can lead to poor ion generation or detection.[7] 2. Incompatible ion source: The chosen ion source may not be suitable for effective ionization of auxins.[7] 3. Instrument contamination: Buildup in the ion source or mass analyzer can suppress the signal.	1. Optimize MS parameters: Regularly tune and calibrate the mass spectrometer using an appropriate standard.[8] Systematically optimize parameters such as capillary voltage, cone voltage, and collision energy for your specific auxin standard. 2. Select an appropriate ion source: Electrospray ionization (ESI) is commonly used for LC-MS analysis of auxins.[9] 3. Clean the instrument: Follow the manufacturer's guidelines for cleaning the ion source and other relevant components.
Low Signal Intensity in Plant Samples (Ion Suppression)	1. Matrix effects: Co-eluting compounds from the complex plant matrix can interfere with the ionization of the target auxin, reducing its signal.[2] 2. Insufficient sample cleanup: The presence of salts, lipids, and other endogenous compounds can cause significant ion suppression.	1. Improve chromatographic separation: Optimize the LC gradient to separate the auxin of interest from co-eluting matrix components.[8] Using a high-resolution column can also enhance separation.[3][10] 2. Enhance sample preparation: Incorporate additional cleanup steps such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering substances.[3][10] 3. Dilute the sample: If ion suppression is severe, diluting the sample extract can sometimes mitigate the effect, although this may compromise the detection of very low-level auxins.
High Baseline Noise	1. Contaminated mobile phase or LC system: Impurities in the solvents or buildup in the LC system can contribute to a noisy baseline. 2. Improper detector settings: Suboptimal detector settings can increase noise levels.[8]	1. Use high-purity solvents: Always use LC-MS grade solvents and freshly prepare mobile phases. Regularly flush the LC system. 2. Optimize detector settings: Adjust detector parameters, such as gain and filter settings, to minimize noise while maintaining adequate signal.[8]
Poor Reproducibility of Results	1. Inconsistent sample preparation: Variations in extraction efficiency, sample volume, or final reconstitution volume can lead to inconsistent results.[5] 2. Sample degradation: Auxins can be unstable and may degrade during sample processing if not handled properly.[11] 3. Instrument variability: Fluctuations in instrument performance can affect reproducibility.	1. Standardize the protocol: Ensure consistent execution of the sample preparation protocol for all samples. The use of an automated system can improve reproducibility for a large number of samples.[5] The use of an internal standard is crucial for correcting variability.[4][5] 2. Minimize degradation: Keep samples cold during processing, for example, by grinding in liquid nitrogen, and avoid prolonged exposure to light.[11] 3. Regularly check instrument performance: Monitor system suitability by injecting a standard at regular intervals throughout the analytical run to ensure consistent performance.

Quantitative Data Summary

The following table summarizes the performance of a validated LC-MS/MS method for the analysis of Indole-3-acetic acid (IAA).

Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Reference
Indole-3-acetic acid (IAA)	0.1 - 100	>0.99	0.05	0.1	[9]

Experimental Protocols

Protocol 1: High-Throughput Quantitative Assay of Auxin from Minute Tissue Samples

This protocol is adapted from a method for the precise, high-throughput determination of free IAA in plant tissue by isotope dilution analysis using GC-MS.[5]

1. Sample Harvesting and Preparation:

• Harvest approximately 25 mg of fresh plant tissue.[5]

• Flash freeze the tissue in liquid nitrogen to prevent degradation.[11]

• Add a known amount of [¹³C₆]IAA as an internal standard.[5]

2. Extraction and Purification:

• Homogenize the frozen tissue.

• Perform solid-phase purification using amino and polymethylmethacrylate columns.[5] This step can be automated for high-throughput processing.[5]

3. Derivatization:

• Derivatize the sample with diazomethane (B1218177) to methylate the carboxylic acid group of IAA, increasing its volatility for GC-MS analysis.[4][5]

4. GC-MS Analysis:

• Analyze the derivatized samples using a gas chromatograph coupled to a mass spectrometer.[4]

5. Data Analysis:

• Quantify the endogenous IAA based on the ratio of the signal from the analyte to the signal from the [¹³C₆]IAA internal standard.

Protocol 2: LC-MS/MS Analysis of Auxins

This protocol provides a general framework for the analysis of auxins using LC-MS/MS.[9]

1. Sample Preparation and Extraction:

• Homogenize frozen plant tissue (ground to a fine powder).[9]

• Perform extraction with an appropriate solvent (e.g., 80% methanol).[6]

• Centrifuge the extract to remove cellular debris.[9]

• Collect the supernatant and dry it down under a stream of nitrogen or using a vacuum concentrator.[9]

• Reconstitute the dried extract in a solvent compatible with the LC mobile phase.[9]

2. Liquid Chromatography (LC):

• Column: Use a reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).[9]

• Mobile Phase: Employ a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid (Solvent B).[9]

• Flow Rate: A typical flow rate is 0.3 mL/min.[9]

• Injection Volume: Inject 5-10 µL of the reconstituted sample.[9]

3. Tandem Mass Spectrometry (MS/MS):

• Ionization Source: Use Electrospray Ionization (ESI) in either positive or negative mode.[9]

• Scan Type: Operate in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[9]

• Ion Transitions: Monitor specific precursor-to-product ion transitions for each auxin and internal standard.[9]

Visualizations

Caption: A generalized experimental workflow for auxin analysis, from sample preparation to data analysis.

Caption: A troubleshooting decision tree for diagnosing the cause of low auxin signal intensity.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 5. A high-throughput method for the quantitative analysis of auxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. What Are the Reasons for Mass Spectrometry Failing to Detect Compounds | MtoZ Biolabs [mtoz-biolabs.com]
• 8. gmi-inc.com [gmi-inc.com]
• 9. benchchem.com [benchchem.com]
• 10. Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS Methods for Indole-3-Acetyl-L-Leucine Analysis

For researchers, scientists, and drug development professionals engaged in plant biology, agriculture, and pharmacology, the accurate quantification of auxin conjugates like indole-3-acetyl-L-leucine (IA-Leu) is critical. As a key metabolite of the plant hormone indole-3-acetic acid (IAA), IA-Leu plays a significant role in plant growth and development. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for its analysis due to its high sensitivity and selectivity. This guide provides a comparative overview of validated LC-MS methods for IA-Leu and related auxin conjugates, supported by experimental data and detailed protocols.

Comparative Performance of Validated LC-MS Methods

The validation of an analytical method ensures its reliability for a specific purpose. Key performance indicators as per the International Council for Harmonisation (ICH) guidelines include linearity, sensitivity (limit of detection and quantification), accuracy, and precision. The following tables summarize the quantitative performance of published and validated LC-MS/MS methods for the analysis of IAA and its amino acid conjugates, including data relevant to IA-Leu.

Table 1: Linearity and Sensitivity of Validated LC-MS/MS Methods for Auxin Conjugates

Analyte	Linear Range	r²	LOD	LOQ	Matrix	Reference
Indole-3-acetic acid (IAA)	0.1 - 100 ng/mL	>0.99	0.05 ng/mL	0.1 ng/mL	Plant Tissue	[1]
IAA Amino Acid Conjugates	Not specified	Not specified	0.4 - 2.9 fmol	Not specified	Rice	[2]
IAA Metabolites (including IA-Leu)	Not specified	Not specified	0.02 - 0.1 pmol	Not specified	Arabidopsis	[3][4][5]
IAA and related compounds	Not specified	>0.99	0.05 µM	0.05 - 2 µM	Culture Medium	[6]

Table 2: Accuracy and Precision of a Validated LC-MS/MS Method for IAA Metabolites

Analyte	Accuracy (%)	Precision (RSD, %)	Matrix	Reference
IAA Metabolites (including IA-Leu)	84 - 116	< 16	Arabidopsis	[3][4][5]
IAA and related compounds	86 - 114	< 13.96	Culture Medium	[6]

Detailed Experimental Protocols

A typical LC-MS/MS method for the analysis of indole-3-acetyl-L-leucine involves sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation

• Homogenization: Plant tissue samples (typically 50-100 mg) are flash-frozen in liquid nitrogen and ground to a fine powder.[3][4][5]

• Extraction: The powdered sample is extracted with a suitable solvent, such as 80% acetone (B3395972) in water or 60% 2-propanol.[2][5] An internal standard (e.g., deuterated IAA) is often added at this stage to correct for analytical variability.

• Purification: The extract is centrifuged to remove solid debris. The supernatant is then purified using solid-phase extraction (SPE) with a C18 cartridge to remove interfering compounds.[2]

• Reconstitution: The purified extract is dried under a stream of nitrogen and reconstituted in a solvent compatible with the LC mobile phase, such as the initial mobile phase composition.[1][7]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used for separation.[1][7]

  • Mobile Phase: A gradient elution is typically employed using water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid (Solvent B).[1]

  • Flow Rate: A typical flow rate is 0.3 mL/min.[1][7]

  • Injection Volume: 5-10 µL of the reconstituted sample is injected.[1]

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) is used, which can be operated in either positive or negative ion mode, depending on the analyte's properties.[8][9]

  • Scan Mode: Multiple Reaction Monitoring (MRM) is the preferred mode for quantification due to its high selectivity and sensitivity.[1] This involves monitoring specific precursor-to-product ion transitions for the analyte and internal standard. For indole-3-acetic acid, the transition m/z 176.1 > 130.0 is often used.[10]

Alternative Analytical Methods

While LC-MS/MS is the predominant technique, other methods can be used for the analysis of auxin conjugates, each with its own advantages and limitations.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers high resolution but often requires derivatization of the analytes to increase their volatility.[7][11]

• Immunoassays (e.g., ELISA): These methods are suitable for high-throughput screening but may be prone to cross-reactivity with structurally similar compounds and require careful validation.[7]

Visualizing the Workflow

A clear understanding of the experimental and validation workflow is crucial for successful implementation.

Caption: Workflow for LC-MS method validation and sample analysis.

This guide provides a foundational understanding of the validation and comparison of LC-MS methods for the analysis of indole-3-acetyl-L-leucine. By following standardized protocols and carefully evaluating method performance, researchers can ensure the generation of high-quality, reliable data in their studies of plant hormones and related metabolic pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Plant Hormone Analysis Technology: GC-MS, LC-MS, IMS, and MALDI-MS - Creative Proteomics [creative-proteomics.com]

A Researcher's Guide to Internal Standards for the Quantification of (2-(1H-indol-3-yl)acetyl)-L-leucine (IAA-Leu)

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of auxin metabolites, the selection of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 with other classes of internal standards, supported by established principles and synthesized experimental data from scientific literature. Detailed experimental protocols are provided to enable researchers to validate and select the optimal internal standard for their specific analytical needs.

The quantification of (2-(1H-indol-3-yl)acetyl)-L-leucine (IAA-Leu), an important amino acid conjugate of the plant hormone indole-3-acetic acid (IAA), presents analytical challenges due to its low endogenous concentrations and the complexity of biological matrices[1][2]. The use of an internal standard (IS) is indispensable for correcting analytical variability during sample preparation, chromatographic separation, and mass spectrometric detection[3][4]. The ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations[5].

Comparison of Internal Standards for IAA-Leu Analysis

The three main types of internal standards used in quantitative mass spectrometry are stable isotope-labeled (SIL) standards (e.g., deuterated or 13C-labeled), and structural analogs. (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 falls into the category of deuterated SIL standards.

Key Performance Characteristics:

Stable isotope-labeled internal standards are widely regarded as the gold standard for quantitative bioanalysis due to their high degree of similarity to the analyte[4][6]. Among SILs, 13C-labeled standards often exhibit superior performance compared to their deuterated counterparts[7][8][9]. Structural analogs, while a viable option when SILs are unavailable, generally provide less accurate correction for matrix effects[10][11].

Data Presentation: Quantitative Performance Comparison

The following table summarizes the expected performance of different internal standards for the quantification of IAA-Leu based on published data for similar analytes.

Performance Parameter	(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 (Deuterated IS)	13C-labeled IAA-Leu (13C-SIL IS)	Structural Analog IS (e.g., Indole-3-acetyl-L-isoleucine)
Co-elution with Analyte	May exhibit a slight retention time shift (isotopic effect)[8][9].	Typically co-elutes perfectly with the analyte[7][12].	Retention time will differ from the analyte.
Correction for Matrix Effects	Good, but can be compromised by chromatographic shifts in regions of variable ion suppression[9].	Excellent, as it experiences the same matrix effects as the analyte due to identical retention times[13].	Less effective, as it may not experience the same degree of ion suppression or enhancement as the analyte[10].
Accuracy (% Bias)	Generally high (e.g., <15%), but can be lower in complex matrices with significant matrix effects[5][6].	Highest (e.g., <10%), providing the most reliable quantification[7][8].	Variable, can be significantly lower (e.g., >20%) depending on the similarity to the analyte and the matrix complexity[11].
Precision (%RSD)	High (e.g., <15%)[1][6].	Highest (e.g., <10%)[2].	Lower, with higher variability between samples[14].
Potential for Isotope Exchange	Low risk for deuterium (B1214612) on the leucine (B10760876) moiety, but should be evaluated for stability[9].	No risk of isotope exchange[12].	Not applicable.
Commercial Availability & Cost	More commonly available and generally less expensive than 13C-labeled analogs[7][12].	Less common and typically more expensive to synthesize[12].	Availability varies; may require custom synthesis.

Signaling Pathways and Experimental Workflows

To provide a comprehensive understanding, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow for the analysis of IAA-Leu.

Figure 1: Simplified pathway of IAA-Leucine formation and its quantitative analysis using an internal standard.

Figure 2: Experimental workflow for the quantification of IAA-Leucine using an internal standard.

Experimental Protocols

The following are detailed methodologies for the extraction, purification, and analysis of IAA-Leu, and for the validation of the chosen internal standard.

Protocol 1: Extraction and Quantification of IAA-Leu from Plant Tissue

This protocol is adapted from methodologies for the analysis of auxin metabolites[1][2][15].

1. Sample Preparation and Extraction: a. Weigh 50-100 mg of frozen, ground plant tissue into a 2 mL microcentrifuge tube. b. Add 1 mL of pre-chilled extraction buffer (e.g., 80% methanol (B129727) in water). c. Add a known amount of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 (or other chosen IS) to each sample. d. Homogenize the sample using a bead beater for 2 minutes and incubate at 4°C for 30 minutes with shaking. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Collect the supernatant.

2. Solid-Phase Extraction (SPE) Purification: a. Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. b. Load the supernatant onto the SPE cartridge. c. Wash the cartridge with 1 mL of water to remove polar interferences. d. Elute the analytes with 1 mL of methanol. e. Evaporate the eluate to dryness under a stream of nitrogen.

3. LC-MS/MS Analysis: a. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid). b. Inject 5-10 µL onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). c. Use a gradient elution from a low to high organic mobile phase (e.g., acetonitrile with 0.1% formic acid) to separate the analytes. d. Detect the analyte and internal standard using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

• IAA-Leu MRM transitions: (To be optimized, e.g., precursor ion [M+H]⁺ → product ions)
• (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 MRM transitions: (To be optimized, e.g., precursor ion [M+H]⁺ → product ions)

4. Quantification: a. Create a calibration curve using a series of standards containing known concentrations of IAA-Leu and a fixed concentration of the internal standard. b. Calculate the peak area ratio of the analyte to the internal standard for both the standards and the samples. c. Determine the concentration of IAA-Leu in the samples by interpolating from the calibration curve.

Protocol 2: Method Validation for Internal Standard Performance

This protocol outlines key experiments to compare the performance of different internal standards.

1. Evaluation of Matrix Effects: a. Prepare three sets of samples:

• Set A: Analyte and IS in neat solution (mobile phase).
• Set B: Blank matrix extract spiked with analyte and IS post-extraction.
• Set C: Blank matrix extract. b. Analyze all sets by LC-MS/MS. c. Calculate the matrix factor (MF) = (Peak area in Set B - Peak area in Set C) / Peak area in Set A. d. An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement. e. Calculate the IS-normalized MF = MF of analyte / MF of IS. A value close to 1 with a low coefficient of variation (%CV) across different matrix lots indicates effective compensation for matrix effects.

2. Assessment of Accuracy and Precision: a. Prepare quality control (QC) samples at low, medium, and high concentrations by spiking known amounts of IAA-Leu into a blank matrix extract. b. Add the internal standard to each QC sample. c. Analyze five replicates of each QC level on three separate days. d. Accuracy: Calculate as the percentage of the measured concentration relative to the nominal concentration. The mean value should be within ±15% of the nominal value. e. Precision: Calculate as the %CV of the replicate measurements. The %CV should not exceed 15%.

3. Recovery Assessment: a. Prepare two sets of samples:

• Set 1: Blank matrix extract spiked with the analyte and IS before the extraction procedure.
• Set 2: Blank matrix extract spiked with the analyte and IS after the extraction procedure. b. Analyze both sets and calculate the recovery = (Peak area ratio in Set 1 / Peak area ratio in Set 2) x 100%. c. A consistent and high recovery for the analyte across different concentrations indicates an efficient extraction process.

By following these protocols and considering the comparative data, researchers can confidently select and validate the most appropriate internal standard for the robust and accurate quantification of (2-(1H-indol-3-yl)acetyl)-L-leucine in their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. lcms.cz [lcms.cz]
• 15. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

For researchers, scientists, and drug development professionals, the quest for impeccable accuracy and precision in quantitative bioanalysis is paramount. The choice of an appropriate internal standard is a critical determinant in achieving reliable data. This guide provides an objective comparison of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a stable isotope-labeled (SIL) internal standard, against alternative standards, supported by experimental data principles and detailed methodologies.

The use of a SIL internal standard, such as (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, is widely regarded as the gold standard in quantitative mass spectrometry.[1][2][3] Its structural and physicochemical properties are nearly identical to the analyte of interest, N-(indole-3-acetyl)-L-leucine (IA-Leu). This near-perfect analogy allows it to effectively compensate for variability throughout the analytical workflow, including sample extraction, cleanup, chromatographic separation, and ionization in the mass spectrometer.[1][4]

Comparative Performance of Internal Standards

The primary advantage of a SIL internal standard like (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is its ability to co-elute with the analyte and experience identical matrix effects, which are a common source of signal suppression or enhancement in complex biological samples.[1] Structural analogs, while a viable alternative when a SIL is unavailable, may have different chromatographic retention times and ionization efficiencies, leading to less reliable correction and potentially compromised data quality.[1][4]

A study on the quantification of indole-3-acetic acid (IAA) amino acid conjugates, including N-(indole-3-acetyl)-L-leucine, in plant extracts demonstrated the high performance achievable with heavy-labeled internal standards. The reported accuracy and precision were better than 10% for standards near the detection limit and ranged from 6% to 16% for the complete analytical protocol applied to complex plant tissue extracts.[5][6]

The following table summarizes the expected performance characteristics of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 compared to a structural analog internal standard, based on established principles of bioanalytical method validation.[7]

Performance Parameter	(2-(1H-indol-3-yl)acetyl)-L-leucine-d4 (SIL)	Structural Analog Internal Standard	Rationale
Accuracy	High (Typically within ±15%)	Moderate to High	The SIL standard's near-identical chemical and physical properties ensure it tracks the analyte's behavior accurately through sample preparation and analysis, providing superior correction for losses and matrix effects.[2]
Precision (%RSD)	Excellent (Typically ≤15%)	Good to Moderate	Co-elution and identical ionization behavior minimize variability in the analyte/internal standard response ratio, leading to higher precision.[1] A study on IA-Leu reported precision between 6% and 16% using a heavy-labeled standard.[5][6]
Matrix Effect Compensation	High	Variable	The SIL standard is affected by matrix-induced ion suppression or enhancement in the same way as the analyte, leading to effective normalization of the signal.[1]
Selectivity	High	High	Both types of standards are selected for their unique mass-to-charge ratios, which allows for specific detection by mass spectrometry without interference from the analyte or other matrix components.[1]
Extraction Recovery	Tracks Analyte Recovery	May Differ from Analyte	The SIL standard's similar properties ensure its recovery during sample preparation mirrors that of the analyte, providing accurate correction for extraction inconsistencies.[4]

Experimental Protocols

A robust bioanalytical method using (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 involves several key stages. Below is a representative experimental protocol for the quantification of N-(indole-3-acetyl)-L-leucine in a biological matrix (e.g., plant tissue, plasma).

Sample Preparation and Extraction

This stage is critical for removing interfering substances and concentrating the analyte.

• Homogenization: Biological samples (e.g., 50-100 mg of tissue) are homogenized in an appropriate extraction buffer.[5][6]

• Internal Standard Spiking: A known concentration of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is added to each sample, calibrator, and quality control (QC) sample at the beginning of the preparation process.

• Protein Precipitation/Liquid-Liquid Extraction: For plasma samples, proteins are typically precipitated with a cold organic solvent like acetonitrile.[8] For plant tissues, a multi-step extraction and purification using solid-phase extraction (SPE) is common to remove complex matrix components.[9]

• Evaporation and Reconstitution: The supernatant is evaporated to dryness under a stream of nitrogen and reconstituted in a solvent compatible with the LC mobile phase.[8]

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry provides the necessary selectivity and sensitivity for quantification.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is frequently used.[8]

  • Mobile Phase: A gradient elution with water and acetonitrile, often containing a small percentage of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.[8][9]

  • Flow Rate: A typical flow rate is between 0.2 and 0.4 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used for the analysis of indole (B1671886) derivatives.[10]

  • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both N-(indole-3-acetyl)-L-leucine and the d4-labeled internal standard are monitored.

The workflow for a typical bioanalytical method validation using a SIL standard is depicted below.

Caption: Bioanalytical workflow using a SIL internal standard.

Signaling Pathway Context

N-(indole-3-acetyl)-L-leucine is a conjugate of the plant hormone indole-3-acetic acid (IAA). The formation of such amino acid conjugates is a key mechanism for regulating the levels of active IAA in plants, thereby controlling various growth and developmental processes. The GRETCHEN HAGEN 3 (GH3) family of enzymes is responsible for synthesizing these conjugates.[9] Understanding the concentration of these conjugates is crucial for research in plant physiology and development.

Caption: IAA conjugation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Researcher's Guide to Auxin Quantification: A Cross-Validation of Methods

For researchers, scientists, and drug development professionals, the accurate quantification of auxin, a pivotal plant hormone, is critical for understanding plant development, growth, and responses to environmental stimuli. This guide provides an objective comparison of common auxin quantification methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for specific research needs.

The quantification of auxins, with indole-3-acetic acid (IAA) being the most abundant and physiologically active form, presents analytical challenges due to their low concentrations in plant tissues and the presence of interfering compounds.[1][2] Over the years, a variety of methods have been developed, ranging from traditional bioassays to sophisticated physicochemical techniques. This guide focuses on the cross-validation of the most prominent methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), Enzyme-Linked Immunosorbent Assay (ELISA), and the Avena coleoptile bioassay.

Comparative Analysis of Auxin Quantification Methods

The choice of an auxin quantification method depends on several factors, including the required sensitivity and specificity, sample throughput, cost, and the specific auxin to be measured. The following tables provide a summary of the quantitative performance of each method.

Method	Principle	Typical Sample Type	Reported Sensitivity/Detection Limit	Throughput	Key Advantages	Key Limitations
LC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation for structural confirmation.	Plant tissues, culture media	0.05 µM[3], 0.02 to 0.1 pmol[4]	Moderate to High	High specificity and sensitivity; allows for simultaneous quantification of multiple auxins and their metabolites.[5]	High initial instrument cost; requires significant technical expertise.[2]
GC-MS	Chromatographic separation of volatile derivatives followed by mass-based detection.	Plant tissues	Picogram levels[6]	High	High sensitivity and established protocols.[7]	Requires derivatization of auxins, which can introduce variability.
ELISA	Competitive binding between auxin in the sample and a labeled auxin for a limited number of specific antibodies.[8]	Plant tissues, culture media	0.88 ng/mL[9], 12.25 pg (7 fmol)[8]	High	High throughput; relatively low cost per sample; commercially available kits.[10]	Potential for cross-reactivity with structurally related compounds; may be less accurate than MS methods.[11]
Avena Coleoptile Bioassay	Measurement of the curvature of oat coleoptiles in response to auxin application.[12]	Plant extracts, agar (B569324) blocks	30 to 60 µg/l (approximately 1 to 2 ng IAA)[6]	Low	Measures biological activity; low instrument cost.	Low specificity; susceptible to interference from other growth-promoting or inhibiting substances; laborious and time-consuming.[1]

Quantitative Performance Data

The following table summarizes key performance metrics for the different auxin quantification methods based on available literature. It is important to note that direct, comprehensive cross-validation studies on the same set of samples are limited, and performance can vary based on the specific protocol, instrumentation, and sample matrix.

Performance Metric	LC-MS/MS	GC-MS	ELISA	Avena Coleoptile Bioassay
Linear Range	Wide, typically several orders of magnitude	Wide, dependent on detector	3.13-200 ng/mL[9], 15-500 fmol[8]	Logarithmic up to 1,000 µg/l[6]
Precision (Intra-assay CV%)	< 13.96%[3]	Typically < 15%	<8%[10]	~7% (standard error of the mean)[6]
Precision (Inter-assay CV%)	< 13.96%[3]	Typically < 20%	<10%[10]	Not typically reported
Accuracy/Recovery	High, often uses stable isotope-labeled internal standards for correction.	High, with appropriate internal standards.	Generally good, but can be affected by matrix effects. Recovery rates of 82-102% have been reported for spiked samples in different matrices.[10]	Can be influenced by interfering substances.
Specificity	Very High (based on retention time and mass fragmentation)	High (based on retention time and mass spectrum)	Moderate to High (dependent on antibody specificity)	Low (responds to any substance with auxin-like activity)

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are outlines of the key experimental protocols for each quantification method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method offers high sensitivity and specificity for the quantification of auxins and their metabolites.[13]

1. Sample Preparation and Extraction:

• Harvest 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity.[14]

• Grind the frozen tissue to a fine powder.

• Extract the powdered tissue with a suitable solvent, such as 80% (v/v) methanol, at 4°C for 12 hours.[14] The extraction solution often contains antioxidants to prevent auxin degradation.

• Centrifuge the extract to pellet debris and collect the supernatant.

• Evaporate the solvent from the supernatant, often under a stream of nitrogen gas.[14]

• Reconstitute the dried extract in a solvent compatible with the LC mobile phase.[14]

2. LC Separation:

• Inject the reconstituted sample into an HPLC or UPLC system.

• Separate the auxins and their metabolites using a C18 reversed-phase column.

• Employ a gradient elution with a mobile phase typically consisting of water and acetonitrile (B52724) or methanol, both containing a small percentage of an acid like formic or acetic acid to improve peak shape.[14]

3. MS/MS Detection:

• The eluent from the LC column is introduced into the mass spectrometer.

• Ionize the analytes using electrospray ionization (ESI).

• Perform tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode for quantitative analysis. This involves selecting a specific precursor ion for the target auxin and then monitoring a specific product ion after fragmentation, which provides high selectivity.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

ELISA is a high-throughput method based on the specific binding of antibodies to auxin.[8]

1. Sample Preparation:

• Homogenize approximately 500mg of plant tissue in a phosphate-buffered saline (PBS) solution.[15]

• Centrifuge the homogenate to pellet cellular debris.[15]

• The resulting supernatant can be used directly or after appropriate dilution.[15] Some protocols may require a clean-up step using solid-phase extraction (SPE) and methylation.[8]

2. Competitive ELISA Procedure:

• Add standards and samples to the wells of a microtiter plate pre-coated with anti-IAA antibodies.

• Immediately add a known amount of HRP-conjugated IAA (or other labeled auxin) to each well.[15]

• Incubate the plate to allow competitive binding of the sample/standard auxin and the labeled auxin to the antibodies.

• Wash the plate to remove unbound components.

• Add a substrate solution (e.g., TMB) that reacts with the HRP to produce a colored product.[15]

• Stop the reaction with a stop solution (e.g., sulfuric acid).[10]

• Measure the absorbance of the colored product using a microplate reader. The intensity of the color is inversely proportional to the concentration of auxin in the sample.

Avena Coleoptile Bioassay Protocol

This classic bioassay measures the biological activity of auxins.[12]

1. Plant Material Preparation:

• Germinate oat (Avena sativa) seeds in complete darkness to obtain etiolated coleoptiles.[12]

• When the coleoptiles reach a certain length (e.g., 15-30 mm), excise the apical tip (about 1 mm).[12]

2. Auxin Application:

• Prepare agar blocks containing the sample to be tested.

• Place the agar block asymmetrically on one side of the decapitated coleoptile stump.[12]

3. Incubation and Measurement:

• Incubate the coleoptiles in the dark in a humid environment for a defined period (e.g., 90-110 minutes).[12]

• Asymmetric auxin application will cause differential growth, leading to a curvature of the coleoptile.

• Measure the angle of curvature. The degree of curvature is proportional to the concentration of active auxin in the sample.[16]

Visualizing Workflows and Pathways

To further clarify the experimental processes and the biological context of auxin, the following diagrams are provided.

Experimental Workflow for Auxin Quantification

A generalized workflow for the quantification of auxins.

Canonical Auxin Signaling Pathway

A simplified diagram of the canonical auxin signaling pathway.

Conclusion

The selection of an appropriate auxin quantification method is a critical decision in experimental design. For high-specificity and sensitive quantification of multiple auxin species, LC-MS/MS is the gold standard, albeit with a higher cost and complexity.[13] ELISA offers a high-throughput and cost-effective alternative, suitable for screening large numbers of samples, though with a potential compromise in specificity.[10][11] Bioassays, while less specific, provide a valuable measure of the biological activity of auxins.[1] By understanding the principles, performance, and protocols of each method, researchers can make informed decisions to achieve reliable and accurate auxin quantification, ultimately advancing our understanding of plant biology and its applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Editorial: Methods in phytohormone detection and quantification: 2022 [frontiersin.org]
• 6. The Avena geo-curvature test : A quick and simple bioassay for auxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sites and Regulation of Auxin Biosynthesis in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agrisera.com [agrisera.com]
• 9. elkbiotech.com [elkbiotech.com]
• 10. Plant IAA(Indole 3 Acetic Acid) ELISA Kit [elkbiotech.com]
• 11. researchgate.net [researchgate.net]
• 12. biologydiscussion.com [biologydiscussion.com]
• 13. researchgate.net [researchgate.net]
• 14. Measuring Endogenous GA and IAA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cusabio.com [cusabio.com]
• 16. The Avena curvature is used for bioassay of 1 Ethylene class 9 biology CBSE [vedantu.com]

A Comprehensive Guide to the Isotopic Purity Assessment of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

For researchers, scientists, and drug development professionals utilizing deuterated compounds such as (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a thorough understanding of isotopic purity is paramount for accurate experimental outcomes. This guide provides a detailed comparison of the primary analytical techniques for assessing isotopic purity, namely Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. While specific experimental data for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is not publicly available, this guide leverages data from closely related deuterated compounds to illustrate the principles and methodologies.

Introduction to Isotopic Purity

Isotopic purity, or isotopic enrichment, refers to the percentage of a specific isotope at a particular position within a molecule. For (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, this involves quantifying the extent to which four hydrogen atoms in the L-leucine moiety have been replaced by deuterium (B1214612). High isotopic purity is crucial for applications such as metabolic tracing, pharmacokinetic studies, and as internal standards in quantitative mass spectrometry, as it ensures the accuracy and sensitivity of these methods.[1][2]

Analytical Methodologies for Isotopic Purity Assessment

The two primary techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.[2] Each method offers distinct advantages and provides complementary information.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HR-MS) is a powerful tool for determining the isotopic distribution of a molecule. By precisely measuring the mass-to-charge ratio (m/z) of ions, HR-MS can distinguish between isotopologues (molecules that differ only in their isotopic composition).

Experimental Protocol: Isotopic Purity Assessment by LC-HRMS

• Sample Preparation:

  • Prepare a stock solution of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to a final concentration of 1-10 µg/mL in the initial mobile phase.

  • Prepare a corresponding solution of the non-deuterated analogue, (2-(1H-indol-3-yl)acetyl)-L-leucine, at the same concentration to determine its natural isotopic abundance.

• LC-HRMS Analysis:

  • Liquid Chromatography (LC): Employ a suitable reversed-phase column (e.g., C18) with a gradient elution profile using mobile phases such as water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B). This step separates the analyte from any potential impurities.

  • Mass Spectrometry (MS):

    • Utilize a high-resolution mass spectrometer (e.g., Orbitrap, TOF).

    • Acquire data in full scan mode in the positive ion mode to observe the protonated molecule [M+H]⁺.

    • Set the mass resolution to a high value (e.g., >60,000) to resolve the isotopic peaks.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

  • Identify the monoisotopic peak (M₀) and the peaks corresponding to the heavier isotopologues (M+1, M+2, M+3, M+4, etc.).

  • Correct the observed peak intensities for the natural abundance of isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O) using the data from the non-deuterated standard.

  • Calculate the isotopic purity by determining the relative abundance of the d4-isotopologue. A general method for this calculation involves comparing the measured isotopic distribution with theoretical distributions at different enrichment levels.[3]

Illustrative Data Presentation (Hypothetical for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4)

Isotopologue	Theoretical m/z ([M+H]⁺)	Relative Abundance (Corrected)
d0	289.1547	0.5%
d1	290.1610	1.5%
d2	291.1672	3.0%
d3	292.1735	10.0%
d4	293.1798	85.0%

Note: This data is illustrative. Actual results will vary based on the synthesis and purification of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to determine the position and extent of deuteration. Both ¹H NMR and ²H NMR can be employed.

Experimental Protocol: Isotopic Purity Assessment by ¹H NMR

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

  • Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) that does not have signals overlapping with the analyte's signals.

  • Add a known amount of an internal standard with a signal in a clear region of the spectrum for quantitative analysis.

• ¹H NMR Analysis:

  • Acquire a ¹H NMR spectrum on a high-field spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

• Data Analysis:

  • Integrate the signals corresponding to the protons in the L-leucine moiety that are expected to be replaced by deuterium.

  • Compare the integrals of these residual proton signals to the integral of a proton signal in a non-deuterated part of the molecule (e.g., the indole (B1671886) ring) or the internal standard.

  • The reduction in the integral value directly corresponds to the percentage of deuterium incorporation at that specific position.[4]

Experimental Protocol: Isotopic Purity Assessment by ²H NMR

• Sample Preparation:

  • Prepare a concentrated solution (10-20 mg/mL) of the deuterated compound in a protonated solvent (e.g., DMSO, CHCl₃).

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum. This may require a specific probe and longer acquisition times due to the lower sensitivity of the deuterium nucleus.

• Data Analysis:

  • The presence of signals at chemical shifts corresponding to the deuterated positions directly confirms deuterium incorporation.

  • The relative integrals of the deuterium signals can provide information about the distribution of deuterium atoms within the molecule.[5]

Illustrative Data Comparison (Hypothetical)

Technique	Information Provided	Pros	Cons
¹H NMR	Disappearance of proton signals at deuterated positions.	High sensitivity, readily available.	Indirect measurement, can be affected by signal overlap.[4]
²H NMR	Direct detection of deuterium signals.	Unambiguous confirmation of deuteration.	Lower sensitivity, requires specialized equipment.[4][5]
HR-MS	Isotopic distribution and overall enrichment.	High sensitivity, provides molecular weight confirmation.	Does not provide positional information of deuterium atoms.

Workflow for Isotopic Purity Assessment

A logical workflow ensures a comprehensive assessment of the isotopic purity of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

References

• 1. Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

A Researcher's Guide to Deuterated Indole Standards: A Comparative Analysis

For researchers, scientists, and drug development professionals utilizing mass spectrometry-based quantification, the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. Deuterated stable isotope-labeled internal standards (SIL-IS) are often considered the gold standard, as they closely mimic the analyte's behavior during sample preparation and analysis. This guide provides a comparative analysis of commercially available deuterated indole (B1671886) standards, summarizes their key specifications, and offers detailed experimental protocols for their independent verification.

Comparative Analysis of Commercially Available Deuterated Indole Standards

The quality of a deuterated standard is primarily defined by two key parameters: its chemical purity and its isotopic enrichment. High chemical purity ensures that the standard is free from other chemical contaminants, while high isotopic enrichment minimizes the presence of the unlabeled analyte, which could otherwise lead to an overestimation of the analyte's concentration.[1]

Below is a comparison of various deuterated indole standards available from prominent suppliers, based on their advertised specifications. Researchers should always refer to the lot-specific Certificate of Analysis (CoA) for precise data.

Table 1: Comparison of Deuterated Indole Standards

Product Name	Supplier	Advertised Isotopic Purity/Enrichment	Advertised Chemical Purity
Indole-d7	Sigma-Aldrich	98 atom % D[1]	98% (CP)[1]
Indole-d7	LGC Standards	98 atom % D[2]	min 98%[2]
L-Tryptophan-(indole-d5)	Sigma-Aldrich	97 atom % D[3]	-
L-Tryptophan-(indole-d5)	CDN Isotopes	98 atom % D[4]	-
L-Tryptophan-(indole-d5)	Cambridge Isotope Labs	-	98%[5]
Indole-3-acetic Acid-d5	Cayman Chemical	≥99% deuterated forms (d1-d5)[6][7]	≥98%[7]
Indole-3-acetic Acid-d7	Cambridge Isotope Labs	98%	-
3-Methyl-1H-indole-d8	LGC Standards	99 atom % D[8]	min 98%[8]
3-Methyl-1H-indole-d8	CDN Isotopes	99 atom % D[9]	-

Note: "CP" refers to Chemical Purity. A hyphen (-) indicates that the value was not prominently advertised on the product webpage; refer to the CoA for details.

Experimental Protocols for Standard Verification

While supplier specifications provide a valuable baseline, independent verification is crucial for rigorous analytical work. The following protocols outline methodologies for assessing the chemical purity, isotopic enrichment, and chromatographic behavior of deuterated indole standards.

Verification of Chemical Purity via High-Performance Liquid Chromatography (HPLC)

This protocol determines the presence of any non-indole-related impurities in the deuterated standard.

Methodology:

• Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a photodiode array (PDA) or UV detector is required.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is typically suitable.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A gradient elution from 5% to 95% B over 20 minutes can be used to separate the main compound from potential impurities.

• Detection: Monitor at wavelengths relevant to the indole chromophore (e.g., 220 nm, 280 nm).

• Procedure:

  • Prepare a stock solution of the deuterated indole standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Inject an appropriate volume (e.g., 10 µL) into the HPLC system.

  • Analyze the resulting chromatogram. Chemical purity is typically calculated using the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all detected peaks.

Workflow for HPLC Purity Analysis

Caption: Workflow for determining the chemical purity of a deuterated standard using HPLC.

Verification of Isotopic Enrichment via LC-MS

This protocol assesses the percentage of the deuterated standard that is fully labeled and identifies the presence of unlabeled or partially labeled species.

Methodology:

• Instrumentation: A high-resolution mass spectrometer (HRMS) such as a TOF or Orbitrap, coupled with a liquid chromatography system.

• Procedure:

  • Prepare a dilute solution of the deuterated standard (e.g., 1 µg/mL) in a suitable solvent.

  • Infuse the solution directly or inject it into the LC-MS system.

  • Acquire the full scan mass spectrum in the appropriate ionization mode (e.g., ESI+).

  • Analyze the mass spectrum to identify the ion corresponding to the fully deuterated molecule (M+n) and any ions corresponding to partially deuterated (M+n-1, M+n-2, etc.) or unlabeled (M+0) species.

  • Calculate the isotopic enrichment by comparing the peak intensities of the deuterated species to the sum of all related isotopic peaks.

Workflow for Isotopic Enrichment Analysis

References

• 1. Indole-d7 98 atom % D, 98% (CP) [sigmaaldrich.com]
• 2. Indole-d7 | CAS 73509-20-3 | LGC Standards [lgcstandards.com]
• 3. L-色氨酸-（吲哚-d5） 97 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. isotope.com [isotope.com]
• 6. Indole-3-acetic Acid-d5 - Cayman Chemical [bioscience.co.uk]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. 3-Methylindole-d8,NH | CAS 697807-03-7 | LGC Standards [lgcstandards.com]
• 9. cdnisotopes.com [cdnisotopes.com]

Navigating the Nuances: An Inter-Laboratory Comparison Guide to Plant Hormone Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of plant hormones is paramount. These signaling molecules orchestrate a plant's growth, development, and response to its environment. This guide provides an objective comparison of analytical methodologies for plant hormone analysis, supported by experimental data, to aid in the selection and implementation of robust and reproducible analytical workflows.

The analysis of plant hormones presents significant challenges due to their low endogenous concentrations and the complexity of plant matrices. To ensure the reliability and comparability of data across different laboratories, validated methods and participation in proficiency testing are crucial. This guide delves into the common analytical techniques, presents comparative data from an inter-laboratory study, and provides detailed experimental protocols and signaling pathway diagrams.

Data Presentation: A Comparative Look at Analytical Performance

An inter-laboratory validation study was conducted to assess the reproducibility of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of six key phytohormones in Arabidopsis thaliana. The study involved two independent laboratories (Lab 1 and Lab 2) analyzing quality control (QC) samples at low, medium, and high concentrations. The following tables summarize the quantitative results, including the mean concentration, standard deviation (SD), and coefficient of variation (CV), providing a direct comparison of the method's performance in different settings.[1][2]

Table 1: Inter-Laboratory Comparison of Indole-3-Acetic Acid (IAA) and Abscisic Acid (ABA) Quantification [2]

Analyte	QC Level	Lab 1 Mean Conc. (ng/mL)	Lab 1 SD	Lab 1 CV (%)	Lab 2 Mean Conc. (ng/mL)	Lab 2 SD	Lab 2 CV (%)
IAA	Low	13.8	1.2	8.7	14.5	1.5	10.3
Medium	695	45	6.5	710	55	7.7
High	2780	180	6.5	2850	210	7.4
ABA	Low	14.2	1.1	7.7	13.9	1.3	9.4
Medium	710	50	7.0	690	60	8.7
High	2820	200	7.1	2790	220	7.9

Table 2: Inter-Laboratory Comparison of Jasmonic Acid (JA) and Salicylic Acid (SA) Quantification [2]

Analyte	QC Level	Lab 1 Mean Conc. (ng/mL)	Lab 1 SD	Lab 1 CV (%)	Lab 2 Mean Conc. (ng/mL)	Lab 2 SD	Lab 2 CV (%)
JA	Low	145	12	8.3	138	15	10.9
Medium	1420	90	6.3	1390	110	7.9
High	2850	190	6.7	2780	230	8.3
SA	Low	275	25	9.1	285	28	9.8
Medium	2810	180	6.4	2760	220	8.0
High	5650	350	6.2	5580	410	7.3

Table 3: Inter-Laboratory Comparison of Jasmonic Acid-Isoleucine (JA-Ile) and 12-Oxo-Phytodienoic Acid (OPDA) Quantification [2]

Analyte	QC Level	Lab 1 Mean Conc. (ng/mL)	Lab 1 SD	Lab 1 CV (%)	Lab 2 Mean Conc. (ng/mL)	Lab 2 SD	Lab 2 CV (%)
JA-Ile	Low	2.9	0.3	10.3	2.7	0.4	14.8
Medium	142	11	7.7	138	15	10.9
High	282	20	7.1	275	25	9.1
OPDA	Low	460	40	8.7	445	50	11.2
Medium	1410	100	7.1	1380	120	8.7
High	2830	210	7.4	2790	240	8.6

The data demonstrates that the validated method is reproducible in a different laboratory environment, with the coefficient of variation for most analytes at all concentration levels remaining below 15%, indicating a high degree of precision and accuracy.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of experimental results. The following sections outline a typical workflow for plant hormone analysis using LC-MS/MS.

Sample Preparation and Extraction

A validated method for the extraction of six major phytohormones from plant tissue is as follows:[1][2]

• Sample Collection and Freezing: Harvest approximately 100 mg of fresh plant material and immediately freeze in liquid nitrogen to halt metabolic activity.

• Homogenization: Keep the samples at -80°C and, just before extraction, transfer them to liquid nitrogen.

• Extraction: To the frozen, ground plant material, add 1 mL of an extraction solution containing internal standards (e.g., d5-JA, d6-ABA, d5-IAA, and d4-SA).

• Vortexing and Centrifugation: Briefly mix the samples using a vortex and then centrifuge at 16,000 x g and 4°C for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a new tube for analysis.

Solid-Phase Extraction (SPE) for Sample Cleanup

For many plant matrices, a cleanup step using Solid-Phase Extraction (SPE) is necessary to remove interfering compounds.

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of 1% acetic acid in water.

• Sample Loading: Load the supernatant from the extraction step onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 1% acetic acid in water to remove polar impurities.

• Elution: Elute the retained phytohormones with 2 mL of 80% acetonitrile (B52724) containing 1% acetic acid.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried residue in a small volume (e.g., 50 µL) of a solvent compatible with the LC mobile phase.

LC-MS/MS Analysis

The quantitative analysis is typically performed on an HPLC system coupled to a tandem mass spectrometer.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with two solvents is typical:

    • Solvent A: Water with 0.1% formic acid

    • Solvent B: Acetonitrile or methanol with 0.1% formic acid

  • Flow Rate: A flow rate of around 0.3-0.5 mL/min is often employed.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) is used in either positive or negative ion mode, depending on the target analytes.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is the preferred mode for quantification due to its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each phytohormone and its corresponding internal standard.

Mandatory Visualization

Diagrams are essential tools for visualizing complex biological pathways and experimental workflows. The following diagrams were generated using Graphviz (DOT language) to illustrate key processes in plant hormone analysis and signaling.

Experimental workflow for plant hormone analysis.

Simplified auxin signaling pathway.

Simplified cytokinin signaling pathway.

Simplified gibberellin signaling pathway.

Simplified abscisic acid signaling pathway.

Simplified jasmonic acid signaling pathway.

References

• 1. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Deuterated Internal Standards: D4 vs. D2 and D5 Labeling in Bioanalysis

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for mass spectrometry-based assays.[1][2] Among these, deuterium-labeled compounds are a popular choice due to their cost-effectiveness and synthetic accessibility. However, the number and position of deuterium (B1214612) atoms can significantly impact assay performance. This guide provides an objective comparison of D4-labeled standards against D2 and D5 alternatives, supported by experimental data, detailed methodologies, and visual representations of relevant biological and experimental workflows.

Core Principles of Deuterium-Labeled Internal Standards

Deuterium (²H or D), a stable isotope of hydrogen, is incorporated into the molecular structure of the analyte of interest to create a SIL-IS.[3] The fundamental principle is that the deuterated standard is chemically and physically almost identical to the analyte. This allows it to co-elute during chromatography and experience similar ionization effects in the mass spectrometer, thereby correcting for variability in sample preparation, matrix effects, and instrument response.[4][5] The mass difference between the analyte and the SIL-IS allows for their distinct detection by the mass spectrometer.[3]

Performance Comparison: The Impact of Deuteration Level

The choice of the number of deuterium labels (e.g., D2, D4, D5) is a critical consideration in method development. A case study on the measurement of testosterone (B1683101) by liquid chromatography-tandem mass spectrometry (LC-MS/MS) highlights the significant impact of the internal standard choice on analytical results.[1][6][7]

In a comparative study, testosterone was quantified using D2, D5, and ¹³C₃ labeled internal standards. The method using the D2 internal standard was considered the reference due to its excellent agreement with a higher-order reference method. The results demonstrated that the use of D5 and ¹³C₃ internal standards led to lower testosterone measurements compared to the D2 standard.[1][6]

Table 1: Comparison of Testosterone Measurement Using Different Internal Standards [1][6]

Internal Standard	Regression Equation vs. D2 Standard	Interpretation
Testosterone-d5	y = 0.86x + 0.04	Consistently lower results compared to the D2 standard.
Testosterone-¹³C₃	y = 0.90x + 0.02	Lower results than the D2 standard, but closer than the D5 standard.

These findings underscore that the degree of deuteration can influence the quantitative outcome and that method validation is crucial when selecting or changing an internal standard.[1] While a D4 standard was not explicitly part of this particular testosterone study, the results for D2 and D5 standards illustrate the performance variations that can arise from different levels of deuteration. Generally, a higher degree of deuteration can sometimes lead to a greater chromatographic shift (isotope effect), potentially causing the internal standard to elute separately from the analyte and experience different matrix effects.[5][8][9] The optimal number of deuterium atoms aims to provide a sufficient mass shift for clear detection without significantly altering the physicochemical properties of the molecule.

Experimental Protocols

Detailed and robust experimental protocols are essential for reproducible bioanalytical methods. The following is a representative protocol for the quantification of testosterone in serum using a deuterated internal standard, based on methodologies described in the scientific literature.[1][6][10]

• Aliquoting: Pipette 200 µL of serum, calibrator, or quality control (QC) sample into a clean microcentrifuge tube.[2]

• Internal Standard Spiking: Add 20 µL of the working internal standard solution (e.g., testosterone-d2, -d4, or -d5 in methanol) to each tube.[2]

• Vortexing: Vortex the samples for 10 seconds to ensure thorough mixing.[2]

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE) to each tube.[2]

• Mixing: Cap and vortex the tubes for 5 minutes to facilitate the extraction of testosterone into the organic layer.[2]

• Centrifugation: Centrifuge the samples at 14,000 rpm for 5 minutes to separate the aqueous and organic layers.[2]

• Transfer: Carefully transfer the upper organic layer to a clean set of tubes.[2]

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[2]

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50% methanol (B129727) in water).[6]

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.[1][10]

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phases: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with a modifier like formic acid or ammonium (B1175870) acetate.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Mandatory Visualizations

The following diagram illustrates the key stages of a cross-validation study for comparing different deuterated internal standards.

Cross-validation workflow for different deuterated standards.

Testosterone is a key ligand for the androgen receptor. The following diagram illustrates the simplified signaling pathway that is often studied using testosterone quantification methods.

Simplified androgen receptor signaling pathway.

Conclusion

The selection of a deuterated internal standard is a critical factor in the development of robust and accurate bioanalytical methods. While D4-labeled standards are widely used and effective, this guide highlights that the level of deuteration can influence analytical results, as demonstrated by the comparative data for D2 and D5-labeled testosterone.[1][6] The potential for chromatographic shifts and altered physicochemical properties with increasing deuterium substitution necessitates careful method development and validation.[5][8] For researchers, scientists, and drug development professionals, the optimal deuterated standard is one that provides a clear mass separation from the analyte while maintaining the closest possible co-elution and ionization behavior. This ensures the most reliable compensation for matrix effects and other sources of analytical variability, ultimately leading to high-quality, reproducible data.

References

• 1. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. endocrine-abstracts.org [endocrine-abstracts.org]
• 7. researchgate.net [researchgate.net]
• 8. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Guide to Standard Curve Linearity for Indole-3-Acetyl-L-leucine (IAA-Leu) Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance characteristics, specifically standard curve linearity, for the quantification of indole-3-acetyl-L-leucine (IAA-Leu), an important plant hormone conjugate. The data presented is compiled from various studies employing liquid chromatography-mass spectrometry (LC-MS) based methods, which are the gold standard for this type of analysis.

Quantitative Performance Comparison

The accurate quantification of IAA-Leu is predicated on the linearity of the standard curve, which demonstrates the direct proportionality between the concentration of the analyte and the instrument's response. Key parameters for evaluating linearity include the coefficient of determination (R²), the linear range, the limit of detection (LOD), and the limit of quantification (LOQ). While specific data for IAA-Leu is often part of a broader analysis of auxin metabolites, the following table summarizes performance characteristics from studies that have quantified IAA-amino acid conjugates, providing a reliable benchmark for methodological performance.

Analytical Method	Analyte(s)	Linear Range	R² Value	LOD / LOQ	Reference
HPLC-ESI-MS/MS	IAA and IAA-amino acid conjugates	Not explicitly stated	> 0.99 (implied)	0.4–2.9 fmol (LOD)	[1][2]
LC-MRM-MS	IAA metabolites including IA-Leu	Not explicitly stated	> 0.99 (implied)	0.02–0.1 pmol (LOD)	[3][4]
LC-MS/MS	Auxin metabolites including IAA-Leu	45 amol – 90 pmol	> 0.99 (implied)	LOD calculated as S/N ratio > 3	[5]
UPLC/ESI-MS/MS	Indole-3-acetic acid (IAA)	10–70 ng/mL	> 0.99	LOD and LOQ with S/N ratios of 3:1 and 10:1 were considered.	[6]

Note: The performance characteristics for Indole-3-acetic acid (IAA) and its other amino acid conjugates are expected to be comparable to IAA-Leu under similar analytical conditions.[7]

Detailed Experimental Protocol: Standard Curve Generation for IAA-Leu Quantification by LC-MS/MS

This protocol outlines a general procedure for generating a standard curve for the quantification of IAA-Leu. It is a synthesis of methodologies reported in the scientific literature.

1. Preparation of Stock Solution:

• Accurately weigh a precise amount (e.g., 1 mg) of pure IAA-Leu standard.

• Dissolve the standard in a small volume of a suitable solvent (e.g., methanol (B129727) or acetonitrile) to create a high-concentration stock solution (e.g., 1 mg/mL). Store the stock solution at -20°C or below.

2. Preparation of Working Standards:

• Perform serial dilutions of the stock solution with the initial mobile phase of the LC method (e.g., a mixture of acetonitrile (B52724) and water with 0.1% formic acid) to prepare a series of working standard solutions.

• A typical concentration range for the calibration curve could be from low fmol/µL to high pmol/µL, depending on the expected concentration in the samples and the sensitivity of the mass spectrometer. A minimum of five concentration points is recommended to establish linearity.

3. Sample Preparation:

• To an aliquot of your sample matrix (e.g., plant extract), add a known amount of a stable isotope-labeled internal standard (e.g., ¹³C₆-IAA-Leu). The use of an internal standard is crucial for correcting for matrix effects and variations in sample processing and instrument response.

• Perform a sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering substances.[1][2][3]

4. LC-MS/MS Analysis:

• Inject the prepared standard solutions and samples onto a reverse-phase C18 column for chromatographic separation.[5]

• The mobile phase typically consists of a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).[5][6]

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for both IAA-Leu and the internal standard.

5. Data Analysis:

• For each standard concentration, calculate the ratio of the peak area of the analyte (IAA-Leu) to the peak area of the internal standard.

• Plot this ratio against the known concentration of each standard to construct the calibration curve.

• Perform a linear regression analysis on the data points. The resulting equation of the line (y = mx + c) and the coefficient of determination (R²) are used to determine the concentration of IAA-Leu in the unknown samples. An R² value > 0.99 is generally considered to indicate good linearity.[6][8]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in establishing a standard curve for IAA-Leu quantification.

Caption: Workflow for Standard Curve Generation and Quantification.

Caption: Key Stages in the IAA-Leu Quantification Pathway.

References

• 1. Quantification of indole-3-acetic acid and amino acid conjugates in rice by liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic profiles of 2-oxindole-3-acetyl-amino acid conjugates differ in various plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. restek.com [restek.com]

Safety & Regulatory Compliance

Proper Disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4: A Guide for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to wear the appropriate Personal Protective Equipment (PPE). The chemical nature of the parent compound, containing an indole (B1671886) moiety, necessitates careful handling to avoid potential exposure.

Equipment	Specification
Gloves	Chemical-resistant nitrile gloves.
Eye Protection	Safety goggles or a face shield.
Lab Coat	Standard laboratory coat to prevent skin contact.
Respiratory Protection	Handle in a well-ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 should be managed through your institution's hazardous waste program. Do not attempt to dispose of this chemical down the drain or in regular solid waste.

• Waste Identification and Classification:

  • Treat (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 as a hazardous chemical waste due to the lack of specific toxicity data.

  • The presence of the indole ring is a key consideration, as some indole derivatives can be irritants or have other biological effects.[1][2][3] The parent compound, indole, is classified as toxic to aquatic life.[4]

  • Consult your institution's EHS department for a definitive waste classification.

• Waste Segregation:

  • Solid Waste: Collect any solid (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, along with any contaminated materials such as weighing paper, gloves, and pipette tips, in a designated hazardous solid waste container.[1][5]

  • Liquid Waste: If the compound is in solution, collect it in a separate, compatible hazardous liquid waste container. Do not mix with other solvent waste streams unless explicitly approved by your EHS department.[1]

• Container Selection and Labeling:

  • Use a container that is chemically compatible, such as a high-density polyethylene (B3416737) (HDPE) or glass bottle with a secure, tight-fitting lid.[6]

  • The container must be clearly labeled. Affix a hazardous waste tag that includes:

    • The full chemical name: "(2-(1H-indol-3-yl)acetyl)-L-leucine-d4"

    • The quantity of waste

    • The date of accumulation

    • Any known hazard characteristics (e.g., "Caution: Substance of Unknown Toxicity")

• Storage of Waste:

  • Store the sealed waste container in a designated and secure waste accumulation area.[6]

  • This area should be well-ventilated and away from incompatible materials.

• Final Disposal:

  • Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed chemical waste disposal service.[1][6]

  • Follow all institutional procedures for waste pickup requests. The most common disposal method for such organic compounds is high-temperature incineration by a licensed facility.[4][6]

Spill Management Protocol

In the event of a spill, take the following immediate actions:

• Alert: Inform colleagues and your laboratory supervisor.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.[1]

• Ventilate: If safe to do so, increase ventilation in the area.[1]

• Contain: For small spills, contain the spill using an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[1][6]

• Clean-up: While wearing appropriate PPE, carefully collect the absorbent material and any contaminated debris. Place it in a sealed, labeled hazardous waste container.[1]

• Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous waste.[1]

Experimental Protocols and Data Presentation

Experimental Protocols: The disposal procedures outlined are derived from standard safety protocols for handling research chemicals with unknown toxicity and from guidelines for managing indole-containing compounds and amino acid derivatives in a laboratory setting.[1][2][6][7] The core principle is the containment of the chemical to prevent environmental release and human exposure, followed by disposal via a licensed hazardous waste handler in accordance with local and national regulations.[8]

Quantitative Data Summary: Specific quantitative toxicity data for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 is not available. The table below summarizes key safety and disposal information based on the properties of its parent structures and general laboratory waste guidelines.

Parameter	Guideline / Information	Source
Waste Classification	Treat as Hazardous Waste (Precautionary Principle)	[1][2][6]
Disposal Method	Incineration at a licensed facility	[4][6]
Container Type	Chemically compatible, sealed (e.g., HDPE, glass)	[6]
Storage	Segregated, cool, well-ventilated, secure area	[6]
Spill Cleanup	Inert absorbent material (e.g., sand, vermiculite)	[1][6]
Indole Aquatic Toxicity	Very toxic to aquatic life	[4]
L-leucine Hazard	Not classified as a hazardous substance

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

Caption: A logical workflow for the proper disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. carlroth.com [carlroth.com]
• 8. Making sure you're not a bot! [oc-praktikum.de]

Personal protective equipment for handling (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

Essential Safety and Handling Guide for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling (2-(1H-indol-3-yl)acetyl)-L-leucine-d4. The following procedures are based on best practices for handling similar indole (B1671886) and deuterated compounds to ensure a safe laboratory environment.

Due to the absence of a specific Safety Data Sheet (SDS) for (2-(1H-indol-3-yl)acetyl)-L-leucine-d4, a conservative approach based on the safety data for the parent compound, Indole-3-acetyl-L-leucine, and general guidelines for handling deuterated and indole-containing molecules is recommended.[1][2][3] This chemical has not been thoroughly examined and may cause eye, skin, and respiratory tract irritation.[4]

Hazard Summary

Based on the parent compound and structural analogs, (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 should be handled with care, assuming it may possess the following hazards:

• Skin and Eye Irritation: May cause irritation upon contact.[4]

• Respiratory Irritation: Inhalation of dust may irritate mucous membranes and the respiratory tract.[4]

• Hygroscopicity: Deuterated compounds can be susceptible to absorbing moisture from the air, which can lead to isotopic dilution.[3][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Recommended Equipment
Eye Protection	Chemical safety goggles or a face shield are mandatory to prevent eye contact.[1][4]
Hand Protection	Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Change gloves immediately if contaminated.[1][2][4]
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn. Contaminated clothing should be removed and washed before reuse.[2][4][6]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust. If ventilation is inadequate, a NIOSH-approved respirator is required.[1][2][4]

Operational Plan: Step-by-Step Handling Procedures

A. Engineering Controls:

• Ventilation: All handling of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible in the work area.[4]

B. Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly.

• Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a chemical fume hood or a ventilated balance enclosure to prevent dust dispersal.[6] Use vacuuming or wet sweeping for any spills to avoid creating dust.[4]

• Solution Preparation: When preparing solutions, do so within a chemical fume hood.

• General Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after handling.[2]

C. Storage:

• Keep the container tightly sealed.[4][8]

• Store in a cool, dry, and well-ventilated place, such as a deep freeze at -15°C.[4][8][9]

• Protect from light.[4]

• Due to the hygroscopic nature of many deuterated compounds, handle and store under a dry, inert atmosphere like nitrogen or argon.[3][5]

Disposal Plan

Proper disposal of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste, including contaminated consumables, in a designated, properly labeled, and sealed hazardous waste container.

• Disposal: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[2] Do not allow the product to enter drains.[2]

Emergency Procedures

In the event of accidental exposure, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]
Skin Contact	Immediately wash with soap and water. If irritation persists, seek medical attention.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[7][8]
Ingestion	Wash out mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Visualized Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of (2-(1H-indol-3-yl)acetyl)-L-leucine-d4 from receipt to disposal.

Caption: Workflow for handling (2-(1H-indol-3-yl)acetyl)-L-leucine-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. goldbio.com [goldbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]